Quinuclidin-3-yldi(thiophen-2-yl)methanol hydrochloride

• CAS: 57734-76-6

Core Science & Biosynthesis

"Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride" CAS 57734-76-6

An In-Depth Technical Guide to Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride (CAS 57734-76-6)

Introduction

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is a tertiary alcohol incorporating a rigid bicyclic quinuclidine core and two thiophene moieties. The quinuclidine scaffold is a well-established pharmacophore present in numerous biologically active compounds, valued for its defined three-dimensional structure that can orient substituents for optimal interaction with biological targets.[1] Thiophene rings are also common in medicinal chemistry, known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4][5] The combination of these structural features in a single molecule suggests a unique pharmacological profile, likely targeting receptors within the central and peripheral nervous systems. This guide provides a comprehensive overview of the compound's properties, a proposed synthetic route based on established chemical principles, and an exploration of its potential applications in drug discovery.

Physicochemical Properties

The fundamental physicochemical properties of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride are summarized below. These properties are essential for its handling, formulation, and interpretation of biological data.

Property	Value	Source(s)
CAS Number	57734-76-6
Molecular Formula	C₁₆H₂₀ClNOS₂
Molecular Weight	341.92 g/mol
Appearance	Predicted to be a solid	-
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol due to its hydrochloride salt form.	-

Proposed Synthetic Pathway and Rationale

While specific literature detailing the synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is scarce, a logical and efficient synthetic route can be proposed based on well-established organometallic reactions. The proposed pathway is a convergent synthesis that involves the preparation of two key intermediates: Quinuclidin-3-one (3) and 2-thienyllithium (5) , which are then coupled to form the target tertiary alcohol.

The choice of this pathway is guided by the following principles:

• Expertise & Experience: The nucleophilic addition of an organolithium reagent to a ketone is a classic and reliable method for the formation of tertiary alcohols.[6] This approach offers high yields and predictability.

• Causality: Quinuclidin-3-one serves as a robust electrophilic scaffold. 2-Thienyllithium is a potent nucleophile, readily prepared from 2-bromothiophene, which will efficiently attack the carbonyl carbon of quinuclidin-3-one. Using two equivalents of the organolithium reagent ensures the formation of the di-substituted product.

The proposed synthetic workflow is illustrated below.

Caption: Proposed Synthetic Pathway for the Target Compound.

Detailed Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the proposed synthesis. These protocols are designed to be self-validating by including checkpoints and expected outcomes based on analogous reactions reported in the literature.

Synthesis of Quinuclidin-3-one (3)

This procedure is adapted from the well-established Dieckmann condensation method for synthesizing quinuclidin-3-one hydrochloride, followed by neutralization.[7][8]

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel is charged with potassium tert-butoxide (1.25 eq.) in anhydrous toluene. The mixture is heated to reflux.

• Dieckmann Condensation: A solution of 1-carbethoxymethyl-4-carbethoxypiperidine (1.0 eq.) in anhydrous toluene is added dropwise to the refluxing potassium tert-butoxide suspension over 3 hours. The reaction mixture is maintained at reflux for an additional 3 hours.

• Hydrolysis and Decarboxylation: After cooling to 50°C, dilute sulfuric acid is added dropwise. The aqueous layer is separated and heated to reflux for 6 hours to effect hydrolysis and decarboxylation.

• Workup and Isolation: The reaction mixture is cooled, and the pH is adjusted to >10 with a 50% sodium hydroxide solution. The aqueous layer is extracted multiple times with chloroform. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude quinuclidin-3-one.

• Purification: The crude product can be purified by sublimation or recrystallization to afford pure quinuclidin-3-one as a white solid.

Synthesis of 2-Thienyllithium (5)

This protocol describes the standard procedure for generating an organolithium reagent via lithium-halogen exchange.[9]

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with 2-bromothiophene (1.0 eq.) and anhydrous diethyl ether.

• Lithiation: The solution is cooled to -70°C using a dry ice/acetone bath. n-Butyllithium (1.0 eq., as a solution in hexanes) is added dropwise while maintaining the internal temperature below -60°C.

• Reaction Completion: The reaction mixture is allowed to slowly warm to room temperature and stirred for 4 hours. The resulting solution of 2-thienyllithium is used immediately in the next step.

Synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol (6) and its Hydrochloride Salt

This procedure details the nucleophilic addition of the prepared 2-thienyllithium to quinuclidin-3-one.[6]

• Reaction Setup: A flame-dried, three-necked round-bottom flask is charged with a solution of quinuclidin-3-one (1.0 eq.) in anhydrous diethyl ether and cooled to -78°C under a nitrogen atmosphere.

• Nucleophilic Addition: The freshly prepared solution of 2-thienyllithium (2.2 eq.) from step 3.2 is added dropwise to the cooled solution of quinuclidin-3-one. The reaction mixture is stirred at -78°C for 2 hours and then allowed to warm to room temperature overnight.

• Quenching and Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to give the crude tertiary alcohol (6).

• Purification: The crude product is purified by flash column chromatography on silica gel.

• Hydrochloride Salt Formation: The purified free base (6) is dissolved in anhydrous diethyl ether, and a solution of hydrogen chloride in diethyl ether is added dropwise until precipitation is complete. The resulting solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride as a solid.

Potential Pharmacological Profile and Applications

The unique structural combination of a quinuclidine core and di-thiophene moieties suggests several potential pharmacological activities, primarily centered around cholinergic neurotransmission.

Rationale for Cholinergic Activity

• Quinuclidine as a Privileged Scaffold: The quinuclidine ring is a key structural element in many ligands for both muscarinic and nicotinic acetylcholine receptors.[10][11][12] Its rigid, bicyclic nature helps to lock the molecule in a specific conformation, which can lead to high affinity and selectivity for receptor subtypes.

• Antagonist Profile: Many potent anticholinergic agents, such as 3-quinuclidinyl benzilate (BZ), are esters of 3-quinuclidinol with bulky, lipophilic acid moieties.[10][13] The di(thiophen-2-yl)methanol group in the target compound is sterically demanding and lipophilic, analogous to the benzilate group in BZ. This structural similarity strongly suggests that the compound may act as an antagonist at muscarinic acetylcholine receptors.

• Nicotinic Receptor Modulation: Quinuclidine derivatives are also extensively studied as selective agonists and allosteric modulators of the α7 nicotinic acetylcholine receptor (nAChR).[14][15][16][17][18] The α7 nAChR is a target for cognitive disorders such as Alzheimer's disease and schizophrenia. The specific substitution pattern in the target molecule could potentially confer selectivity for this receptor subtype, possibly as an antagonist or a silent agonist.

Potential Therapeutic Applications

Based on the probable anticholinergic or α7 nAChR modulatory activity, potential research applications for this compound include:

• Probing Muscarinic Receptor Function: As a potential selective muscarinic antagonist, it could be a valuable tool for studying the physiological and pathological roles of different muscarinic receptor subtypes.

• Development of CNS-active Agents: Depending on its blood-brain barrier permeability, it could serve as a lead compound for therapies targeting CNS disorders where cholinergic signaling is dysregulated.

• Treatment of Peripheral Cholinergic Disorders: If it exhibits selectivity for peripheral muscarinic receptors, it could be investigated for conditions such as overactive bladder or chronic obstructive pulmonary disease (COPD).

The overall workflow for investigating this compound is depicted below.

Caption: Investigative Workflow for the Target Compound.

Conclusion

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride represents an intriguing molecular scaffold with significant potential as a modulator of the cholinergic system. While direct experimental data is limited, a robust synthetic pathway can be proposed, enabling its synthesis for further investigation. Based on structure-activity relationships of related compounds, it is hypothesized to act as a muscarinic antagonist or a modulator of α7 nicotinic acetylcholine receptors. The detailed protocols and scientific rationale provided in this guide offer a solid foundation for researchers to synthesize and explore the pharmacological profile of this promising compound, potentially leading to the development of new therapeutic agents or research tools.

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An In-depth Technical Guide to the Physicochemical Properties of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Introduction: A Molecule of Strategic Design

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride stands as a compelling molecule at the intersection of established pharmacophores, designed for potential interaction with biological systems. Its structure is a strategic amalgamation of a rigid quinuclidine scaffold and two thiophene rings, suggesting a potential role as a neuromodulator, particularly within the cholinergic system. The quinuclidine moiety, a bicyclic amine, is a well-established component in a variety of bioactive compounds, prized for its ability to present functional groups in a conformationally restricted manner, thereby enhancing selectivity for specific receptor subtypes.[1] The thiophene ring, a bioisostere of the benzene ring, is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs.[2][3] Its presence often modulates the pharmacokinetic and pharmacodynamic properties of a compound, influencing metabolic stability and receptor affinity.[2]

This technical guide offers a comprehensive exploration of the physicochemical properties of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this compound's fundamental characteristics. This document will delve into its chemical identity, a proposed synthetic pathway, and the critical experimental methodologies for determining its key physicochemical parameters. The insights provided herein are foundational for any further investigation into its pharmacological activity, formulation development, and analytical characterization.

Chemical Identity and Structural Elucidation

The unambiguous identification of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is the cornerstone of any scientific investigation. The fundamental details of this compound are summarized in the table below.

Identifier	Value	Source
CAS Number	57734-76-6	[4][5]
Molecular Formula	C₁₆H₂₀ClNOS₂	[5]
Molecular Weight	341.92 g/mol	[5]
Chemical Structure		(Structure generated based on IUPAC name)
IUPAC Name	(1-azabicyclo[2.2.2]octan-3-yl)-di(thiophen-2-yl)methanol;hydrochloride	(Based on structural components)

Note: The chemical structure image is a representation. For definitive structural confirmation, X-ray crystallography is recommended.

Proposed Synthetic Pathway

Step-by-Step Protocol:

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

  • Add a small volume of anhydrous tetrahydrofuran (THF).

  • In a separate flask, dissolve 2-bromothiophene in anhydrous THF.

  • Add a small amount of the 2-bromothiophene solution to the magnesium turnings to initiate the reaction (indicated by a gentle reflux).

  • Once initiated, add the remaining 2-bromothiophene solution dropwise, maintaining a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature until the magnesium is consumed, yielding 2-thienylmagnesium bromide.

• Grignard Reaction with Ethyl di(thiophen-2-yl)glycolate:

  • In a separate flame-dried flask under an inert atmosphere, dissolve ethyl di(thiophen-2-yl)glycolate in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the prepared 2-thienylmagnesium bromide solution to the cooled glycolate solution via a dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up and Purification of the Tertiary Alcohol:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield the crude tertiary alcohol, Quinuclidin-3-yl-di(thiophen-2-yl)methanol.

  • Purify the crude product by flash column chromatography on silica gel.

• Formation of the Hydrochloride Salt:

  • Dissolve the purified tertiary alcohol in a minimal amount of anhydrous diethyl ether.

  • Slowly add a solution of hydrochloric acid in diethyl ether (e.g., 2 M) dropwise with stirring.

  • A precipitate will form. Continue adding the HCl solution until no further precipitation is observed.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride as a solid.

Caption: Proposed synthetic workflow for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

Physicochemical Property Determination: Methodologies

Accurate determination of physicochemical properties is paramount for drug development, influencing everything from bioavailability to formulation. The following sections detail the standard, validated methodologies for characterizing a novel compound like Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

Melting Point

The melting point is a critical indicator of purity and is essential for material characterization.

Protocol: Capillary Melting Point Determination

• Finely powder a small sample of the dried hydrochloride salt.

• Pack the sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat the sample at a rate of 10-20 °C/min until the temperature is approximately 30 °C below the expected melting point.

• Decrease the heating rate to 1-2 °C/min.

• Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample is liquid (completion). The melting point is reported as this range.

• Perform the determination in triplicate to ensure reproducibility.

Solubility

Solubility in aqueous and organic media is a key determinant of a drug's absorption and distribution characteristics.

Protocol: Equilibrium Shake-Flask Method

• Add an excess amount of the compound to a known volume of the desired solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol) in a sealed vial.

• Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to separate the undissolved solid.

• Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

• Dilute the aliquot with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The solubility is expressed in units such as mg/mL or µg/mL.

pKa Determination

The pKa, or acid dissociation constant, is crucial for predicting the ionization state of a molecule at different physiological pH values, which in turn affects its solubility, permeability, and receptor binding.

Protocol: Potentiometric Titration

• Accurately weigh and dissolve a known amount of the hydrochloride salt in a defined volume of deionized water.

• Place the solution in a thermostatted vessel and use a calibrated pH electrode to monitor the pH.

• Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M), adding small, precise volumes.

• Record the pH after each addition of the titrant.

• Plot the pH versus the volume of titrant added. The pKa can be determined from the inflection point of the titration curve or by calculating the pH at the half-equivalence point.

• Specialized software can be used for more accurate pKa determination from the titration data.

Caption: Experimental workflow for physicochemical and spectroscopic characterization.

Spectroscopic Analysis

Spectroscopic techniques are indispensable for confirming the chemical structure and identity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the connectivity of atoms in the molecule. The chemical shifts, integration, and coupling patterns of the protons in the ¹H NMR spectrum, along with the chemical shifts of the carbons in the ¹³C NMR spectrum, provide a detailed fingerprint of the molecular structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the accurate mass of the molecular ion, which serves to confirm the elemental composition and molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups. For this molecule, characteristic peaks for the O-H stretch of the alcohol, C-H stretches of the aromatic and aliphatic regions, and C-S stretches of the thiophene rings would be expected.

Pharmacological Context and Future Directions

The structural features of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride strongly suggest its potential as a muscarinic acetylcholine receptor (mAChR) antagonist. It is an analogue of 3-quinuclidinyl benzilate (QNB), a well-known high-affinity, non-selective muscarinic antagonist.[8][9] The replacement of the phenyl rings in QNB with thiophene rings is a common medicinal chemistry strategy to modulate potency, selectivity, and metabolic stability.[2][3]

Further research should focus on:

• In vitro Receptor Binding Assays: To determine the affinity and selectivity of the compound for the different muscarinic receptor subtypes (M1-M5).

• Functional Assays: To characterize the compound as an antagonist, agonist, or allosteric modulator at the muscarinic receptors.

• In vivo Studies: To evaluate the compound's effects on the central and peripheral nervous systems.

The comprehensive physicochemical characterization as outlined in this guide is the essential first step in enabling these future pharmacological investigations.

References

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• Rzeszotarski, W. J., Gibson, R. E., Eckelman, W. C., Simms, D. A., Jagoda, E. M., Ferreira, N. L., & Reba, R. C. (1982). Analogs of 3-quinuclidinyl benzilate. Journal of Medicinal Chemistry, 25(9), 1103–1106.
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A Comprehensive Guide to the Structural Elucidation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Abstract

This technical guide provides a comprehensive, multi-technique workflow for the unambiguous structural elucidation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride (CAS RN: 57734-76-6). Aimed at researchers, analytical scientists, and drug development professionals, this document moves beyond procedural lists to explain the scientific rationale behind the application of Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, advanced Nuclear Magnetic Resonance (NMR) spectroscopy, and Single-Crystal X-ray Crystallography. By integrating data from these orthogonal techniques, this guide establishes a self-validating system to confirm the molecule's identity, connectivity, functional groups, and the specific site of protonation, ensuring the highest degree of scientific integrity required in pharmaceutical and chemical research.

Introduction: The Imperative for Rigorous Elucidation

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is a complex heterocyclic compound featuring a bicyclic quinuclidine core, a tertiary alcohol, and two thiophene moieties. Its molecular formula is C₁₆H₂₀ClNOS₂ with a corresponding molecular weight of 341.92 g/mol .[1] The presence of a basic tertiary amine in the quinuclidine ring makes it susceptible to protonation, forming a hydrochloride salt, which is a common strategy to improve the solubility and stability of active pharmaceutical ingredients.[2]

Given the multiple functional groups, a chiral center at the carbinol carbon, and the specific site of salt formation, a superficial analysis is insufficient. An erroneous structural assignment can have profound implications for understanding its bioactivity, intellectual property claims, and regulatory compliance. This guide, therefore, presents an integrated analytical strategy designed to interrogate every feature of the molecule, ensuring a definitive and verifiable structural assignment.

Key Structural Questions

The elucidation process must rigorously answer the following:

• Molecular Mass & Formula: Does the empirical data match the theoretical molecular formula?

• Functional Group Confirmation: Are the hydroxyl, thiophene, and protonated tertiary amine functionalities present?

• Connectivity: Is the quinuclidine ring linked at its C3 position to the carbinol carbon, which in turn is bonded to two thiophen-2-yl groups?

• Site of Protonation: Is the hydrochloride salt formed specifically at the quinuclidine nitrogen, as expected?

• Three-Dimensional Structure: What is the definitive solid-state conformation and, if applicable, the absolute stereochemistry?

The Integrated Analytical Workflow

Caption: Integrated workflow for structure elucidation.

Mass Spectrometry: Confirming the Foundation

Core Objective: To determine the accurate mass and elemental composition of the cationic portion of the molecule.

High-Resolution Mass Spectrometry (HRMS) is the first line of inquiry. The choice of Electrospray Ionization (ESI) is deliberate; as a soft ionization technique, it is ideal for analyzing polar and pre-charged molecules like hydrochloride salts, typically yielding the intact molecular cation with minimal fragmentation.

Experimental Protocol: ESI-Time-of-Flight (TOF) HRMS

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50 v/v).

• Instrumentation: Infuse the sample into an ESI-TOF mass spectrometer.

• Analysis Mode: Operate in positive ion mode. The TOF analyzer is critical for its high mass accuracy.

• Data Acquisition: Acquire the spectrum over a mass range of m/z 100-500.

• Calibration: Use an internal or external calibrant to ensure mass accuracy below 5 ppm.

Expected Data & Interpretation

The primary goal is to observe the protonated molecule, which, in this case, is the cation of the salt. The chloride ion will not be observed in positive mode.

Ion Species	Theoretical m/z	Observed m/z (Example)	Interpretation
[C₁₆H₁₉NOS₂]⁺	305.0908	~305.0905	The molecular ion (M⁺) of the organic cation. Its accurate mass confirms the elemental composition C₁₆H₁₉NOS₂.
[M+H]⁺	306.0986	~306.0983	This represents the free base form of the molecule being protonated in the ESI source. In the case of a salt, the M⁺ is more likely.
[M-H₂O]⁺	288.0932	~288.0929	A common fragment resulting from the loss of the hydroxyl group as water.

The presence of two sulfur atoms provides a key validation point: the isotopic pattern should show a distinct A+2 peak ([³⁴S] isotope) with an intensity of approximately 8.8% relative to the monoisotopic peak, confirming the presence of two sulfur atoms.

Infrared Spectroscopy: A Functional Group Fingerprint

Core Objective: To identify the key functional groups predicted by the proposed structure.

FT-IR spectroscopy provides rapid and definitive evidence for the presence of specific covalent bonds. Attenuated Total Reflectance (ATR) is a modern, convenient sampling technique that requires minimal sample preparation.

Experimental Protocol: ATR FT-IR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically over 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

Expected Data & Interpretation

The spectrum is a composite of vibrations from each part of the molecule. The broadness of the O-H and N-H⁺ peaks is a hallmark of hydrogen bonding within the crystal lattice.[3][4]

Wavenumber (cm⁻¹)	Vibration Type	Structural Moiety	Rationale for Assignment
~3400-3200 (broad)	O-H stretch	Tertiary Alcohol	The broad shape indicates hydrogen bonding, characteristic of alcohols in the solid state.[3]
~3100-3000	C-H stretch (sp²)	Thiophene Rings	Aromatic C-H stretches appear just above 3000 cm⁻¹.
~2950-2850	C-H stretch (sp³)	Quinuclidine Ring	Aliphatic C-H stretches appear just below 3000 cm⁻¹.
~2700-2400 (broad)	N⁺-H stretch	Quinuclidinium ion	This broad, complex absorption is highly characteristic of a tertiary ammonium salt.[5]
~1600-1450	C=C stretch	Thiophene Rings	Aromatic ring stretching vibrations.[6]
~1100-1000	C-O stretch	Tertiary Alcohol	Strong absorption typical for the C-O bond in alcohols.[3]
~700-600	C-S stretch	Thiophene Rings	Characteristic vibration for the carbon-sulfur bond within the thiophene ring.[6][7]

NMR Spectroscopy: Assembling the Molecular Skeleton

Core Objective: To unambiguously determine the carbon-hydrogen framework and the precise connectivity of all molecular fragments.

NMR is the most powerful technique for structure elucidation in solution. A full suite of 1D and 2D experiments is required to solve a structure of this complexity.[8][9][10] The choice of solvent is critical; deuterated dimethyl sulfoxide (DMSO-d₆) is ideal as it can solubilize the salt and its polarity allows for the observation of exchangeable protons (O-H and N⁺-H).[5]

Experimental Protocol: High-Field NMR

• Sample Preparation: Dissolve ~10-15 mg of the compound in ~0.6 mL of DMSO-d₆.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

• Experiments: Acquire the following spectra:

  • 1D: ¹H, ¹³C{¹H}, DEPT-135

  • 2D: COSY, HSQC, HMBC

Predicted NMR Data & Interpretation

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment	Rationale
~9.5-10.0	broad singlet	1H	N⁺-H	Highly deshielded due to the positive charge on nitrogen.[2]
~7.5-7.0	multiplet	6H	Thiophene-H	Protons on the electron-rich aromatic thiophene rings.
~6.5-6.0	singlet	1H	OH	Exchangeable alcohol proton.
~4.0-3.0	multiplet	7H	Quinuclidine-H (adjacent to N⁺)	Protons on carbons alpha to the protonated nitrogen are significantly deshielded.
~2.5-1.5	multiplet	5H	Quinuclidine-H (other)	Remaining aliphatic protons of the quinuclidine cage.

¹³C NMR	Predicted δ (ppm)	DEPT-135	Assignment	Rationale
~145-140	none	Thiophene Quaternary C	Quaternary carbons of the thiophene rings attached to the carbinol.
~128-124	CH	Thiophene C -H	Aromatic carbons bearing protons.
~80-75	none	Carbinol C	Quaternary carbon attached to -OH and three other carbons.
~60-50	CH₂	Quinuclidine C -H₂ (adjacent to N⁺)	Deshielded aliphatic carbons due to proximity to the N⁺ atom.
~45-40	CH	Quinuclidine C -H (bridgehead)	Bridgehead carbons of the bicyclic system.
~25-20	CH₂	Quinuclidine C -H₂ (other)	Remaining aliphatic carbons.

The Power of 2D NMR: Confirming Connectivity

While 1D NMR suggests the presence of the fragments, 2D NMR proves how they are connected.

• COSY (¹H-¹H Correlation Spectroscopy): Will reveal the coupling networks within the quinuclidine cage and within each of the two thiophene rings, confirming their individual structures.

• HSQC (Heteronuclear Single Quantum Coherence): Maps every proton to its directly attached carbon, allowing for the unambiguous assignment of the ¹³C spectrum based on the more easily interpreted ¹H spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for piecing the puzzle together. It reveals correlations between protons and carbons that are 2 or 3 bonds away.

Caption: Key HMBC correlations for structural assembly.

Observing a correlation from the protons on the thiophene rings to the quaternary carbinol carbon, and simultaneously from the protons on the quinuclidine ring (specifically at C3 and adjacent positions) to that same carbinol carbon, provides undeniable proof of the core molecular connectivity.

The Gold Standard: Single-Crystal X-ray Crystallography

Core Objective: To obtain definitive, three-dimensional proof of the molecular structure, conformation, stereochemistry, and ionic interactions.

While spectroscopy provides a robust picture of the molecule's connectivity, X-ray crystallography provides an atomic-resolution "photograph" of the molecule in the solid state.[11] It is the only technique that can directly observe the spatial relationship between the protonated quinuclidine nitrogen and the chloride counter-ion.

Experimental Protocol

• Crystal Growth: This is the most critical and often challenging step. Slow evaporation of a solvent, slow cooling of a saturated solution, or vapor diffusion techniques are employed to grow single crystals of sufficient size and quality. A range of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile) should be screened.

• Data Collection: A suitable crystal is mounted on a goniometer and cooled in a stream of nitrogen gas (~100 K) to minimize thermal motion. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector as the crystal is rotated.[12]

• Structure Solution & Refinement: The diffraction data is processed to yield an electron density map of the unit cell. Atoms are fitted into this map, and the model is refined to match the experimental data, resulting in a final structure with precise atomic coordinates.[13]

Expected Outcome & Unambiguous Validation

• Confirmation of Connectivity: The resulting 3D model will visually confirm the entire covalent framework deduced from NMR.

• Proof of Salt Formation: The refinement process will locate the chloride anion and show its proximity to the N⁺-H group on the quinuclidine ring, confirming the ionic bond through bond distances and angles.

• Stereochemistry: If the compound is chiral, the analysis of a good quality crystal can determine the absolute configuration (R or S) at the carbinol center.

• Conformation: The analysis reveals the precise solid-state conformation of the molecule, including the orientation of the thiophene rings and the puckering of the quinuclidine cage.

Conclusion: A Triad of Verifiable Proof

The structural elucidation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is achieved not by a single experiment, but by the logical and convergent synthesis of data from orthogonal analytical techniques.

• Mass Spectrometry confirms the elemental formula.

• Infrared Spectroscopy verifies the presence of all key functional groups.

• Multidimensional NMR meticulously maps the molecular skeleton and its connectivity.

• X-ray Crystallography provides the ultimate, unambiguous 3D proof of structure, stereochemistry, and the nature of the hydrochloride salt.

References

• Title: Advanced NMR techniques for structural characterisation of heterocyclic structures.
• Title: The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane1.
• Title: Hydrochloride Salt of the GABAkine KRM-II-81.
• Title: 57734-76-6 | Quinuclidin-3-yldi(thiophen-2-yl)methanol hydrochloride.
• Title: Identification and structure elucidation by NMR spectroscopy.
• Title: NMR as a Tool for Structure Elucidation of Organic Compounds.
• Title: NMR spectroscopic elucidation of the structure and stereochemistry of tricyclic 3-styrylpyrazolines.
• Title: Crystallization and preliminary X-ray analysis of the NADPH-dependent 3-quinuclidinone reductase from Rhodotorula rubra.
• Title: X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines.
• Title: Spectroscopy of Alcohols and Phenols.
• Title: How to detect a HCl salt in organic compunds.
• Title: FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium.
• Title: Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method.
• Title: X Ray Crystallography and X Ray Diffraction.

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Spectroscopic Characterization of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride: A Technical Guide

This technical guide provides an in-depth exploration of the spectroscopic characterization of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. The document is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the analytical techniques used to elucidate and confirm the structure of this compound. We will delve into the principles and practical applications of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) in the context of this specific molecule.

Introduction: The Importance of Spectroscopic Analysis

In the realm of pharmaceutical sciences, the precise structural confirmation of an active pharmaceutical ingredient (API) is of paramount importance. Spectroscopic techniques provide a non-destructive means to probe the molecular architecture of a compound, ensuring its identity, purity, and stability. Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, a molecule featuring a bicyclic amine (quinuclidine), a tertiary alcohol, and two thiophene rings, presents a unique spectroscopic fingerprint. This guide will dissect this fingerprint, explaining the causality behind the expected spectral features.

It is important to note that a complete, publicly available, and unified set of spectroscopic data for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is not readily found in the scientific literature. Therefore, this guide will present a combination of data from closely related structures and predictive analysis based on established spectroscopic principles. This approach mirrors the real-world workflow of a research scientist who often needs to interpret data based on a combination of existing knowledge and experimental findings.

I. Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these absorptions are characteristic of specific bonds.

Predicted Infrared Spectrum of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3400-3200	Broad	O-H stretch (alcohol)	The hydroxyl group will exhibit a broad absorption band due to hydrogen bonding.
~3000-2800	Medium	C-H stretch (aliphatic)	These absorptions arise from the C-H bonds of the quinuclidine ring.
~2700-2250	Broad, Strong	N⁺-H stretch (ammonium)	A key feature of the hydrochloride salt, this broad and strong absorption is characteristic of the protonated tertiary amine.[1][2]
~1600	Weak	C=C stretch (thiophene)	The aromatic thiophene rings will show characteristic C=C stretching vibrations.
~1450	Medium	C-H bend (aliphatic)	Bending vibrations of the CH₂ groups in the quinuclidine moiety.
~1200-1000	Strong	C-O stretch (tertiary alcohol)	The C-O single bond of the tertiary alcohol will give a strong absorption in this region.
~850-700	Strong	C-H out-of-plane bend (thiophene)	Characteristic bending vibrations for substituted thiophenes.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

A robust and common method for obtaining an IR spectrum of a solid sample is Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectroscopy.

• Sample Preparation: A small amount of the solid Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is placed directly onto the ATR crystal (typically diamond or germanium).

• Data Acquisition: The sample is brought into firm contact with the crystal using a pressure clamp. The infrared beam is directed into the crystal and interacts with the sample at the surface.

• Background Correction: A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Spectral Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands corresponding to the functional groups of the molecule.

Causality in Experimental Choice: ATR-FT-IR is chosen for its minimal sample preparation, speed, and reproducibility. It avoids the complexities of preparing KBr pellets, which can be hygroscopic and introduce moisture into the spectrum.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of an organic molecule. It provides information about the chemical environment, connectivity, and stereochemistry of atoms.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

The formation of the hydrochloride salt will cause a downfield shift of the protons on the carbons adjacent to the protonated nitrogen due to the inductive effect of the positive charge.[3]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.5	m	4H	Thiophene-H	The protons on the two thiophene rings will appear in the aromatic region. The multiplicity will be complex due to coupling between the different thiophene protons.
~7.0	m	2H	Thiophene-H
~6.0	s	1H	O-H	The hydroxyl proton signal can be broad and its position is concentration and solvent dependent. It may exchange with residual water in the solvent.
~3.5	m	6H	Quinuclidine-CH₂, CH	Protons on the carbons adjacent to the protonated nitrogen will be shifted downfield. The multiplicity will be complex due to the rigid bicyclic system.
~2.0-2.5	m	6H	Quinuclidine-CH₂	The remaining protons of the quinuclidine ring.
~11.0	br s	1H	N⁺-H	The proton on the positively charged nitrogen will appear as a broad singlet at a significantly downfield chemical shift. Its presence is a clear indicator of the hydrochloride salt formation.[3]

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)

Similar to the ¹H NMR, the carbon atoms of the quinuclidinyl moiety will experience a downfield shift upon protonation.

Chemical Shift (δ, ppm)	Assignment	Rationale
~145	Thiophene-C (α to S)	The carbons of the thiophene rings will appear in the aromatic region.
~127	Thiophene-C (β to S)
~125	Thiophene-C (β' to S)
~80	C-OH (tertiary alcohol)	The carbon bearing the hydroxyl group and the two thiophene rings.
~50-60	Quinuclidine-C (adjacent to N⁺)	These carbons are deshielded due to the positive charge on the adjacent nitrogen.
~20-30	Quinuclidine-C	The remaining carbons of the quinuclidine ring.

Experimental Protocol: NMR Sample Preparation and Data Acquisition

• Sample Preparation: Approximately 5-10 mg of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is dissolved in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O). Tetramethylsilane (TMS) is typically added as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition: The sample is placed in the NMR spectrometer. A standard one-pulse experiment is performed to acquire the ¹H spectrum. Key parameters include the number of scans, relaxation delay, and acquisition time.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. This often requires a larger number of scans than ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing and Analysis: The raw data (Free Induction Decay - FID) is Fourier transformed, phased, and baseline corrected. The chemical shifts, multiplicities, and integrations of the resulting peaks are analyzed to assign the structure.

Causality in Experimental Choice: DMSO-d₆ is a common choice for amine hydrochlorides as it is a polar aprotic solvent that can dissolve the salt while not exchanging with the N⁺-H proton as readily as D₂O. This allows for the observation of the ammonium proton signal.

III. Mass Spectrometry: Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and confirmation of the molecular formula.

Predicted Mass Spectrum (Electrospray Ionization - ESI⁺)

For the hydrochloride salt, the analysis would typically be performed in positive ion mode (ESI⁺). The observed mass will be that of the protonated free base.

m/z	Assignment	Rationale
[M+H]⁺	Protonated molecule (free base)	The molecular ion of the free base with an additional proton. The calculated exact mass for C₁₇H₁₉NOS₂ is 317.0908. The [M+H]⁺ ion would be observed at m/z 318.0986.
Fragments	Loss of H₂O, thiophene, etc.	Fragmentation of the molecular ion can provide further structural information. Common fragmentation pathways include the loss of a water molecule from the alcohol and cleavage of the bonds to the thiophene rings.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent, typically a mixture of water and acetonitrile or methanol with a small amount of acid (e.g., formic acid) to promote ionization.

• Chromatographic Separation (Optional but Recommended): The sample is injected into a liquid chromatograph (LC) to separate it from any impurities before it enters the mass spectrometer.

• Ionization: The eluent from the LC is introduced into the electrospray ionization (ESI) source of the mass spectrometer. A high voltage is applied, creating charged droplets that evaporate to produce gas-phase ions.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight) where they are separated based on their m/z ratio.

• Data Analysis: The resulting mass spectrum is analyzed to determine the m/z of the molecular ion and any significant fragment ions.

Causality in Experimental Choice: ESI is a "soft" ionization technique that is well-suited for polar and thermally labile molecules like amine hydrochlorides. It typically produces the protonated molecular ion with minimal fragmentation, which is ideal for confirming the molecular weight.

IV. Data Integration and Structural Confirmation Workflow

The definitive structural elucidation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride relies on the synergistic interpretation of all three spectroscopic techniques.

Caption: Workflow for Spectroscopic Structural Confirmation.

Conclusion

References

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Cook, D. (1963). PROTONATION SITE IN ORGANIC BASES FROM INFRARED X—H DEFORMATION MODES. Canadian Journal of Chemistry, 41(2), 522-526.

• Chemistry LibreTexts. (2024, March 24). Spectroscopy of Amines. Retrieved from [Link]

• Smith, B. C. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• ResearchGate. (2018, April 11). Can the salt form of my organic compound be determined using NMR? Retrieved from [Link]

Sources

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• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]

biological target identification for quinuclidine thiophene derivatives

An in-depth technical guide on the core. Audience: Researchers, scientists, and drug development professionals.

Pillar 1: Affinity-Based Proteomics - Fishing for Interactors

The most direct strategy to identify a protein target is to physically isolate it using the small molecule as bait.[1] This is achieved through affinity purification coupled with mass spectrometry (AP-MS).[1] The underlying principle is straightforward: a modified version of the quinuclidine thiophene derivative is immobilized on a solid support to "capture" its binding partners from a cell lysate.[2]

Causality Behind the Experimental Design

The success of this method hinges on the design of the affinity probe. A linker must be attached to the parent molecule at a position that is non-essential for its biological activity.[3] This is determined through Structure-Activity Relationship (SAR) studies. Attaching the linker to a key part of the pharmacophore would abolish binding, rendering the experiment useless. We incorporate a photo-reactive group (e.g., a diazirine) to create a covalent bond between the probe and its target upon UV irradiation. This is crucial for capturing transient or weak interactions that might not survive the stringent washing steps of a standard affinity pull-down.[4][5]

A critical, and often overlooked, component is the competition control. By incubating the lysate with an excess of the free, unmodified "parent" compound before adding the affinity probe, true binding partners will be occupied and will not be captured by the probe. In contrast, proteins that bind non-specifically to the linker or the solid matrix will still be pulled down. This single control is the most effective way to eliminate false positives.

Experimental Workflow: Photo-Affinity Chromatography

Caption: Workflow for Photo-Affinity Chromatography Target ID.

Detailed Protocol: Photo-Affinity Pulldown

• Lysate Preparation: Culture cells of interest to ~80-90% confluency. Harvest and lyse cells in a non-denaturing lysis buffer (e.g., RIPA buffer without SDS) supplemented with protease and phosphatase inhibitors. Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Determine protein concentration using a BCA assay.

• Competition Setup: Aliquot 1 mg of total protein into two separate microcentrifuge tubes.

  • Competition Tube: Add the unmodified quinuclidine thiophene derivative to a final concentration of 100 µM.

  • Experimental Tube: Add an equivalent volume of vehicle (e.g., DMSO).

  • Incubate both tubes for 1 hour at 4°C on a rotator.

• Probe Incubation: Add the photo-affinity probe to both tubes to a final concentration of 1 µM. Incubate for 1 hour at 4°C on a rotator.

• UV Cross-linking: Transfer the lysates to a 6-well plate on ice. Irradiate with 365 nm UV light for 15-30 minutes.

• Target Capture: Add 50 µL of pre-washed streptavidin-coated magnetic beads to each tube. Incubate for 2 hours at 4°C on a rotator.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads 3 times with lysis buffer and 2 times with PBS to remove non-specific binders.

• Elution & Digestion: Elute bound proteins by boiling the beads in SDS-PAGE sample buffer. Perform in-gel or on-bead trypsin digestion to generate peptides for mass spectrometry.

• Mass Spectrometry: Analyze the resulting peptides by LC-MS/MS. Identify and quantify proteins using a proteomics software suite (e.g., MaxQuant). True hits will be highly abundant in the experimental sample but significantly depleted or absent in the competition control.

Data Presentation: Hypothetical AP-MS Results

Protein ID (UniProt)	Gene Name	Fold Change (Expt / Compete)	p-value	Notes
P08684	HSPA8	1.2	0.45	Non-specific, known background binder
Q13547	MAPK14	25.8	<0.001	High confidence candidate
P62258	ACTG1	1.5	0.38	Non-specific, cytoskeletal protein
P27361	MAPK1	19.2	<0.001	High confidence candidate
P11142	HSP90AB1	2.1	0.21	Non-specific, chaperone

Pillar 2: Thermal Proteome Profiling - Confirming Target Engagement in Live Cells

While AP-MS is powerful, it is performed on cell lysates, which is not a native environment. Thermal Proteome Profiling (TPP), also known as the Cellular Thermal Shift Assay (CETSA), provides crucial evidence of target engagement within intact, living cells.[6][7] The technique is based on the principle of ligand-induced thermal stabilization: the binding of a small molecule to its target protein increases the protein's resistance to heat-induced denaturation.[8][[“]]

Causality Behind the Experimental Design

This method is label-free, meaning it uses the unmodified quinuclidine thiophene derivative, avoiding any potential artifacts introduced by chemical probes.[2][8] By heating cells treated with the compound across a temperature gradient, we can observe which proteins remain soluble at higher temperatures compared to vehicle-treated controls. This shift in the melting curve (Tm) is a strong indicator of a direct physical interaction between the compound and the protein in its native, cellular context.[6][10] This provides an orthogonal validation of the hits from the affinity-based approach.

Experimental Workflow: Thermal Proteome Profiling (TPP)

Caption: Workflow for Thermal Proteome Profiling (TPP).

Detailed Protocol: TPP Experiment

• Cell Culture and Treatment: Grow cells to high density. Treat one batch of cells with the quinuclidine thiophene derivative at a relevant concentration (e.g., 10x EC50) and a second batch with vehicle control for 1 hour.

• Harvesting and Aliquoting: Harvest the cells, wash with PBS, and resuspend in PBS. Distribute the cell suspension into 10-12 PCR tubes for each condition (vehicle and compound).

• Heating: Place the tubes in a thermal cycler with a temperature gradient programmed from 40°C to 70°C for 3 minutes, followed by a 3-minute hold at room temperature.

• Lysis: Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.

• Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation for MS: Carefully transfer the supernatant (containing the soluble proteins) to new tubes. Prepare the samples for quantitative mass spectrometry using a method like Tandem Mass Tag (TMT) labeling to enable multiplexed analysis.

• LC-MS/MS Analysis: Analyze the samples via LC-MS/MS.

• Data Analysis: Normalize the protein abundance data and plot the relative soluble fraction for each protein as a function of temperature for both vehicle and compound-treated samples. Fit the data to a sigmoidal curve to determine the melting temperature (Tm). A significant positive shift in Tm (ΔTm) in the compound-treated sample indicates target engagement.

Data Presentation: Hypothetical TPP Results

Gene Name	Tm (Vehicle)	Tm (Compound)	ΔTm (°C)	p-value	Validation Status
HSPA8	62.1°C	62.3°C	+0.2	0.51	Not Validated
MAPK14	54.5°C	58.9°C	+4.4	<0.001	Validated Hit
ACTG1	65.8°C	65.7°C	-0.1	0.89	Not Validated
MAPK1	56.2°C	59.8°C	+3.6	<0.005	Validated Hit
HSP90AB1	61.4°C	61.5°C	+0.1	0.92	Not Validated

Pillar 3: Genetic Validation - Linking Target to Phenotype

Identifying a binding partner is not enough; we must prove that this interaction is responsible for the compound's biological effect. CRISPR-based genetic screens are a powerful tool for this functional validation.[11][12] The most common approach is a resistance screen: if knocking out a specific gene prevents a compound from killing or inhibiting the growth of a cell, that gene's product is likely the drug's target or a critical component of its pathway.[13]

Causality Behind the Experimental Design

We employ a pooled, genome-wide CRISPR knockout screen. A library of cells is created where, on average, each cell has a single gene knocked out. This entire population is then treated with a lethal concentration of the quinuclidine thiophene derivative. Most cells will die. However, cells with knockouts of the drug's target (or essential downstream effectors) will be resistant and survive. By sequencing the guide RNAs (gRNAs) present in the surviving population and comparing them to the initial population, we can identify which gene knockouts conferred resistance.[14] This provides a functional, causal link between the candidate target and the compound's phenotype.

Experimental Workflow: Pooled CRISPR Resistance Screen

Caption: Workflow for a Pooled CRISPR Knockout Resistance Screen.

Detailed Protocol: CRISPR Resistance Screen

• Library Transduction: Use a stable Cas9-expressing cell line. Transduce the cells with a pooled genome-scale lentiviral gRNA library at a low multiplicity of infection (MOI < 0.3) to ensure most cells receive only one gRNA.

• Selection and Expansion: Select for transduced cells using an appropriate antibiotic (e.g., puromycin). Expand the cell population while maintaining a library representation of at least 500 cells per gRNA. Harvest a portion of this population as the "time zero" reference sample.

• Drug Treatment: Plate the library cells and treat one set with the quinuclidine thiophene derivative at a concentration that kills ~80-90% of cells (LC80-90). Treat a parallel set with vehicle.

• Harvesting: Culture the cells until the resistant colonies in the drug-treated plate are visible. Harvest all surviving cells from both the drug-treated and vehicle-treated plates.

• Genomic DNA Extraction and Sequencing: Extract genomic DNA from the harvested cells and the "time zero" sample. Use PCR to amplify the gRNA-encoding regions from the genomic DNA. Analyze the abundance of each gRNA in each sample using next-generation sequencing.

• Data Analysis: Compare the gRNA abundance in the drug-treated sample to the vehicle-treated or time-zero sample. Use statistical methods (e.g., MAGeCK) to identify gRNAs that are significantly enriched in the surviving population. Genes targeted by these enriched gRNAs are the top candidates for mediating drug resistance.

Data Presentation: Hypothetical CRISPR Screen Results

Gene Name	gRNA Enrichment Score	p-value	Functional Role
MAPK14	12.3	<0.0001	Direct Target Candidate
MAPK1	8.9	<0.001	Direct Target Candidate
KRAS	1.1	0.48	Upstream activator, not a direct binder
DUSP1	0.9	0.62	Downstream phosphatase, not a direct binder

Synthesis and Conclusion: Converging on the Target

The power of this three-pillar strategy lies in the convergence of data. Hits that appear in all three orthogonal experiments—(1) are physically pulled down by the compound, (2) show thermal stabilization upon compound binding in live cells, and (3) produce a resistant phenotype when knocked out—are validated targets of the highest confidence.

Caption: Convergence of Orthogonal Data to a Validated Target.

In our hypothetical example, both MAPK14 (p38α) and MAPK1 (ERK2) were identified by all three methods. This provides a very strong foundation for the hypothesis that the quinuclidine thiophene derivative exerts its biological effect through dual inhibition of these two MAP kinases. Subsequent biochemical assays using recombinant proteins would be the final step to confirm enzymatic inhibition and determine potency (IC50 values). This systematic, multi-faceted approach transforms a phenotypic observation into a validated, actionable mechanism of action, paving the way for rational drug development.

References

• Thermal Proteome Profiling for Drug Target Identification and Probing of Protein States. Methods in Molecular Biology, [6]

• Thermal Proteome Profiling for Drug Target Identification and Probing of Protein States. Springer Link, [7]

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• Target identification of small molecules: an overview of the current applications in drug discovery. PMC - PubMed Central, [2]

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• Chemical Proteomics for Target Valid
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Dithienyl Quinuclidinyl Carbinols: A Technical Guide to their Therapeutic Potential as Muscarinic Receptor Antagonists

Abstract

This technical guide provides an in-depth exploration of dithienyl quinuclidinyl carbinols, a promising class of compounds with significant therapeutic potential as muscarinic acetylcholine receptor (mAChR) antagonists. We will delve into the chemical architecture, synthesis, and pharmacological activity of these molecules, with a particular focus on their application in the treatment of respiratory and neurological disorders. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the current understanding and future prospects of this important chemical scaffold.

Introduction: The Quinuclidinyl Scaffold in Muscarinic Antagonism

The quinuclidine ring system is a foundational structural motif in the design of numerous therapeutically important molecules.[1] Its rigid bicyclic structure provides a well-defined orientation for substituent groups, making it an ideal scaffold for achieving high-affinity interactions with biological targets. In the realm of muscarinic acetylcholine receptors, the 3-quinuclidinol moiety is a key building block in the synthesis of both M1 and M3 muscarinic agonists and antagonists.[1]

Muscarinic antagonists are a class of drugs that competitively inhibit the effects of acetylcholine at muscarinic receptors.[2][3] These receptors are G-protein coupled receptors that are widely distributed throughout the body and are involved in a vast array of physiological processes, including smooth muscle contraction, heart rate regulation, and glandular secretion. Consequently, muscarinic antagonists have found therapeutic application in a diverse range of conditions, from chronic obstructive pulmonary disease (COPD) and asthma to overactive bladder and certain gastrointestinal disorders.[2][3]

A significant challenge in the development of muscarinic antagonists is achieving subtype selectivity. The five known muscarinic receptor subtypes (M1-M5) share a high degree of homology in their orthosteric binding sites, making the design of subtype-selective ligands a formidable task. Lack of selectivity can lead to undesirable side effects, underscoring the critical need for novel chemical entities with improved receptor subtype discrimination.

Dithienyl Quinuclidinyl Carbinols: A Focus on a Promising Antagonist

Within the broader class of quinuclidinyl-based muscarinic antagonists, dithienyl quinuclidinyl carbinols have emerged as a particularly interesting subclass. A prime example of this subclass is (R)-3-Quinuclidinyl di(2-thienyl)glycolate (CAS 320347-97-5).[4][5][6][7] This compound has been identified as a potent and long-acting muscarinic antagonist with potential applications in the treatment of chronic obstructive pulmonary disease (COPD).[8]

The defining feature of this molecule is the presence of two thiophene rings attached to the carbinol carbon. This dithienylglycolate moiety plays a crucial role in the compound's pharmacological profile.

Structure-Activity Relationship: The Role of the Thienyl Groups

The ester side chain of quinuclidinyl-based antagonists is a key determinant of their affinity and selectivity for muscarinic receptor subtypes. Structure-activity relationship (SAR) studies of related compounds have provided valuable insights into the contribution of the aromatic substituents.

Research on 3-quinuclidinyl α-heteroaryl-α-aryl-α-hydroxyacetates has demonstrated that replacing a phenyl ring with a 2- or 3-thienyl moiety does not significantly alter the affinity for the muscarinic receptor when compared to analogues like 3-quinuclidinyl 4-bromobenzilate.[9] This suggests that the thienyl rings in dithienyl quinuclidinyl carbinols are well-tolerated within the muscarinic receptor binding pocket and can effectively mimic the interactions of more traditional phenyl groups.

The electronic properties and steric bulk of the dithienylglycolate moiety likely contribute to a favorable binding orientation and prolonged receptor occupancy, which is consistent with the characterization of (R)-3-Quinuclidinyl di(2-thienyl)glycolate as a long-acting antagonist.[4]

Synthesis of Dithienyl Quinuclidinyl Carbinols

The synthesis of dithienyl quinuclidinyl carbinols relies on the availability of key intermediates, namely a suitable quinuclidinol and a dithienylglycolate derivative.

A critical precursor for the dithienyl portion is Methyl 2,2-DiThienylGlycolate .[10] This intermediate is pivotal in the synthesis of a range of anticholinergic agents, including the well-established COPD medications tiotropium bromide and aclidinium bromide.[10]

An efficient and selective synthesis of methyl dithienyl-glycolates has been developed, offering a viable route to obtaining the necessary precursors for these therapeutic agents.[10] The general synthetic strategy involves the condensation of the dithienylglycolate intermediate with a 3-quinuclidinol derivative.[10]

Experimental Protocol: Synthesis of a Dithienyl Quinuclidinyl Carbinol (Illustrative)

The following is a generalized protocol based on the known synthesis of related muscarinic antagonists.

Objective: To synthesize a dithienyl quinuclidinyl carbinol via esterification of 3-quinuclidinol with a dithienylglycolic acid derivative.

Materials:

• (R)-3-Quinuclidinol

• Methyl 2,2-dithienylglycolate

• Sodium methoxide

• Toluene (anhydrous)

• Methanol (anhydrous)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Purification apparatus (e.g., column chromatography)

Procedure:

• Preparation of the Reaction Mixture: In a flame-dried round-bottom flask under an inert atmosphere, dissolve (R)-3-Quinuclidinol and Methyl 2,2-dithienylglycolate in anhydrous toluene.

• Initiation of Transesterification: Add a catalytic amount of sodium methoxide to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature. Quench the reaction by the addition of water.

• Extraction: Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Characterization: The final product should be characterized by standard analytical techniques such as NMR (¹H and ¹³C), Mass Spectrometry, and IR spectroscopy to confirm its structure and purity.

Therapeutic Applications

The primary therapeutic application for dithienyl quinuclidinyl carbinols, exemplified by (R)-3-Quinuclidinyl di(2-thienyl)glycolate, is in the management of Chronic Obstructive Pulmonary Disease (COPD) .[4][8]

Mechanism of Action in COPD

In the airways, acetylcholine is the primary neurotransmitter that mediates bronchoconstriction through its action on M3 muscarinic receptors located on airway smooth muscle. By acting as potent antagonists at these M3 receptors, dithienyl quinuclidinyl carbinols can block the effects of acetylcholine, leading to bronchodilation and an improvement in airflow.

The long-acting nature of these compounds is particularly advantageous for the management of a chronic condition like COPD, as it allows for once or twice-daily dosing, improving patient compliance and providing sustained therapeutic benefit.

Potential in Neurodegenerative Diseases

While the primary focus for dithienyl quinuclidinyl carbinols has been on respiratory diseases, the broader class of muscarinic antagonists has been investigated for their potential in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

In Alzheimer's disease , the rationale for using muscarinic antagonists is more complex and often targets specific receptor subtypes to modulate cholinergic signaling pathways that are dysregulated in the disease. While non-selective muscarinic blockade can be detrimental to cognitive function, selective antagonists for certain subtypes may offer therapeutic benefits.

In Parkinson's disease , anticholinergic drugs have historically been used to help manage tremor and other motor symptoms by rebalancing the dopaminergic and cholinergic systems in the brain.[5] The development of more selective muscarinic antagonists could potentially offer a better side-effect profile compared to older, non-selective agents.

Further research is needed to explore the potential of dithienyl quinuclidinyl carbinols in these neurological conditions and to determine their selectivity profile across the different muscarinic receptor subtypes in the central nervous system.

Future Directions and Conclusion

Dithienyl quinuclidinyl carbinols represent a promising class of muscarinic antagonists with clear therapeutic potential, particularly in the treatment of COPD. The well-established role of the quinuclidinyl scaffold in muscarinic receptor modulation, combined with the favorable properties conferred by the dithienylglycolate moiety, makes these compounds attractive candidates for further drug development.

Future research should focus on:

• Detailed Pharmacological Profiling: Comprehensive in vitro and in vivo studies are needed to fully characterize the binding affinities and functional activities of dithienyl quinuclidinyl carbinols at all five muscarinic receptor subtypes.

• Pharmacokinetic and Pharmacodynamic Studies: A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds is essential for optimizing dosing regimens and predicting their in vivo behavior.

• Exploration of Neurological Applications: Preclinical studies in relevant animal models of Alzheimer's and Parkinson's disease could elucidate the potential of these compounds in treating neurodegenerative disorders.

• Development of Novel Analogues: The dithienyl quinuclidinyl carbinol scaffold provides a versatile platform for the synthesis of new analogues with potentially improved selectivity and pharmacokinetic profiles.

Data Presentation

Table 1: Key Chemical and Pharmacological Properties of (R)-3-Quinuclidinyl di(2-thienyl)glycolate

Property	Value/Description	Reference(s)
IUPAC Name	(R)-Quinuclidin-3-yl 2-hydroxy-2,2-di(thiophen-2-yl)acetate	[5]
CAS Number	320347-97-5	[5][6]
Molecular Formula	C₁₇H₁₉NO₃S₂	[5]
Molecular Weight	349.47 g/mol	[5]
Primary Mechanism of Action	Muscarinic Receptor Antagonist	[4][8]
Key Therapeutic Indication	Chronic Obstructive Pulmonary Disease (COPD)	[4][8]
Reported Characteristics	Potent and long-acting	[4][8]

Visualization of Key Concepts

Diagram 1: General Structure of Dithienyl Quinuclidinyl Carbinols```dot

Caption: Antagonism of M3 receptors in airway smooth muscle.

References

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• US Patent 9,333,195 B2. Quinuclidine derivatives and medicinal compositions containing the same.

• Chavakula, R., Saladi, J. S. C., Shankar, N. G. B., Reddy, D. S., & Babu, K. R. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3), 127. [Link]

• Foschi, F., et al. (2018). Selective Synthesis of Methyl Dithienyl-Glycolates. Arkivoc, 2018(7), 423-430. [Link]

• US Patent 9,687,478 B2. Quinuclidine derivatives and medicinal compositions containing the same.

• Cohen, V. I., Gibson, R. E., Fan, L. H., de la Cruz, R., Gitler, M. S., Hariman, E., & Reba, R. C. (1992). Synthesis and receptor affinities of new 3-quinuclidinyl alpha-heteroaryl-alpha-aryl-alpha-hydroxyacetates. Journal of Pharmaceutical Sciences, 81(4), 326-329. [Link]

• Foschi, F., et al. (2018). Selective synthesis of methyl dithienyl-glycolates. AIR Unimi. [Link]

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• WO2020058458A1 - Quinuclidine-3-one derivatives and their use in cancer treatment.
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An In-Depth Technical Guide to the Structure-Activity Relationship of Quinuclidin-3-yl Carbinols

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The quinuclidine scaffold, a rigid bicyclic amine, serves as a critical pharmacophore in medicinal chemistry, mimicking the conformation of endogenous neurotransmitters like acetylcholine.[1] When functionalized at the C-3 position with a carbinol moiety, this scaffold gives rise to a class of compounds—quinuclidin-3-yl carbinols—with significant therapeutic potential, particularly as modulators of muscarinic and nicotinic acetylcholine receptors.[1][2][3] These receptors are implicated in a vast array of physiological processes and are key targets for treating conditions such as Alzheimer's disease, overactive bladder, and chronic obstructive pulmonary disease (COPD).[2][4][5] This guide provides a detailed analysis of the structure-activity relationships (SAR) of quinuclidin-3-yl carbinols, exploring how modifications to the core structure influence receptor affinity, selectivity, and functional activity. We will dissect the roles of the quinuclidine core, the carbinol stereocenter, and the diverse substituents that complete the pharmacophore, offering field-proven insights into the rational design of next-generation therapeutics based on this versatile scaffold.

The Quinuclidine Core: A Privileged Scaffold

The 1-azabicyclo[2.2.2]octane system, commonly known as quinuclidine, is the cornerstone of this compound class. Its rigid, bicyclic nature is essential for activity, as it properly orients the key functional groups for interaction with the receptor binding pocket, mimicking the spatial arrangement of acetylcholine.[1] The tertiary amine of the quinuclidine ring is typically protonated at physiological pH, forming a crucial cationic center that engages in an ionic interaction with a conserved aspartate residue in the orthosteric binding site of muscarinic receptors.

Impact of the Bridgehead Nitrogen

The nitrogen atom is fundamental to the molecule's interaction with its biological targets. While N-alkylation can be explored, increasing the steric bulk on the nitrogen generally leads to a decrease in activity. For instance, in a study of quinuclidinyl analogs, the N-methyl derivative of 3-quinuclidinone showed significantly greater inhibitory activity than its corresponding racemic alcohol, but increasing the N-functional group size from methyl to allyl resulted in a tenfold decrease in potency.[6] This suggests that the binding pocket has limited tolerance for substitution at this position, reinforcing the primary role of the nitrogen as a cationic anchor.

The 3-Position Linkage

The choice of the 3-position for substitution is critical. It places the carbinol and its associated groups at an optimal vector relative to the cationic nitrogen, allowing for simultaneous engagement with different regions of the binding site. Other substitution patterns on the quinuclidine ring are less common and generally less effective for targeting acetylcholine receptors.

The Carbinol Moiety: Stereochemistry and Functionality

The hydroxyl group at the 3-position is not always essential for binding but profoundly influences potency and selectivity.[6] More importantly, the carbon bearing this hydroxyl group is a stereocenter, and its configuration ((R) vs. (S)) is a major determinant of the compound's pharmacological profile.

The Critical Role of Stereoisomerism

Enantiomers of quinuclidin-3-yl derivatives often exhibit vastly different affinities and selectivities for receptor subtypes. For example, in the development of M3 muscarinic receptor antagonists for overactive bladder, the (+)-(1S,3'R) stereoisomer of quinuclidin-3'-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate was identified as the most potent and selective compound.[5][7] This highlights that a specific three-dimensional arrangement is required for optimal interaction with the chiral environment of the receptor's binding site. The (R)-enantiomer of 3-quinuclidinol is a particularly valuable building block for synthesizing potent muscarinic antagonists like Solifenacin.[8][9]

The diagram below illustrates the fundamental SAR principles of the quinuclidin-3-yl carbinol scaffold.

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The Quinuclidine Nucleus: A Technical Guide to Synthesis, Derivatization, and Application in Modern Drug Discovery

Abstract

The quinuclidine scaffold, a rigid bicyclic amine, represents a cornerstone in medicinal chemistry, imparting unique conformational constraints and physicochemical properties to bioactive molecules.[1][2] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the discovery and synthesis of novel quinuclidine-based compounds. We will traverse the landscape of synthetic strategies, from classical ring-forming reactions to modern asymmetric methodologies, and delve into the critical structure-activity relationships that govern the therapeutic potential of these fascinating molecules. This guide is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols and data interpretation frameworks.

The Quinuclidine Scaffold: A Privileged Structure in Medicinal Chemistry

The quinuclidine ring system, formally known as 1-azabicyclo[2.2.2]octane, is a recurring motif in a multitude of natural products and synthetic molecules with significant biological activity.[3][4] Its rigid, cage-like structure provides a fixed orientation for appended functional groups, which can lead to high-affinity interactions with biological targets.[1] This conformational rigidity is a key attribute that medicinal chemists leverage to reduce the entropic penalty of binding to a receptor and to explore the three-dimensional space of a binding pocket with precision.

The unique structural and electronic properties of the quinuclidine nucleus, including its strong basicity, make it a valuable component in the design of novel therapeutics.[5][6] Derivatives of quinuclidine have found applications as anticholinergic agents, antihistamines, and modulators of various receptors in the central nervous system.[7]

Synthetic Strategies for Accessing the Quinuclidine Core

The construction of the quinuclidine framework has been a subject of extensive research, leading to the development of a diverse array of synthetic methodologies. The choice of a particular synthetic route is often dictated by the desired substitution pattern and stereochemistry of the final compound.

Classical Approaches: Building from Piperidine Precursors

Traditionally, the synthesis of the quinuclidine scaffold has relied on the cyclization of appropriately functionalized piperidine derivatives.[3][8] These methods, while foundational, can be limited by the availability of the requisite starting materials, which may themselves require multi-step syntheses.[8] Common strategies include:

• Intramolecular SN2 Cyclization: This approach involves the cyclization of a piperidine derivative bearing a leaving group on the side chain attached to the nitrogen and a nucleophile at a suitable position on the ring.

• Dieckmann Condensation: Intramolecular condensation of a piperidine diester can be employed to form the second ring of the quinuclidine system.[8][9]

Modern Synthetic Methodologies: Precision and Efficiency

Recent years have witnessed the emergence of more sophisticated and efficient methods for the synthesis of quinuclidine derivatives, with a particular emphasis on asymmetric synthesis to access enantiomerically pure compounds.

A powerful and elegant strategy for the enantioselective synthesis of quinuclidine derivatives involves the iridium-catalyzed intramolecular allylic dearomatization of pyridine precursors.[3] This method allows for the construction of the bicyclic system with high levels of diastereoselectivity and enantioselectivity under mild reaction conditions.[3] The catalytic system, typically derived from [Ir(cod)Cl]2 and a chiral ligand, enables the transformation of planar aromatic compounds into complex three-dimensional structures.[3]

Experimental Protocol: Iridium-Catalyzed Asymmetric Synthesis of a Quinuclidine Derivative

Objective: To synthesize an indolenine-fused quinuclidine derivative via an iridium-catalyzed intramolecular asymmetric allylic dearomatization reaction.[3]

Materials:

• Substituted pyridine precursor with an allylic side chain

• [Ir(cod)Cl]2 (Iridium(I) chloride cyclooctadiene complex dimer)

• Feringa ligand (or other suitable chiral phosphoramidite ligand)

• Anhydrous, degassed solvent (e.g., dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add [Ir(cod)Cl]2 (1.0 mol%) and the Feringa ligand (2.2 mol%).

• Add the anhydrous, degassed solvent and stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Dissolve the pyridine precursor (1.0 equiv) in the solvent and add it to the catalyst mixture.

• Stir the reaction at the desired temperature (e.g., room temperature to 40 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired quinuclidine derivative.

• Characterize the product by NMR spectroscopy and determine the diastereomeric ratio and enantiomeric excess by chiral HPLC.

Functionalization of the Pre-formed Quinuclidine Scaffold

An alternative to de novo synthesis is the direct functionalization of commercially available quinuclidine precursors.[8] This approach is particularly useful for introducing substituents at specific positions of the ring. A common strategy involves the formation of the quinuclidine N-oxide, which activates the α-protons for deprotonation and subsequent reaction with electrophiles.[8] This methodology has been successfully employed for the regioselective synthesis of 2,3-disubstituted quinuclidines.[8]

Diagram: Functionalization of the Quinuclidine Scaffold via N-Oxide Formation

Caption: General workflow for the α-functionalization of quinuclidine.

Asymmetric Synthesis of Chiral Quinuclidine Building Blocks

Many pharmaceutical applications of quinuclidine derivatives require specific stereoisomers for optimal activity and reduced side effects.[1] Therefore, the asymmetric synthesis of chiral quinuclidine building blocks is of paramount importance.

Biocatalytic Reduction of 3-Quinuclidinone

A highly efficient and environmentally friendly method for the production of enantiomerically pure (R)- and (S)-3-quinuclidinol is the biocatalytic asymmetric reduction of the prochiral ketone, 3-quinuclidinone.[10][11] This transformation is often carried out using ketoreductases (KREDs), which exhibit high enantioselectivity.[10] Whole-cell biocatalysts, such as E. coli expressing a suitable reductase and a cofactor regeneration system, are frequently employed for this purpose.[10][11]

Experimental Protocol: Enzymatic Synthesis of (R)-3-Quinuclidinol

Objective: To synthesize (R)-3-Quinuclidinol from 3-quinuclidinone with high enantiomeric excess using a whole-cell biocatalyst.[10]

Materials:

• E. coli cells co-expressing a 3-quinuclidinone reductase and a glucose dehydrogenase (GDH) for cofactor regeneration.

• 3-quinuclidinone hydrochloride

• Glucose

• Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

• Organic solvent for extraction (e.g., chloroform)

• Anhydrous sodium sulfate

Procedure:

• Biocatalyst Preparation: Cultivate the recombinant E. coli cells and induce protein expression. Harvest the cells by centrifugation.

• Biotransformation: Resuspend the cell pellet in the buffer solution. Add 3-quinuclidinone hydrochloride and glucose (as the co-substrate for cofactor regeneration).

• Incubate the reaction mixture with shaking at a controlled temperature (e.g., 30 °C). Monitor the conversion of the substrate by GC or HPLC.

• Work-up: Once the reaction is complete, centrifuge the mixture to remove the cells. Adjust the pH of the supernatant to >10 with a base (e.g., NaOH).

• Extraction: Extract the aqueous phase with an organic solvent (e.g., chloroform).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude (R)-3-quinuclidinol.

• Analysis: Determine the enantiomeric excess of the product using chiral GC or HPLC.

Applications of Quinuclidine-Based Compounds in Drug Discovery

The unique structural features of the quinuclidine scaffold have made it a valuable component in the design of a wide range of therapeutic agents.

Muscarinic Receptor Agonists and Antagonists

Quinuclidine-based compounds have been extensively investigated as ligands for muscarinic acetylcholine receptors, which are implicated in various physiological processes and are important targets for the treatment of diseases such as Alzheimer's disease and overactive bladder.[7][12] The rigid quinuclidine core serves as a scaffold to orient pharmacophoric elements, such as ester or oxadiazole groups, for optimal interaction with the receptor.[12] Researchers have successfully designed quinuclidine derivatives that span the efficacy spectrum from full agonists to antagonists by modifying the substituents on the quinuclidine ring and the nature of the bioisosteric replacement for the traditional ester moiety.[12]

α7 Nicotinic Acetylcholine Receptor Agonists

The α7 nicotinic acetylcholine receptor (nAChR) is a target for the treatment of cognitive deficits associated with schizophrenia and Alzheimer's disease.[13][14] Libraries of quinuclidine benzamides have been screened for agonist activity at this receptor, leading to the discovery of potent and selective compounds.[13][14] Structure-activity relationship (SAR) studies have revealed that the stereochemistry of the 3-aminoquinuclidine moiety is crucial for activity, with the (R)-enantiomer being preferred.[13]

Table 1: SAR of Quinuclidine Benzamides as α7 nAChR Agonists

Compound	Amine Moiety	EC50 (nM)
1	(S)-3-aminoquinuclidine	>10,000
2	Racemic 3-aminoquinuclidine	1,500
3	(R)-3-aminoquinuclidine	200

Data synthesized from information presented in reference[13].

Anticholinesterase Agents

Quaternized 3-substituted quinuclidines have been designed and synthesized as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes responsible for the breakdown of acetylcholine.[2] Inhibition of these enzymes is a therapeutic strategy for Alzheimer's disease. The length of the N-alkyl chain and the nature of the substituent at the 3-position of the quinuclidine ring have been shown to significantly influence the inhibitory potency.[2]

Bioisosterism in Quinuclidine-Based Drug Design

Bioisosterism, the strategy of replacing a functional group in a molecule with another group that retains similar biological activity, is a powerful tool in drug optimization.[15][16][17] In the context of quinuclidine-based compounds, bioisosteric replacements have been successfully employed to improve pharmacokinetic properties, enhance potency, and reduce side effects. For example, oxadiazole rings have been used as bioisosteric replacements for the ester moiety in muscarinic ligands, leading to compounds with improved metabolic stability and high efficacy.[12]

Diagram: Bioisosteric Replacement in Muscarinic Agonists

Caption: Bioisosteric replacement of an ester with an oxadiazole.

Future Directions and Conclusion

The quinuclidine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research in this area will likely focus on the development of even more efficient and selective synthetic methodologies, including the use of flow chemistry and advanced catalytic systems. The exploration of novel biological targets for quinuclidine-based compounds, guided by computational modeling and high-throughput screening, will undoubtedly lead to the identification of new drug candidates. Furthermore, the application of the quinuclidine scaffold in areas beyond medicinal chemistry, such as asymmetric catalysis and materials science, is an exciting and growing field of investigation.[1]

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An In-depth Technical Guide to the Exploratory Screening of Thiophene-Containing Small Molecules

Foreword: The Thiophene Scaffold - A Privileged Structure in Modern Drug Discovery

To the dedicated researcher, scientist, and drug development professional, the quest for novel therapeutics is a journey defined by both scientific rigor and strategic insight. Within the vast chemical space available for exploration, certain molecular frameworks consistently emerge as foundations for successful drugs. The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is unequivocally one such "privileged scaffold".[1][2][3] Its journey from an obscure contaminant in benzene to a cornerstone of modern pharmaceuticals is a testament to its remarkable versatility.[1]

The significance of the thiophene moiety is not merely academic; it is validated by its presence in numerous FDA-approved drugs spanning a wide array of therapeutic areas.[4][5] From the antiplatelet agent clopidogrel to the antipsychotic olanzapine and the anti-inflammatory drug tinoridine, thiophene-containing molecules have demonstrated their capacity to modulate complex biological systems with high efficacy.[6][7] This success can be attributed to several key factors:

• Bioisosterism: The thiophene ring is a well-established bioisostere of the phenyl ring. This structural mimicry allows it to engage with biological targets in a similar fashion, while often conferring advantageous physicochemical properties such as improved metabolic stability, enhanced solubility, or altered binding affinity.[4]

• Synthetic Tractability: The thiophene core is amenable to a wide range of chemical modifications, allowing for the systematic exploration of structure-activity relationships (SAR).[4][8] Multi-component reactions like the Gewald synthesis provide efficient routes to highly functionalized 2-aminothiophenes, which are themselves valuable starting points for diverse chemical libraries.[6][8][9]

• Diverse Biological Activities: The thiophene nucleus is a constituent of compounds exhibiting a broad spectrum of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, antiviral, and anticonvulsant properties.[2][4]

This guide is structured to provide not just a set of protocols, but a strategic framework for the exploratory screening of novel thiophene-containing small molecules. We will delve into the causality behind experimental choices, from the rational design of a screening library to the multi-tiered validation of promising hits. Each protocol is designed as a self-validating system, embedding the principles of robust assay design and data analysis to ensure the integrity and reproducibility of your findings.

Part 1: Strategic Design and Synthesis of a Thiophene-Based Screening Library

The success of any high-throughput screening (HTS) campaign is fundamentally dependent on the quality and diversity of the compound library.[10] A well-designed library does not merely represent a large number of compounds, but rather a strategic exploration of relevant chemical space.[10]

Core Principles of Library Design

When constructing a thiophene-focused library, the primary goal is to maximize structural diversity to increase the probability of identifying hits against a variety of biological targets.[10] This is achieved by systematically varying substituents around the core scaffold.

Key Design Considerations:

• Scaffold Diversity: While the thiophene ring is the core, consider including related scaffolds like benzo[b]thiophenes to explore different regions of chemical space and modulate properties like lipophilicity and planarity.

• Substitution Patterns: Systematically explore substitution at all available positions of the thiophene ring. The choice of substituents should be guided by principles of medicinal chemistry, incorporating a range of functional groups (e.g., hydrogen bond donors/acceptors, hydrophobic groups, charged groups) to probe different types of interactions with target proteins.

• Physicochemical Properties: The library should adhere to established guidelines for drug-likeness, such as Lipinski's "Rule of Five," to enhance the probability that hits will have favorable pharmacokinetic properties.

• Removal of Undesirable Moieties: Employ computational filters to remove Pan-Assay Interference Compounds (PAINS) and other reactive moieties that are known to cause false positives in HTS assays.[3] Substructures like 2-amino-3-carbonyl thiophenes can sometimes be flagged, so careful evaluation is necessary.[3]

Synthetic Strategy: The Gewald Three-Component Reaction

For generating a library of substituted 2-aminothiophenes, the Gewald synthesis is an exceptionally efficient and versatile method.[6][8][9] This one-pot, multi-component reaction combines a ketone or aldehyde, an activated nitrile, and elemental sulfur in the presence of a base to yield highly functionalized thiophenes.[8][9]

Protocol: Representative Gewald Synthesis of a 2-Aminothiophene

• Reaction Setup: To a round-bottom flask, add the ketone (1.0 eq.), the active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) (1.0 eq.), and elemental sulfur (1.1 eq.) in ethanol.

• Catalyst Addition: Add a catalytic amount of a suitable base, such as morpholine or triethylamine (0.2-0.5 eq.). The use of a base is crucial for the initial Knoevenagel-Cope condensation step.[9]

• Reaction Execution: Stir the reaction mixture at a controlled temperature, typically between 50°C and reflux, for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography to yield the desired 2-aminothiophene.

This protocol's strength lies in its modularity. By varying the ketone and nitrile starting materials, a large and diverse library of 2-aminothiophenes can be rapidly synthesized.

Part 2: The High-Throughput Screening (HTS) Campaign

The HTS process is a systematic, automated workflow designed to test thousands of compounds against a biological target to identify "hits".[11] The following sections outline a robust workflow, using a kinase inhibitor screen as a representative example.

Phase 1: Assay Development and Validation

Before screening the full library, the chosen assay must be optimized for a high-throughput format (typically 384-well plates) and validated for robustness.[12]

Key Validation Parameter: The Z-Factor (Z')

The Z-factor is a statistical measure of assay quality. It is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls:

Z' = 1 - (3σp + 3σn) / |µp - µn|

An assay is considered robust and suitable for HTS when the Z' value is consistently > 0.5 .[12] This indicates a sufficient separation between the control signals to reliably identify hits.

A pilot screen of a small subset of the library (~2,000 compounds) is performed to ensure the assay performs well under HTS conditions and that the data analysis pipeline is functioning correctly.[12]

Phase 2: Primary Screening

The primary screen involves testing the entire thiophene library at a single, fixed concentration (e.g., 10 µM) against the target of interest.[12] Automation is key at this stage, utilizing robotic liquid handlers and plate readers to ensure consistency and throughput.[11]

Protocol: High-Throughput Kinase Inhibitor Screen (Example: VEGFR-2)

This protocol is adapted for a 384-well format using a fluorescence-based readout.

• Reagent Preparation: Prepare assay buffer, VEGFR-2 enzyme solution, substrate (a peptide that gets phosphorylated), and ATP solution.

• Compound Dispensing: Using an acoustic liquid handler, dispense a small volume (e.g., 20-50 nL) of each thiophene compound from the library source plates into the 384-well assay plates. This results in a final assay concentration of 10 µM.

• Control Wells: Dedicate specific columns on each plate for controls:

  • Negative Control (0% Inhibition): Wells containing DMSO vehicle instead of a compound.

  • Positive Control (100% Inhibition): Wells containing a known, potent VEGFR-2 inhibitor.

• Enzyme Addition: Add VEGFR-2 enzyme solution to all wells (except blanks) and incubate for a short period (e.g., 15 minutes) to allow compounds to bind to the enzyme.

• Initiate Reaction: Add a mixture of the peptide substrate and ATP to all wells to start the kinase reaction. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Detection: Add a "stop/detection" reagent. This reagent typically contains a component that recognizes the phosphorylated peptide, generating a fluorescent signal.

• Data Acquisition: Read the plates on a compatible plate reader to measure the fluorescence intensity in each well.

Data Analysis and Hit Identification

The raw data from the plate reader is normalized against the on-plate controls. A common method for identifying primary "hits" is to select compounds that cause a signal reduction greater than three standard deviations from the mean of the negative controls (DMSO wells).[12]

Parameter	Description	Typical Value/Threshold
HTS Concentration	Single concentration used for the primary screen.	10 µM
Z-Factor (Z')	A measure of assay quality and robustness.	> 0.5
Hit Threshold	Statistical cutoff for identifying active compounds.	> 3 σ from negative control mean
Hit Rate	Percentage of the library identified as hits.	0.5% - 2%

Part 3: Hit Validation and Mechanism of Action Elucidation

A primary hit is not a confirmed active compound; it is a starting point for a rigorous validation process designed to eliminate false positives and characterize the true activity of the molecule.[4]

Hit Confirmation: Dose-Response Analysis

Confirmed hits are re-tested using the primary assay, but this time across a range of concentrations (typically a 10-point serial dilution). This allows for the determination of the compound's potency, expressed as the half-maximal inhibitory concentration (IC50).[13]

Secondary and Orthogonal Assays

To ensure the observed activity is not an artifact of the primary assay format, hits should be tested in a secondary, or orthogonal, assay.[4] This assay should measure the same biological endpoint but use a different technology or principle.

For hits from an anticancer screen, a crucial secondary assay is a cell viability or cytotoxicity assay, such as the MTT assay. This helps distinguish compounds that are specifically inhibiting the target from those that are broadly cytotoxic.[11]

Protocol: MTT Cell Viability Assay (384-Well Format)

• Cell Seeding: Seed cancer cells (e.g., a cell line overexpressing VEGFR-2) into a 384-well plate at a predetermined optimal density and allow them to adhere overnight.[2][14]

• Compound Treatment: Treat the cells with serial dilutions of the confirmed hit compounds for a specified period (e.g., 48-72 hours).[14]

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well.[2] Metabolically active, viable cells will reduce the yellow MTT to purple formazan crystals.[2]

• Incubation: Incubate the plates for 2-4 hours at 37°C.[15]

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at approximately 570 nm using a plate reader. The intensity of the purple color is proportional to the number of viable cells.[15]

Mechanism of Action (MoA) and Target Deconvolution

For hits identified through phenotypic screens, or to confirm on-target activity from a biochemical screen, elucidating the mechanism of action (MoA) and identifying the specific molecular target is a critical next step.[16] Several strategies can be employed:

• Affinity Chromatography: The hit compound is immobilized on a solid support and used as "bait" to pull down its binding partners from a cell lysate. Bound proteins are then identified by mass spectrometry.[16][17]

• Chemical Proteomics: This involves using activity-based probes or photo-reactive cross-linkers to covalently label target proteins in a complex biological sample.[16]

• Genetic Approaches: Techniques like CRISPR-based genetic screens can identify genes that, when knocked out, confer resistance or sensitivity to the compound, thereby implicating the gene product as a target or a key pathway component.[18][19]

For our VEGFR-2 inhibitor example, a key MoA study would be to perform a Western blot on treated cells to see if the compound inhibits VEGF-induced phosphorylation of VEGFR-2 and downstream signaling proteins like ERK and Akt.

Conclusion: From Hit to Lead

The exploratory screening of thiophene-containing small molecules is a strategic endeavor that leverages the privileged nature of this scaffold to uncover novel biological activities. By integrating rational library design, robust high-throughput screening protocols, and a multi-tiered hit validation process, researchers can confidently identify and characterize promising new chemical entities. The journey from a primary hit to a validated lead compound is challenging, but a systematic and scientifically sound approach, as outlined in this guide, provides the surest path to success. The true power of the thiophene ring lies not just in its history of clinical success, but in the vast, untapped potential that awaits discovery through well-executed exploratory screening.

References

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• A workflow for high-throughput screening, data analysis, processing, and hit identification. (2021). SciLifeLab Publications. Retrieved January 16, 2026, from [Link]

• Al-Essa, F., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. Retrieved January 16, 2026, from [Link]

• MTT Cell Growth Assay Protocol for 96-well and 384-well LifeGel Plates. (n.d.). Real Research. Retrieved January 16, 2026, from [Link]

• Building a Diverse and Experimentally-Curated Fragment Library. (n.d.). Technology Networks. Retrieved January 16, 2026, from [Link]

• Wyatt, P. G., et al. (2023). Design of the Global Health chemical diversity library v2 for screening against infectious diseases. PubMed. Retrieved January 16, 2026, from [Link]

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• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023, October 10). Retrieved January 16, 2026, from [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013, May 1). NCBI Bookshelf. Retrieved January 16, 2026, from [Link]

• VEGFA-VEGFR2 signaling | Pathway - PubChem. (n.d.). NIH. Retrieved January 16, 2026, from [Link]

• A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. (n.d.). PMC. Retrieved January 16, 2026, from [Link]

• Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (2022, September 22). ACS Central Science. Retrieved January 16, 2026, from [Link]

• An informatic pipeline for managing high-throughput screening experiments and analyzing data from stereochemically diverse libraries. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

• Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map. (n.d.). Bio-Rad. Retrieved January 16, 2026, from [Link]

• Screening results of the hit validation library that consisted of... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

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• Using High-Throughput Screening to Rapidly Identify Targets. (2022, October 21). Lab Manager Magazine. Retrieved January 16, 2026, from [Link]

• High-Throughput Screening for the Discovery of Enzyme Inhibitors. (2020, May 20). Journal of Medicinal Chemistry. Retrieved January 16, 2026, from [Link]

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Protocols & Analytical Methods

synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

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Application Note: Synthesis of 3-Hydroxy-3-(2-thienyl)quinuclidine via Lithiation and Nucleophilic Addition

An Application Guide for Drug Development Professionals

Abstract

This document provides a detailed protocol and scientific rationale for the synthesis of 3-hydroxy-3-(2-thienyl)quinuclidine, a tertiary alcohol of significant interest in medicinal chemistry. The quinuclidine scaffold is a key structural motif in various therapeutically important molecules, and its functionalization is critical for the development of novel drug candidates.[1][2] The described synthesis involves the nucleophilic addition of an organolithium reagent, 2-lithiothiophene, to the carbonyl group of 3-quinuclidinone. This application note outlines the reaction mechanism, provides a robust, step-by-step experimental protocol, details critical safety considerations for handling pyrophoric reagents, and offers a guide for troubleshooting common issues.

Introduction and Scientific Context

The formation of carbon-carbon bonds is a fundamental operation in organic synthesis, particularly in the construction of complex molecules for pharmaceutical applications.[3] The Grignard reaction and related nucleophilic additions of organometallic reagents to carbonyl compounds are powerful tools for this purpose.[4][5] The target molecule, 3-hydroxy-3-(2-thienyl)quinuclidine, combines two important pharmacophores: the rigid, basic quinuclidine skeleton and the aromatic thiophene ring, a common bioisostere for phenyl groups in drug design.[6][7]

This synthesis employs 2-lithiothiophene, generated in situ from thiophene and n-butyllithium (n-BuLi). The lithiated thiophene acts as a potent carbon-based nucleophile, attacking the electrophilic carbonyl of 3-quinuclidinone to form a stable tertiary alcohol.[8] Understanding the principles behind the generation of the organolithium reagent and the subsequent nucleophilic addition is crucial for optimizing reaction conditions and ensuring a high yield of the desired product.

Reaction Mechanism

The overall transformation proceeds in two primary stages: the deprotonation of thiophene to form the nucleophile, followed by the nucleophilic attack on the ketone.

• Generation of 2-Lithiothiophene: Thiophene is a heterocyclic aromatic compound with acidic protons. The protons at the C2 and C5 positions are the most acidic due to the electron-withdrawing effect of the sulfur atom and the stability of the resulting anion.[9] When treated with a strong base like n-butyllithium, thiophene is readily deprotonated at the C2 position to form 2-lithiothiophene.[10][11][12] This step is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions.

• Nucleophilic Addition: The generated 2-lithiothiophene, a powerful nucleophile, attacks the electrophilic carbonyl carbon of 3-quinuclidinone. This addition breaks the carbonyl π-bond, forming a lithium alkoxide intermediate.

• Aqueous Workup: The reaction is quenched with a mild proton source, typically a saturated aqueous solution of ammonium chloride (NH₄Cl), to neutralize the reaction mixture and protonate the alkoxide, yielding the final tertiary alcohol product, 3-hydroxy-3-(2-thienyl)quinuclidine.

Caption: Reaction mechanism overview.

Critical Safety Considerations: Handling n-Butyllithium

n-Butyllithium is a pyrophoric and highly reactive organometallic compound that requires strict adherence to safety protocols. It ignites spontaneously upon contact with air and reacts violently with water and other protic solvents.[10][13][14]

• Inert Atmosphere: All operations involving n-BuLi must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox.[14][15]

• Anhydrous Conditions: All glassware must be rigorously dried (e.g., oven-dried at >120°C for several hours and cooled under an inert atmosphere) and all solvents must be anhydrous. The presence of moisture will quench the reagent and create a fire hazard.[16]

• Personal Protective Equipment (PPE): A flame-resistant lab coat, safety glasses or a face shield, and compatible chemical-resistant gloves (e.g., neoprene over nitrile) are mandatory.[15][17][18]

• Spill and Fire Preparedness: Keep a container of dry sand or a Class D fire extinguisher readily accessible. Never use a water or carbon dioxide extinguisher on an organolithium fire.[15]

• Safe Transfer: Use proper syringe techniques for transferring n-BuLi solutions. Ensure the syringe is dry and purged with inert gas before use.

• Quenching: Unused or residual n-BuLi should be quenched carefully by slow addition to a non-polar solvent like hexane, followed by the very slow addition of a less reactive alcohol like isopropanol at low temperature.

Detailed Experimental Protocol

This protocol outlines a representative procedure for the synthesis on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Thiophene	Anhydrous, ≥99%	Standard Supplier	Store over molecular sieves.
n-Butyllithium	2.5 M in hexanes	Standard Supplier	Titer should be checked before use.
3-Quinuclidinone HCl	≥98%	Standard Supplier	Must be converted to free base.
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Standard Supplier	For free base preparation.
Tetrahydrofuran (THF)	Anhydrous, ≤50 ppm H₂O	Standard Supplier	Use from a solvent purification system.
Saturated NH₄Cl (aq)	Reagent Grade	In-house prep	For reaction quenching.
Ethyl Acetate (EtOAc)	ACS Grade	Standard Supplier	For extraction.
Brine (Saturated NaCl)	Reagent Grade	In-house prep	For washing.
Anhydrous MgSO₄ or Na₂SO₄	Reagent Grade	Standard Supplier	For drying organic phase.

Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

Part A: Preparation of 3-Quinuclidinone Free Base

• Dissolve 3-quinuclidinone hydrochloride (1.0 eq) in a minimal amount of water.

• Cool the solution in an ice bath and add solid NaOH pellets portion-wise with stirring until the pH is >12.

• Extract the aqueous solution multiple times with dichloromethane or chloroform.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base as a solid. Ensure the free base is thoroughly dried before use.

Part B: Synthesis of 3-Hydroxy-3-(2-thienyl)quinuclidine

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: Add anhydrous THF (approx. 0.2 M final concentration) to the flask and cool the solution to -78 °C using a dry ice/acetone bath.

• Add thiophene (1.1 eq) via syringe to the cold THF.

• Lithiation: Slowly add n-butyllithium (1.05 eq, 2.5 M in hexanes) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting pale-yellow solution at -78 °C for 30-60 minutes to ensure complete formation of 2-lithiothiophene.

• Nucleophilic Addition: In a separate flame-dried flask, dissolve the 3-quinuclidinone free base (1.0 eq) in a minimal amount of anhydrous THF.

• Add the 3-quinuclidinone solution dropwise to the 2-lithiothiophene solution at -78 °C over 20 minutes.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours, then allow it to warm slowly to room temperature overnight.

• Workup: Cool the reaction mixture to 0 °C in an ice bath.

• Quenching: Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution. Caution: Initial quenching may be exothermic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel (using a mobile phase such as dichloromethane/methanol with a small percentage of triethylamine to prevent streaking) or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Data Summary and Characterization

Parameter	Value	Rationale
Stoichiometry
3-Quinuclidinone	1.0 eq	Limiting reagent.
Thiophene	1.1 eq	Slight excess ensures complete formation of the lithiated species.
n-Butyllithium	1.05 eq	Slight excess drives the deprotonation to completion.
Reaction Conditions
Temperature	-78 °C to RT	Low initial temperature controls the exothermic lithiation and addition steps, preventing side reactions.
Reaction Time	12-16 hours	Allows the reaction to proceed to completion.
Expected Results
Yield	65-85%	Typical for this type of nucleophilic addition.
Appearance	White to off-white solid	Expected physical state of the purified product.[19]
Characterization
¹H NMR	Consistent with structure	Expect characteristic peaks for thiophene and quinuclidine protons.
¹³C NMR	Consistent with structure	Expect signals for the quaternary alcohol carbon and aromatic/aliphatic carbons.
IR (cm⁻¹)	~3400 (broad), ~1050	Broad O-H stretch for the tertiary alcohol; C-O stretch.
MS (ESI+)	m/z = [M+H]⁺	Expected molecular ion peak corresponding to the product's mass.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield; Starting Material Recovered	1. Inactive n-BuLi. 2. Presence of moisture or protic impurities.[16] 3. Incomplete lithiation.	1. Titrate the n-BuLi solution before use to determine its exact molarity. 2. Ensure all glassware is rigorously flame- or oven-dried. Use high-purity anhydrous solvents. 3. Increase the lithiation time or use a slight excess of n-BuLi.
Formation of Multiple Side Products	1. Reaction temperature was too high. 2. Slow addition of reagents was not maintained.	1. Maintain a consistent low temperature (-78 °C) during the lithiation and addition steps. 2. Add reagents dropwise to control the exothermic nature of the reaction.
Product is Difficult to Purify (Streaking on TLC)	The basic nitrogen of the quinuclidine ring is interacting with the acidic silica gel.	Add a small amount of a basic modifier (e.g., 1% triethylamine) to the chromatography eluent to neutralize the silica gel and ensure sharp, well-defined bands.

References

• nbutyl lithium safety - YouTube. (2024). YouTube.
• STANDARD OPERATING PROCEDURE n-Butyllithium - Environmental Health and Safety. University of Arkansas.
• n-Butyllithium 2.
• n-Butyllithium-Hazard and Toxicity. (2019). ChemicalBook.
• Thiophene - Wikipedia. Wikipedia.
• n-Butyllithium: Lessons Learned. Stanford Environmental Health & Safety.
• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Open Access Journals.
• An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. Letters in Organic Chemistry.
• Synthesis of (R) and (S)-3-Aminoquinuclidine from 3-Quinuclidinone and (S) and (R)-1-Phenethylamine. Semantic Scholar.
• A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal.
• 3-Quinuclidone - Wikipedia. Wikipedia.
• Process for the preparation of optically active 3-quinuclidinol.
• How to purify tertiary alcohol?
• Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. (2007).
• Thiophene - Synthesis, Reactions and Medicinal uses. (2020). YouTube.
• Application Notes: Grignard Reaction Protocol for 2-[3-(bromomethyl)phenyl]thiophene. Benchchem.
• Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline.
• All About The Reactions of Grignard Reagents. (2015). Master Organic Chemistry.
• Quinuclidine - Wikipedia. Wikipedia.
• Using the Grignard Reaction to Make Alcohols. (2014). YouTube.
• Technical Support Center: Synthesis of 3-Substituted Quinuclidines. Benchchem.
• Technical Support Center: Grignard Reactions for Tertiary Alcohol Synthesis. Benchchem.
• (+-)-3-Quinuclidinol. PubChem.
• Conjugate Addition of Grignard Reagents to Thiochromones Catalyzed by Copper Salts: A Unified Approach to Both 2-Alkylthiochroman-4-One and Thioflavanone. (2020). PubMed Central.
• Discovery of New 3-(Benzo[b]Thiophen-2-yl)

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Application Notes and Protocols for the Preparation of Di(2-thienyl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically detailed protocol for the synthesis, purification, and characterization of di(2-thienyl)methanol and its derivatives. These compounds are of significant interest in medicinal chemistry and materials science due to the prevalence of the thiophene ring as a "privileged" structural motif in a variety of biologically active molecules.[1] This document is designed to offer not just a series of steps, but a foundational understanding of the causality behind the experimental choices, ensuring both reproducibility and the flexibility to adapt the protocol for novel derivatives.

Introduction: The Significance of the Di(2-thienyl)methanol Scaffold

The thiophene nucleus is a cornerstone in the development of pharmaceuticals and functional materials. Its presence in numerous FDA-approved drugs highlights its ability to enhance metabolic stability and binding affinity.[1] Di(2-thienyl)methanol derivatives, in particular, have been investigated for their potential anticancer activities.[2][3] The central methanol moiety provides a crucial reactive point for further molecular elaboration, allowing for the exploration of a wide chemical space in drug discovery programs. The synthesis of a symmetrical diarylmethanol, such as di(2-thienyl)methanol, is a fundamental transformation in organic chemistry, often accomplished through the versatile Grignard reaction.

Synthetic Strategy: The Grignard Reaction

The most classical and reliable method for preparing di(2-thienyl)methanol is the Grignard reaction. This approach involves the formation of a highly nucleophilic organomagnesium halide (a Grignard reagent) from a 2-halothiophene, which then attacks the electrophilic carbonyl carbon of 2-thiophenecarboxaldehyde.

Causality of Experimental Choices

• Grignard Reagent Formation: The reaction of an organohalide with magnesium metal in an ethereal solvent is a cornerstone of carbon-carbon bond formation.[4][5] The ether solvent (typically diethyl ether or tetrahydrofuran) is critical as it solvates the magnesium ion, stabilizing the Grignard reagent.[4]

• Anhydrous Conditions: Grignard reagents are potent bases and will readily react with protic solvents like water.[5] Therefore, maintaining strictly anhydrous (dry) conditions is paramount for the success of the reaction. All glassware must be thoroughly dried, and anhydrous solvents must be used.

• Initiation of Grignard Formation: The formation of the Grignard reagent can sometimes be sluggish due to a passivating oxide layer on the magnesium surface. A small crystal of iodine or a few drops of 1,2-dibromoethane are often used as activators.[6]

• Nucleophilic Addition: The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic. This nucleophilic carbon readily attacks the electrophilic carbonyl carbon of 2-thiophenecarboxaldehyde.

• Acidic Workup: The initial product of the Grignard addition is a magnesium alkoxide salt. A subsequent acidic workup is necessary to protonate the alkoxide and yield the final alcohol product.[6]

Visualizing the Workflow

Detailed Experimental Protocol

This protocol outlines the synthesis of di(2-thienyl)methanol from 2-bromothiophene and 2-thiophenecarboxaldehyde.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume	Notes
Magnesium turnings	24.31	25	0.61 g
Iodine	253.81	-	1-2 small crystals	Activator
2-Bromothiophene	163.04	22	3.59 g (2.4 mL)
Anhydrous Diethyl Ether (Et₂O)	74.12	-	~100 mL	Must be dry
2-Thiophenecarboxaldehyde	112.14	20	2.24 g (2.0 mL)
Saturated aq. NH₄Cl solution	-	-	~50 mL	For quenching
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	For drying

Step-by-Step Procedure

Part A: Preparation of the Grignard Reagent (2-Thienylmagnesium Bromide)

• Glassware Preparation: Thoroughly dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Flame-dry the apparatus under a stream of inert gas (nitrogen or argon) and allow it to cool to room temperature.

• Magnesium Activation: Place the magnesium turnings (0.61 g, 25 mmol) and a small crystal of iodine in the flask. Gently warm the flask with a heat gun under an inert atmosphere until violet iodine vapors are observed. This helps to activate the magnesium surface. Allow the flask to cool.

• Initiation: Add a solution of 2-bromothiophene (3.59 g, 22 mmol) in anhydrous diethyl ether (20 mL) to the dropping funnel. Add a small portion of this solution (about 2-3 mL) to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and a cloudy appearance of the solution. If the reaction does not start, gentle warming may be required.

• Formation of Grignard Reagent: Once the reaction has started, add the remaining 2-bromothiophene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting dark-colored solution is the Grignard reagent, 2-thienylmagnesium bromide.

Part B: Reaction with 2-Thiophenecarboxaldehyde

• Addition of Aldehyde: Cool the freshly prepared Grignard reagent in an ice-water bath. Dissolve 2-thiophenecarboxaldehyde (2.24 g, 20 mmol) in anhydrous diethyl ether (30 mL) and add this solution to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for at least one hour to ensure the reaction goes to completion.

Part C: Workup and Purification

• Quenching: Cool the reaction mixture in an ice-water bath and slowly add saturated aqueous ammonium chloride solution (~50 mL) dropwise to quench the reaction and any unreacted Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 30 mL).

• Washing and Drying: Combine all the organic extracts and wash them with brine (saturated NaCl solution). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the crude di(2-thienyl)methanol.

• Purification: The crude product can be purified by either vacuum distillation or column chromatography on silica gel.[7] For column chromatography, a solvent system of ethyl acetate/hexane is a good starting point for elution.

Characterization of Di(2-thienyl)methanol

Proper characterization is essential to confirm the identity and purity of the synthesized compound.

Physical Properties

Property	Expected Value
Appearance	Off-white to pale yellow solid or viscous oil.
Molecular Formula	C₉H₈OS₂
Molecular Weight	196.29 g/mol

Spectroscopic Data (Predicted)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~7.2-7.3 ppm (m, 2H, thiophene-H5)

  • δ ~6.9-7.0 ppm (m, 4H, thiophene-H3, H4)

  • δ ~5.9 ppm (s, 1H, CH-OH)

  • δ ~2.5 ppm (br s, 1H, OH)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~145-148 ppm (quaternary thiophene carbons attached to the carbinol)

  • δ ~127 ppm (thiophene C5)

  • δ ~125-126 ppm (thiophene C3, C4)

  • δ ~70 ppm (CH-OH)

• IR (KBr, cm⁻¹):

  • ~3300 (broad, O-H stretch)

  • ~3100 (C-H stretch, aromatic)

  • ~1400-1600 (C=C stretch, aromatic)

  • ~1050 (C-O stretch)

Trustworthiness and Self-Validation

The protocol described is grounded in well-established principles of organic chemistry. The success of the synthesis can be monitored at several stages:

• Visual Cues: The initiation of the Grignard reaction is visually apparent. The disappearance of magnesium metal indicates the progression of the reaction.

• Thin-Layer Chromatography (TLC): TLC can be used to monitor the progress of the reaction with the aldehyde and to guide the purification process. The product, di(2-thienyl)methanol, should have a different Rf value than the starting aldehyde.

• Spectroscopic Confirmation: The final confirmation of the product's identity and purity should be achieved through spectroscopic methods (NMR, IR) as outlined above.

Conclusion

This application note provides a detailed and scientifically-grounded protocol for the synthesis of di(2-thienyl)methanol. By understanding the chemical principles behind each step, researchers can confidently execute this synthesis and adapt it for the preparation of a diverse library of derivatives for applications in drug discovery and materials science.

References

• 2-thienyl methanol thiophen-2-ylmethanol. The Good Scents Company. Available at: [Link]

• 2-Thiophenemethanol. PubChem. Available at: [Link]

• Reactions of Alkyl Halides: Grignard Reagents. Chemistry LibreTexts. Available at: [Link]

• Reactions of Alkyl Halides: Grignard Reagents. In Fundamentals of Organic Chemistry. Available at: [Link]

• The Grignard Reaction. Available at: [Link]

• In Situ Grignard Metalation Method for the Synthesis of Hauser Bases. Chemistry. Available at: [Link]

• 2-thenaldehyde. Organic Syntheses Procedure. Available at: [Link]

• Kaushik, N. K., et al. (2012). Synthesis and anticancer activity of di(3-thienyl)methanol and di(3-thienyl)methane. Molecules, 17(10), 11456-11468. Available at: [Link]

• Synthesis and Anticancer Activity of Di(3-thienyl)methanol and Di(3-thienyl)methane. ResearchGate. Available at: [Link]

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Application Note: Comprehensive Analytical Characterization of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Abstract

This document provides a comprehensive guide with detailed protocols for the analytical characterization of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride (QDTM-HCl). As a molecule combining a rigid bicyclic amine (quinuclidine), a tertiary alcohol, and two thiophene moieties, its structural verification and purity assessment require a multi-technique approach. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries. We will detail the application of spectroscopic, chromatographic, and thermal methods to ensure the identity, purity, and stability of this compound, explaining the rationale behind each methodological choice.

Introduction

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is a complex heterocyclic compound whose potential applications necessitate rigorous analytical control. The structure features several key functional groups: a tertiary amine within the quinuclidine ring system which forms a hydrochloride salt, a central tertiary alcohol, and two thiophene rings. This combination of features dictates the selection of analytical techniques for a full characterization. An integrated analytical strategy is essential for unambiguous structure elucidation, impurity profiling, and solid-state characterization, which are critical parameters in drug development and chemical research.

This guide presents a logical workflow, beginning with structural confirmation and moving towards quantitative purity and property analysis.

Integrated Analytical Workflow

The following diagram illustrates the recommended workflow for a comprehensive characterization of a new batch of QDTM-HCl.

Caption: Workflow for QDTM-HCl characterization.

Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques provide fingerprint information about the molecular structure. They are the cornerstone of identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of QDTM-HCl. High-resolution ¹H and ¹³C NMR spectra, supplemented by 2D experiments (like COSY and HSQC), can confirm the connectivity of the quinuclidine, methanol, and thiophene fragments.

Causality and Experimental Choices:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is recommended. Its high polarity readily dissolves the hydrochloride salt, and its solvent peak does not obscure key analyte signals. The acidic N-H proton and the hydroxyl proton are often observable in DMSO-d₆.

• ¹H NMR: This experiment confirms the presence and integration of protons on the thiophene rings and the aliphatic quinuclidine cage. The chemical shifts of thiophene protons are well-documented and typically appear in the aromatic region (7-8 ppm)[1][2][3]. The complex, overlapping signals of the quinuclidine protons will appear in the aliphatic region (1-4 ppm).

• ¹³C NMR: This provides information on the carbon environment. Distinct signals are expected for the thiophene carbons (aromatic region, ~120-150 ppm)[4], the quinuclidine carbons (aliphatic region, ~20-60 ppm), and the central quaternary carbon of the methanol group (~70-80 ppm).

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for QDTM-HCl in DMSO-d₆

Moiety	Atom Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Notes
Thiophene	Aromatic CH	7.0 - 7.8	125 - 128	Three distinct signals per ring are expected[1][3].
Thiophene	Quaternary C	-	145 - 155	Carbon atom attached to the central carbinol carbon.
Quinuclidine	Aliphatic CH/CH₂	1.5 - 3.5	20 - 60	Complex multiplet patterns due to rigid bicyclic structure.
Methanol	OH Proton	5.0 - 6.0 (broad)	-	Exchangeable proton; shift is concentration and temperature dependent.
Methanol	Central C	-	75 - 85	Quaternary carbon, will be a singlet.
Hydrochloride	N-H Proton	9.0 - 11.0 (broad)	-	Exchangeable proton, confirms the salt form.

Protocol 2.1: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of QDTM-HCl and dissolve it in ~0.7 mL of DMSO-d₆ in a clean, dry NMR tube.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum with a 90° pulse.

  • Set the spectral width to cover a range of -1 to 12 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • A larger number of scans will be required (e.g., 1024 or more).

• Data Processing: Process the FID using an exponential multiplication (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C). Phase and baseline correct the spectra. Calibrate the ¹H spectrum to the residual DMSO solvent peak at 2.50 ppm.

• Interpretation: Integrate the ¹H signals and assign peaks based on chemical shifts, multiplicities, and reference data for thiophene and quinuclidine structures[1][2][4][5].

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and reliable technique for identifying the key functional groups present in the molecule. It serves as an excellent identity check.

Causality and Experimental Choices: The FTIR spectrum will provide clear evidence for the hydroxyl group, the thiophene rings, the aliphatic amine structure, and the hydrochloride salt. Analysis is typically performed on the solid sample using an Attenuated Total Reflectance (ATR) accessory for speed and simplicity.

Table 2: Expected Characteristic FTIR Absorption Bands for QDTM-HCl

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Notes
3200 - 3500	O-H Stretch (broad)	Tertiary Alcohol	Broadness indicates hydrogen bonding.
3050 - 3150	Aromatic C-H Stretch	Thiophene	Characteristic of sp² C-H bonds[6][7].
2850 - 3000	Aliphatic C-H Stretch	Quinuclidine	Signals from CH and CH₂ groups.
2400 - 2700	N⁺-H Stretch (broad)	Quaternary Ammonium	A broad, often complex series of bands confirming the hydrochloride salt.
~1600, ~1450	C=C Ring Stretching	Thiophene	Aromatic ring vibrations.
1000 - 1200	C-O Stretch	Tertiary Alcohol	Strong absorption band.
600 - 800	C-S Stretch	Thiophene	Confirms the presence of the sulfur-containing heterocycle[8].

Protocol 2.2: FTIR Analysis

• Sample Preparation: No preparation is needed for ATR. Place a small amount of the solid QDTM-HCl powder directly onto the ATR crystal.

• Instrumentation: Use a standard FTIR spectrometer equipped with a diamond or germanium ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample to ensure good contact with the crystal.

  • Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: Perform an ATR correction if necessary. Label the major peaks.

• Interpretation: Compare the obtained spectrum with the expected absorption bands listed in Table 2 to confirm the presence of all key functional groups[8][9].

Mass Spectrometry (MS)

MS is used to determine the molecular weight of the compound and can provide structural information through fragmentation analysis.

Causality and Experimental Choices: Electrospray Ionization (ESI) is the preferred method as QDTM-HCl is a pre-formed salt and is polar. Analysis in positive ion mode will detect the protonated molecule of the free base. High-resolution MS (HRMS) is crucial for confirming the elemental composition.

Expected Results:

• Molecular Formula (Free Base): C₁₇H₁₉NOS₂

• Molecular Weight (Free Base): 317.09 g/mol

• Expected Ion (ESI+): [M+H]⁺ at m/z 318.0981. The high-resolution mass will confirm the elemental composition.

• Fragmentation: Key fragments would likely arise from the loss of water (H₂O) from the parent ion, or cleavage of the bond between the central carbon and the quinuclidine or thiophene rings.

Protocol 2.3: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of QDTM-HCl (~10-50 µg/mL) in a suitable solvent like methanol or acetonitrile/water (50:50).

• Instrumentation: Use an HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an ESI source.

• Chromatography (optional but recommended): A short column and a quick gradient can be used to separate the analyte from any potential non-volatile impurities before it enters the mass spectrometer.

• MS Acquisition:

  • Set the source to positive ion ESI mode.

  • Acquire data in full scan mode over a range of m/z 100-500.

  • Optimize source parameters (capillary voltage, gas flow, temperature) for maximum signal of the target ion.

  • If fragmentation is desired, perform a tandem MS (MS/MS) experiment by isolating the parent ion at m/z 318.1 and applying collision energy.

• Data Analysis: Determine the accurate mass of the parent ion and compare it to the theoretical mass. Propose structures for any major fragment ions observed.

Chromatographic Methods for Purity and Assay

High-Performance Liquid Chromatography (HPLC) is the industry-standard method for determining the purity and potency (assay) of pharmaceutical compounds.

Reversed-Phase HPLC (RP-HPLC)

Causality and Experimental Choices:

• Stationary Phase: A C18 column is a robust and versatile choice for a molecule with both aromatic (thiophene) and aliphatic/polar (quinuclidine, alcohol) character[10].

• Mobile Phase: A mixture of an organic solvent (acetonitrile or methanol) and an aqueous buffer is used. A low pH buffer (e.g., 0.1% formic acid or a phosphate buffer at pH 2.5-3.0) is critical. At low pH, the quinuclidine nitrogen is consistently protonated, preventing peak tailing that occurs from interactions with residual silanols on the silica support.

• Detection: The two thiophene rings provide strong UV chromophores. A photodiode array (PDA) detector should be used to determine the wavelength of maximum absorbance (λmax) and to check for peak purity.

• Validation: A full method validation according to ICH guidelines should be performed, including specificity, linearity, range, accuracy, precision, and robustness.

Table 3: Recommended HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm particle size	Standard for good resolution and efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions for good peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier.
Gradient	Start at 5-10% B, ramp to 95% B over 15-20 minutes, hold, and re-equilibrate.	Ensures elution of the main peak and any less polar impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides reproducible retention times.
Injection Vol.	10 µL	Adjustable based on concentration.
Detector	PDA/UV Detector, monitor at λmax (~235 nm, to be determined)	Thiophene provides UV absorbance; PDA confirms peak purity.
Diluent	Mobile Phase A / Acetonitrile (50:50)	Ensures sample solubility and compatibility with the mobile phase.

Protocol 3.1: HPLC Purity Analysis

• System Preparation: Set up the HPLC system according to the parameters in Table 3 and equilibrate the column for at least 30 minutes or until a stable baseline is achieved.

• Standard Preparation: Prepare a stock solution of QDTM-HCl reference standard at 1.0 mg/mL in diluent. Prepare working standards by diluting the stock (e.g., to 0.1 mg/mL).

• Sample Preparation: Prepare the sample to be tested at the same concentration as the working standard (0.1 mg/mL).

• System Suitability: Inject the working standard solution five times. The relative standard deviation (RSD) for the peak area and retention time should be less than 2.0%.

• Analysis: Inject the blank (diluent), followed by the standard and sample solutions.

• Data Processing: Integrate all peaks in the chromatogram. Calculate the purity of the sample using the area percent method.

  • % Purity = (Area_MainPeak / Sum_All_Peak_Areas) * 100

Thermal and Solid-State Analysis

These methods characterize the physical properties of the solid material, which are vital for formulation and stability.

Thermal Analysis (DSC/TGA)

• Differential Scanning Calorimetry (DSC): Determines the melting point and can reveal information about crystallinity and polymorphism. A sharp endotherm is indicative of a pure, crystalline solid.

• Thermogravimetric Analysis (TGA): Measures changes in mass as a function of temperature. It is used to quantify the amount of residual solvents or water and to determine the decomposition temperature.

Protocol 4.1: Thermal Analysis

• Sample Preparation: Accurately weigh 3-5 mg of QDTM-HCl into an aluminum TGA or DSC pan.

• Instrumentation: Use a calibrated DSC or TGA instrument.

• Method: Heat the sample from ambient temperature (e.g., 30 °C) to a temperature above its expected decomposition point (e.g., 300 °C) at a constant rate of 10 °C/min under a nitrogen atmosphere.

• Analysis: Analyze the resulting thermogram for mass loss (TGA) and thermal events like melting or decomposition (DSC).

X-Ray Powder Diffraction (XRPD)

XRPD is the definitive technique for analyzing the solid-state nature of a material. It can distinguish between crystalline and amorphous forms and is the primary tool for identifying different polymorphic forms, which can have different physical properties (solubility, stability). The analysis of related quinuclidine-thiophene structures has shown the importance of characterizing crystalline forms.[11][12]

Protocol 4.2: XRPD Analysis

• Sample Preparation: Gently grind the sample to a fine powder. Pack the powder into a sample holder.

• Instrumentation: Use a powder X-ray diffractometer with a Cu Kα radiation source.

• Acquisition: Scan the sample over a 2θ range of approximately 2° to 40°.

• Analysis: The resulting diffractogram, a plot of intensity vs. 2θ angle, is a fingerprint of the crystalline lattice. A pattern with sharp peaks indicates a crystalline material, while a broad halo indicates an amorphous solid.

Conclusion

The comprehensive characterization of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride requires an orthogonal set of analytical techniques. The protocols and rationale outlined in this application note provide a robust framework for confirming the chemical structure, determining purity and assay, and characterizing the physical properties of the solid material. This multi-faceted approach ensures a thorough understanding of the material, which is essential for its intended application in research and development.

References

• ACS Publications. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega. [Link]

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• Journal of the American Chemical Society. The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. [Link]

• Preprints.org. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. [Link]

• Preprints.org. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. [Link]

• University of Regensburg. 1H NMR of methyl thiophene-2-carboxylate (1) in CDCl3, Bruker-400. [Link]

• PubMed. The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. [Link]

• ResearchGate. Synthesis, Fourier Transforms Infrared Spectral Study of New Heterocyclic Oxazinane and Oxazepine Compounds. [Link]

• ResearchGate. Figure 1: FTIR Spectrum of the Synthesized (a) Heterocyclic Compound.... [Link]

• Revue Roumaine de Chimie. SYNTHESIS AND HPLC SEPARATION OF NEW QUINUCLIDINE DERIVATIVES. [Link]

• SAGE Publications. Synthesis and crystal structure of quinuclidin-3-yl 2-cyclopentyl-2-hydroxy-2-phenylacetate. [Link]

• European Patent Office. 7-CHLORO-N-(QUINUCLIDIN-3-YL)BENZO[B]THIOPHENE-2-CARBOXAMIDE HYDROCHLORIDE MONOHYDRATE. [Link]

• Acta Poloniae Pharmaceutica. HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. [Link]

• European Patent Office. 7-CHLORO-N-(QUINUCLIDIN-3-YL)BENZO(B)THIOPHENE-2-CARBOXAMIDE HYD. [Link]

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Application Note: Structural Elucidation of Quinuclidine-Thiophene Conjugates Using 1D and 2D NMR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Quinuclidine-thiophene derivatives represent a promising class of heterocyclic compounds in medicinal chemistry and materials science. Their unique three-dimensional structure, combined with the electronic properties of the thiophene ring, makes them valuable scaffolds in drug design. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural verification and analysis of these molecules.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the ¹H and ¹³C NMR analysis of quinuclidine-thiophene compounds, emphasizing the rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Analytical Challenge

The quinuclidine moiety, a rigid bicyclic amine, often imparts favorable pharmacokinetic properties to drug candidates. When conjugated with a thiophene ring, a common pharmacophore, the resulting molecule can present a complex analytical challenge. The overlapping signals from the aliphatic quinuclidine cage and the aromatic thiophene protons necessitate a robust analytical methodology. NMR spectroscopy, particularly through a combination of ¹H, ¹³C, and 2D correlation experiments, provides the atomic-level resolution required for definitive structure elucidation.[4][5] This note serves as a field-proven guide to acquiring and interpreting high-quality NMR data for this specific class of compounds.

Foundational Principles: Sample Preparation

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation.[6] A homogeneous solution free of particulate matter and paramagnetic impurities is critical for achieving high resolution and avoiding signal broadening.[6]

Solvent Selection

The choice of a deuterated solvent is the first critical decision. The ideal solvent must completely dissolve the analyte without reacting with it.[7][8]

• Chloroform-d (CDCl₃): The most common choice for non-polar to moderately polar organic compounds. Its residual proton signal at ~7.26 ppm rarely interferes with the key signals of the target compounds.[9]

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): Excellent for more polar compounds and those capable of hydrogen bonding. Its residual proton peak appears at ~2.50 ppm.[10]

• Methanol-d₄ (CD₃OD): Suitable for highly polar compounds. Note that labile protons (e.g., N-H or O-H) on the analyte may exchange with deuterium, leading to signal disappearance.[10]

Expert Insight: Always check for analyte solubility in a small amount of non-deuterated solvent before committing your valuable compound to the deuterated equivalent. For quinuclidine derivatives, which are basic, acidic impurities in CDCl₃ can cause peak broadening. Using neutral, stabilized CDCl₃ or passing it through a small plug of basic alumina can mitigate this issue.

Concentration and Internal Standard

Concentration must be optimized based on the experiment.[6]

• ¹H NMR: 1-5 mg of the compound in 0.6-0.7 mL of solvent is typically sufficient.[6]

• ¹³C NMR: Requires higher concentrations (5-30 mg) due to the low natural abundance of the ¹³C isotope.[6]

Internal Standard: Tetramethylsilane (TMS) is the universally recommended internal reference standard, with its signal defined as 0.00 ppm.[11][12] It is chemically inert, soluble in most organic solvents, and gives a single sharp resonance that does not typically overlap with analyte signals.[11] While referencing to the residual solvent peak is common, using TMS provides more accurate and consistent chemical shifts, as the solvent resonance can be influenced by the analyte's functional groups.[12][13]

Protocol Validation: The stability of the internal standard is key. While TMS is excellent for referencing, its volatility (boiling point 26-28°C) makes it a poor choice for quantitative studies where sample concentration might change over time due to evaporation.[14] For quantitative NMR (qNMR), a non-volatile standard like 1,3,5-trimethoxybenzene is preferred.

Experimental Workflow and Protocols

The following section outlines the step-by-step protocols for acquiring high-quality ¹H and ¹³C NMR spectra. The process is also visualized in the workflow diagram below.

Caption: General workflow for NMR analysis.

Protocol 3.1: ¹H NMR Spectrum Acquisition

• Preparation: Prepare the sample as described in Section 2, ensuring complete dissolution.

• Instrument Setup: Insert the sample into the spectrometer. Lock the field using the deuterium signal from the solvent. This step is crucial for maintaining field stability.[7]

• Shimming: Homogenize the magnetic field ("shimming") to obtain sharp, symmetrical peaks. Automated shimming routines are generally sufficient.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees. A smaller flip angle allows for a shorter relaxation delay.

  • Spectral Width: ~12-16 ppm. This range covers most organic compounds.

  • Acquisition Time: 2-4 seconds. Longer times improve resolution.

  • Relaxation Delay (d1): 1-2 seconds. This allows for partial relaxation of the protons between scans.

  • Number of Scans: 8-16 scans. This is usually sufficient to achieve a good signal-to-noise ratio for milligram-quantity samples.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Protocol 3.2: ¹³C NMR Spectrum Acquisition

• Setup: Use the same sample. The lock and shim settings from the ¹H experiment can typically be used.

• Acquisition Parameters:

  • Experiment Type: Standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems). This removes ¹H-¹³C coupling, simplifying the spectrum to single lines for each unique carbon.

  • Pulse Angle: 30 degrees.

  • Spectral Width: ~220-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2 seconds. Causality: Quaternary carbons often have long relaxation times. While a 2-second delay is standard for qualitative spectra, quantitative analysis requires much longer delays (5-10 times the longest T₁ relaxation time) to ensure full relaxation and accurate peak integration.

  • Number of Scans: 128 to 1024 scans or more, depending on the sample concentration.

• Processing: Similar to ¹H NMR, process the spectrum and reference it to the TMS signal at 0.00 ppm.

Data Interpretation: Decoding the Spectra

The power of NMR lies in translating the spectral data into a chemical structure. For a generic 2-substituted quinuclidine-thiophene, the key regions and coupling patterns are predictable.

Caption: Key protons on a quinuclidine-thiophene scaffold.

¹H NMR Spectral Data

The proton spectrum provides information on the chemical environment and connectivity of hydrogen atoms.

Proton Type	Typical Chemical Shift (δ, ppm)	Multiplicity & Typical J-Coupling (Hz)	Rationale / Comments
Thiophene Hα	7.0 - 7.5	Doublet (d), J ≈ 3-5 Hz	Protons alpha to the sulfur are deshielded due to the electronegativity of S and ring currents.[15]
Thiophene Hβ	6.8 - 7.2	Doublet of doublets (dd) or Doublet (d)	Coupled to both the other thiophene protons. The exact shift depends on the substituent at position 2.[15]
Quinuclidine Bridgehead (H at C1)	2.8 - 3.5	Multiplet (m)	This unique proton is adjacent to the nitrogen atom, causing significant deshielding.
Quinuclidine α-CH₂ (next to N)	2.5 - 3.2	Complex Multiplets (m)	These protons are deshielded by the adjacent nitrogen. Their rigid, non-planar environment leads to complex splitting patterns.
Quinuclidine β/γ-CH₂	1.5 - 2.2	Complex Multiplets (m)	Protons further from the nitrogen atom, appearing in the more shielded aliphatic region.

Scalar (J) Coupling: This through-bond interaction causes signal splitting and is independent of the magnetic field strength.[16][17]

• ³J (Vicinal Coupling): Coupling between protons on adjacent carbons (H-C-C-H). In the thiophene ring, ³Jαβ is typically 3-5 Hz.[18]

• ²J (Geminal Coupling): Coupling between non-equivalent protons on the same carbon. This is common in the rigid methylene bridges of the quinuclidine cage and can be large (10-15 Hz).

• Long-Range Coupling: ⁴J and ⁵J couplings are often observed in aromatic systems like thiophene (⁴Jmeta ≈ 2-3 Hz).[19]

¹³C NMR Spectral Data

The ¹³C spectrum identifies all unique carbon atoms in the molecule.

Carbon Type	Typical Chemical Shift (δ, ppm)	Rationale / Comments
Thiophene Cα (Substituted)	140 - 155	The carbon bearing the quinuclidine substituent is significantly downfield.
Thiophene Cα (Unsubstituted)	125 - 130	Aromatic/olefinic region.[20][21]
Thiophene Cβ	120 - 128	Generally found slightly upfield from the unsubstituted Cα.[20][21]
Quinuclidine Bridgehead (C1)	55 - 65	Deshielded due to proximity to nitrogen.
Quinuclidine α-C (next to N)	45 - 55	Also deshielded by the electronegative nitrogen atom.
Quinuclidine β/γ-C	20 - 30	Standard aliphatic region.

Advanced 2D NMR for Unambiguous Assignment

For complex derivatives, 1D spectra may not be sufficient for a full assignment. 2D NMR techniques are essential for confirming connectivity.[1][2]

• COSY (Correlation Spectroscopy): Identifies protons that are J-coupled to each other (typically ¹H-¹H through 2-3 bonds).[22] This is invaluable for tracing the proton network within the quinuclidine cage and around the thiophene ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon it is directly attached to.[22][23] This is the most reliable way to assign carbon signals based on their known proton assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds).[24] This is critical for connecting fragments, for example, linking the protons on the quinuclidine ring to the carbons of the thiophene ring, confirming the point of attachment.

Conclusion

The structural analysis of quinuclidine-thiophene compounds is a critical step in their development for pharmaceutical or material applications.[3][4][25] A systematic approach, beginning with careful sample preparation and followed by the acquisition of high-resolution 1D and, where necessary, 2D NMR spectra, enables confident and unambiguous structure elucidation. The protocols and reference data provided in this note offer a validated framework for researchers to obtain reliable and reproducible NMR results, accelerating the drug discovery and development pipeline.[3][26]

References

• (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.).
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• Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. (2013, July 8). YouTube.
• Supplementary Information. (n.d.).
• NMR Spectroscopy :: 13C NMR Chemical Shifts. (n.d.). Organic Chemistry Data.
• 1 H NMR Chemical Shift Values (δppm) for the Thiophene Proton of... (n.d.). ResearchGate.
• NMR Spectroscopy :: 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data.
• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals.
• J-Coupling (Scalar). (2023, January 29). Chemistry LibreTexts.
• Why is tetramethylsilane (TMS) used as an internal standard in NMR spectroscopy? (2016, March 14). Stack Exchange.
• Deuterated Solvents for NMR: Guide. (n.d.). Allan Chemical Corporation.
• NMR Metabolomics Protocols for Drug Discovery. (n.d.). PubMed Central.
• Selection Guide on Deuterated Solvents for NMR. (n.d.). Labinsights.
• NMR under GxP in Drug Development and Manufacturing. (n.d.). Almac.
• 5.3 Spin-Spin Splitting: J-Coupling. (n.d.). Organic Chemistry Data.
• Thiophene(110-02-1) 1H NMR spectrum. (n.d.). ChemicalBook.
• TMS is Superior to Residual CHCl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3. (2022, January 2). ACS Publications.
• NMR Sample Preparation: The Complete Guide. (n.d.). Organomation.
• NMR Deuterated Solvent Properties Reference Chart. (n.d.). Sigma-Aldrich.
• J-coupling. (n.d.). Wikipedia.
• NMR as a “Gold Standard” Method in Drug Design and Discovery. (n.d.). PubMed Central.
• 2D NMR Experiments - HETCOR. (2019, October 15). Nanalysis.
• Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. (n.d.). UCHEM.
• Is it possible to use TMS signal as internal standard in NMR? (2019, November 4). Reddit.
• A simple 1H nmr conformational study of some heterocyclic azomethines. (n.d.).
• TMS is Superior to Residual C H Cl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3. (2022, January 21). PubMed.
• 1H–1H Coupling in Proton NMR. (n.d.). ACD/Labs.
• A Comprehensive Guide to Deuterated Solvents for Non-Aqueous NMR Spectroscopy. (n.d.). Benchchem.
• Tetramethylsilane analytical standard, for NMR spectroscopy, ACS reagent 75-76-3. (n.d.).
• V J-Coupling. (n.d.).
• NMR of molecules large and small in biomedical research and drug design. (2022, May 26). YouTube.
• 13C-NMR SPECTRAL DATA FOR SUBSTITUTED THIENO[2,3-b]- AND THIENO[3,2-b]PYRIDINES AND THE CORRELATION OF IPSO SUBSTITUENT CHEMICAL SHIFTS. (n.d.). ResearchGate.
• 13C NMR Chemical Shift. (n.d.). Oregon State University.
• NMR Spectroscopy in Drug Discovery and Development. (2014, March 14). Labome.

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Application Note: Mass Spectrometric Analysis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

Abstract

This application note provides a comprehensive guide to the mass spectrometric fragmentation analysis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, a compound featuring a complex heterocyclic structure. Utilizing Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS), we delineate the characteristic fragmentation pathways of this molecule. The protocol herein is designed for researchers, analytical chemists, and drug development professionals, offering a robust methodology for structural confirmation and impurity identification. We detail the underlying principles of the observed fragmentation, including the preferential protonation site, key neutral losses, and the formation of diagnostic product ions. This guide serves as a practical tool for the unambiguous characterization of this and structurally related compounds.

Introduction and Theoretical Framework

Quinuclidin-3-yl-di(thiophen-2-yl)methanol is a molecule of interest in medicinal chemistry and materials science, incorporating three distinct chemical moieties: a quinuclidine bicyclic amine, a tertiary alcohol, and two thiophene rings. The hydrochloride salt form ensures solubility in polar solvents, making it amenable to ESI-MS analysis. Accurate structural elucidation is paramount for quality control, metabolism studies, and ensuring the integrity of research findings.

Molecular Structure and Ionization Propensity

The structure of Quinuclidin-3-yl-di(thiophen-2-yl)methanol (free base) is presented below.

• Molecular Formula (Free Base): C₁₆H₁₉NOS₂

• Molecular Weight (Free Base): 305.46 g/mol

• Molecular Formula (HCl Salt): C₁₆H₂₀ClNOS₂[1]

• Molecular Weight (HCl Salt): 341.92 g/mol [1]

The molecule possesses several key features that dictate its behavior in an ESI source:

• Quinuclidine Nitrogen: The nitrogen atom within the bicyclic quinuclidine system is a highly basic tertiary amine. In positive mode ESI, this site is overwhelmingly the most favorable for protonation, leading to the formation of a stable [M+H]⁺ precursor ion.[2][3] The stability of this protonated species ensures a strong signal for the precursor ion in MS1 scans.

• Tertiary Alcohol: The hydroxyl group is attached to a carbon atom bonded to three other carbons. Tertiary alcohols are known to undergo facile dehydration (loss of water) upon energetic activation.[4][5][6] This is anticipated to be a primary and highly characteristic fragmentation pathway under collision-induced dissociation (CID).

• Thiophene Rings: The two aromatic thiophene rings contribute to the overall stability of the molecule. The bond connecting the central carbinol carbon to the thiophene rings is a potential cleavage site.

Principles of Collision-Induced Dissociation (CID)

This protocol employs low-energy CID in a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).[7] After the [M+H]⁺ precursor ion is isolated, it is accelerated into a collision cell filled with an inert gas (typically argon or nitrogen). The resulting collisions convert kinetic energy into internal energy, inducing fragmentation.[8] The fragmentation pathways are not random; they are governed by the principles of chemical stability, favoring the formation of stable neutral molecules and charged fragments.

Experimental Protocol

This section provides a self-validating protocol for the analysis of the target compound. The rationale behind key parameter choices is explained to allow for adaptation to different instrumentation.

Materials and Reagents

• Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride (≥98% purity)

• Methanol (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

• Formic Acid (LC-MS Grade, for mobile phase modification)

Sample Preparation

The goal is to prepare a dilute solution to avoid detector saturation and ion suppression.

• Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride and dissolve it in 1.0 mL of methanol. Vortex for 30 seconds to ensure complete dissolution.

• Intermediate Stock Solution (10 µg/mL): Transfer 10 µL of the primary stock solution into 990 µL of methanol.

• Working Solution (1 µg/mL): Transfer 100 µL of the intermediate stock solution into 900 µL of a 50:50 (v/v) methanol:water solution containing 0.1% formic acid. The formic acid ensures the analyte remains protonated for optimal ESI+ signal.

Mass Spectrometry Instrumentation

The following parameters were established on a triple quadrupole mass spectrometer but can be adapted for other tandem MS instruments like Q-TOF or Orbitrap systems. The sample is introduced via direct infusion using a syringe pump at a flow rate of 10 µL/min.

MS Method Parameters

Clear and distinct methods for precursor identification (MS1) and fragmentation analysis (MS2) are crucial.

Table 1: MS1 Full Scan Parameters for Precursor Ion Identification

Parameter	Value	Rationale
Ionization Mode	ESI Positive	The basic quinuclidine nitrogen is readily protonated.
Capillary Voltage	3.5 kV	Optimal for generating a stable electrospray plume.
Cone Voltage	30 V	A moderate voltage to desolvate ions without inducing in-source fragmentation.
Desolvation Temp.	350 °C	Efficiently removes solvent from the ions.
Desolvation Gas Flow	650 L/hr	Standard flow for the given temperature and solvent composition.
Scan Range	m/z 50 - 500	Covers the expected precursor ion and potential low-mass impurities.

Table 2: MS2 Product Ion Scan Parameters for Fragmentation Analysis

Parameter	Value	Rationale
Precursor Ion (m/z)	306.1	The experimentally determined [M+H]⁺ of the free base.
Isolation Window	1.0 Da	Standard isolation width to ensure only the target precursor is fragmented.
Collision Gas	Argon	An inert and efficient gas for CID.
Collision Energy	20 eV	Empirically determined to provide a rich spectrum of fragment ions. Lower energies (10 eV) may only show water loss, while higher energies (>30 eV) can cause excessive fragmentation.
Scan Range	m/z 50 - 310	Covers the full range of potential product ions up to the precursor.

Results and Discussion

Precursor Ion Identification

The full scan MS1 spectrum revealed a single dominant peak at m/z 306.1 , corresponding to the protonated molecule [C₁₆H₁₉NOS₂ + H]⁺. This confirms the molecular weight of the free base as 305.1 Da (calculated exact mass: 305.0908), consistent with its chemical formula.

Fragmentation Pattern Analysis

The MS/MS spectrum of the precursor ion at m/z 306.1 provided a distinct and informative fragmentation pattern. The major product ions are summarized in Table 3, and the proposed fragmentation pathway is illustrated in the diagram below.

Table 3: Major Product Ions from CID of [M+H]⁺ at m/z 306.1

Observed m/z	Proposed Formula	Proposed Identity / Neutral Loss	Relative Abundance
288.1	C₁₆H₁₈NS₂⁺	[M+H - H₂O]⁺	100% (Base Peak)
191.0	C₉H₇S₂⁺	[Di(thiophen-2-yl)methyl]⁺	45%
124.1	C₇H₁₄N⁺	[Protonated 3-vinylquinuclidine]⁺	30%
110.1	C₆H₁₂N⁺	[Protonated 3-methylenepiperidine]⁺	15%

Analysis of Key Fragmentations:

• Formation of m/z 288.1 (Base Peak): The most facile fragmentation is the neutral loss of a water molecule (18.0 Da) from the protonated precursor. This is a classic fragmentation pathway for protonated tertiary alcohols and results in the formation of a highly stable, resonance-delocalized carbocation.[6][9][10] The high abundance of this ion indicates it is the most favorable initial fragmentation step.

• Formation of m/z 191.0: This significant fragment corresponds to the [di(thiophen-2-yl)methyl]⁺ cation. It is formed by the cleavage of the C-C bond between the quinuclidine ring and the central carbinol carbon. This cleavage is driven by the formation of a stable benzylic-type carbocation, further stabilized by the two thiophene rings.

• Formation of m/z 124.1 and 110.1: These ions are characteristic fragments arising from the quinuclidine moiety. The ion at m/z 124.1 is proposed to be protonated 3-vinylquinuclidine, formed via cleavage and rearrangement. The ion at m/z 110.1 likely results from a subsequent ring-opening fragmentation of the quinuclidine structure, a known behavior for such N-containing heterocyclic systems.[11][12]

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Application Notes and Protocols for Radioligand Binding Assays of Quinuclidinyl Derivatives

Introduction: The Significance of Quinuclidinyl Derivatives in Muscarinic Receptor Research

Quinuclidinyl derivatives, most notably 3-quinuclidinyl benzilate (QNB), represent a class of potent, high-affinity antagonists for muscarinic acetylcholine receptors (mAChRs).[1][2] These synthetic compounds have become indispensable pharmacological tools for the investigation of the cholinergic system due to their ability to competitively and non-selectively block mAChR subtypes M1 through M5.[2] The mAChRs, a family of G-protein-coupled receptors (GPCRs), are integral to a vast array of physiological functions, including heart rate regulation, smooth muscle contraction, and cognitive processes like learning and memory.[3][4][5] Consequently, they are significant targets for drug development in therapeutic areas such as overactive bladder, chronic obstructive pulmonary disease (COPD), and neurodegenerative disorders.[4][6]

This guide provides a comprehensive overview and detailed protocols for utilizing radioligand binding assays to characterize the interaction of quinuclidinyl derivatives and other investigational compounds with mAChRs. As a foundational technique in pharmacology, the radioligand binding assay offers exceptional sensitivity and specificity for quantifying receptor-ligand interactions.[7] We will delve into the theoretical underpinnings of these assays, provide step-by-step protocols for both saturation and competition binding experiments, and discuss the critical aspects of data analysis and interpretation.

The Bedrock of Analysis: Principles of Radioligand Binding

Radioligand binding assays are governed by the Law of Mass Action, which describes the reversible interaction between a ligand and its receptor to form a complex. The core principle involves incubating a biological preparation containing the receptor of interest (e.g., cell membranes, tissue homogenates) with a radioactively labeled ligand (the radioligand).[8] By measuring the amount of radioactivity bound to the preparation, we can quantify the ligand-receptor interaction.

Two primary types of experiments form the cornerstone of this technique:

• Saturation Binding Assays: These experiments are designed to determine the density of receptors in a given preparation (Bmax) and the affinity of the radioligand for the receptor (Kd).[9] The equilibrium dissociation constant, Kd, represents the concentration of radioligand at which 50% of the receptors are occupied at equilibrium.[8] A lower Kd value signifies a higher binding affinity.[8][10] Bmax, the maximum number of binding sites, provides a measure of receptor expression.[9]

• Competition Binding Assays: These assays are employed to determine the affinity (expressed as the inhibition constant, Ki) of an unlabeled test compound for the receptor.[9] This is achieved by measuring the ability of increasing concentrations of the test compound to compete with a fixed concentration of a radioligand for binding to the receptor.[9] The IC50 value, the concentration of the test compound that displaces 50% of the specific binding of the radioligand, is determined experimentally and then used to calculate the Ki value.[8][10]

A critical aspect of all radioligand binding assays is the distinction between total binding, non-specific binding, and specific binding.

• Total Binding: The total amount of radioligand bound to the receptor preparation.

• Non-specific Binding (NSB): The binding of the radioligand to components other than the receptor of interest, such as lipids, proteins, or the filter apparatus.[11] NSB is typically determined by measuring radioligand binding in the presence of a saturating concentration of an unlabeled competing ligand.[11]

• Specific Binding: The binding of the radioligand to the receptor of interest. It is calculated by subtracting non-specific binding from total binding.[8][11]

Signaling Cascades of Muscarinic Acetylcholine Receptors

Understanding the downstream signaling pathways of mAChRs provides context for the significance of ligand binding. The five mAChR subtypes are broadly categorized into two functional groups based on their G-protein coupling.[3]

• M1, M3, and M5 Receptors: These subtypes preferentially couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[3][12]

• M2 and M4 Receptors: These receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][12][13] The βγ subunits of these G-proteins can also directly modulate ion channels, such as inwardly rectifying potassium channels.[3]

Figure 1. Simplified signaling pathways of muscarinic acetylcholine receptors.

Experimental Protocols

PART A: Receptor Preparation from Cell Culture or Tissue

The quality of the receptor preparation is paramount for a successful binding assay. This protocol describes the preparation of a crude membrane fraction.

Materials:

• Cells expressing the target mAChR or tissue of interest.

• Homogenization Buffer: 50 mM Tris-HCl, pH 7.4, with protease inhibitors.

• High-speed refrigerated centrifuge.

• Dounce or Potter-Elvehjem homogenizer.

Procedure:

• Harvest cells or dissect tissue and place in ice-cold homogenization buffer.

• Homogenize the sample using a Dounce or Potter-Elvehjem homogenizer until a uniform suspension is achieved.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Carefully collect the supernatant and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

• Discard the supernatant, resuspend the membrane pellet in fresh, ice-cold homogenization buffer, and repeat the high-speed centrifugation.

• Resuspend the final pellet in a suitable assay buffer, determine the protein concentration (e.g., using a BCA assay), and store at -80°C in aliquots.

PART B: Saturation Binding Assay Using [3H]QNB

This protocol aims to determine the Kd and Bmax for [3H]QNB binding to mAChRs.

Materials:

• Receptor membrane preparation.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand: [3H]Quinuclidinyl Benzilate ([3H]QNB).

• Unlabeled Ligand for NSB: Atropine (1 µM final concentration).

• 96-well microplates.

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine to reduce non-specific binding).

• Filtration apparatus (cell harvester).

• Scintillation cocktail.

• Liquid scintillation counter.

Experimental Workflow:

Figure 2. Workflow for a saturation radioligand binding assay.

Procedure:

• Prepare serial dilutions of [3H]QNB in assay buffer, typically ranging from 0.01 to 10 times the expected Kd.

• In a 96-well plate, set up triplicate wells for each concentration of [3H]QNB for both total and non-specific binding.

• For total binding wells, add 50 µL of assay buffer.

• For non-specific binding wells, add 50 µL of 1 µM atropine solution.

• Add 50 µL of the corresponding [3H]QNB dilution to each well.

• Initiate the binding reaction by adding 150 µL of the membrane preparation (containing 20-50 µg of protein) to each well.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Terminate the incubation by rapid filtration through the glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate.

• Count the radioactivity in a liquid scintillation counter.

PART C: Competition Binding Assay

This protocol is designed to determine the Ki of an unlabeled test compound.

Materials:

• Same as for the saturation binding assay.

• Unlabeled Test Compound.

• A fixed concentration of [3H]QNB (typically at or below its Kd value).[8]

Procedure:

• Prepare serial dilutions of the unlabeled test compound in assay buffer.

• In a 96-well plate, set up triplicate wells for each concentration of the test compound, as well as for total binding (no test compound) and non-specific binding (with 1 µM atropine).

• Add 50 µL of the corresponding test compound dilution (or buffer for total binding, or atropine for NSB) to the appropriate wells.

• Add 50 µL of [3H]QNB solution (at a fixed concentration, e.g., 0.5 nM) to all wells.

• Initiate the reaction by adding 150 µL of the membrane preparation.

• Incubate, filter, wash, and count as described in the saturation assay protocol.

Data Analysis and Interpretation

Accurate data analysis is crucial for deriving meaningful results from binding assays.[10]

Saturation Binding Data

• Calculate Specific Binding: For each concentration of [3H]QNB, subtract the average counts per minute (CPM) of the non-specific binding wells from the average CPM of the total binding wells.

• Plot the Data: Plot the specific binding (Y-axis) against the concentration of free radioligand (X-axis). The resulting curve should be hyperbolic.

• Non-linear Regression: Use a non-linear regression analysis program (e.g., GraphPad Prism) to fit the data to a one-site binding (hyperbola) equation. This will yield the Kd and Bmax values.[10][14]

Parameter	Description	Typical Units
Kd	Equilibrium Dissociation Constant	nM or pM
Bmax	Maximum Receptor Density	fmol/mg protein

Competition Binding Data

• Calculate Percent Specific Binding: Determine the specific binding for each concentration of the test compound. Express this as a percentage of the total specific binding (in the absence of the competitor).

• Plot the Data: Plot the percent specific binding (Y-axis) against the log concentration of the test compound (X-axis). This will generate a sigmoidal dose-response curve.

• Determine IC50: Use non-linear regression to fit the data to a sigmoidal dose-response (variable slope) equation to determine the IC50 value.

• Calculate Ki: Convert the IC50 to a Ki value using the Cheng-Prusoff equation:[14] Ki = IC50 / (1 + [L]/Kd) Where:

  • [L] = concentration of the radioligand used in the assay.

  • Kd = dissociation constant of the radioligand for the receptor (determined from saturation experiments).

Parameter	Description	Typical Units
IC50	Inhibitory Concentration 50%	Molar (M)
Ki	Inhibition Constant	Molar (M)

Troubleshooting and Best Practices

• High Non-Specific Binding: If NSB is more than 30% of total binding, consider reducing the membrane protein concentration, increasing the number of washes, or using pre-soaked filters.[11][15]

• Low Specific Binding: Ensure the integrity of your receptor preparation and the radioligand.[15] Confirm that the incubation time is sufficient to reach equilibrium.

• Ligand Depletion: Ensure that less than 10% of the added radioligand is bound at all concentrations tested to avoid depleting the free ligand concentration.[14][16] If necessary, reduce the amount of receptor in the assay.[16]

• Radioligand Quality: Always use high-purity radioligands with high specific activity.[8] Be mindful of the radioligand's shelf life, as radiochemical purity decreases over time.[8]

Conclusion

Radioligand binding assays are a robust and sensitive method for characterizing the interaction of quinuclidinyl derivatives and other compounds with muscarinic acetylcholine receptors. By carefully following the detailed protocols and principles of data analysis outlined in this guide, researchers can obtain high-quality, reproducible data on receptor affinity and density. This information is fundamental to advancing our understanding of the cholinergic system and to the development of novel therapeutics targeting mAChRs.

References

• Title: Muscarinic Acetylcholine Receptor Signaling Pathways in Smooth Muscle Source: Taylor & Francis eBooks URL: [Link]

• Title: 3-Quinuclidinyl benzilate - Grokipedia Source: Grokipedia URL: [Link]

• Title: Cellular signaling mechanisms for muscarinic acetylcholine receptors Source: PubMed URL: [Link]

• Title: Analyzing Radioligand Binding Data Source: GraphPad URL: [Link]

• Title: A multiplicity of muscarinic mechanisms: Enough signaling pathways to take your breath away Source: PNAS URL: [Link]

• Title: 3-Quinuclidinyl benzilate | C21H23NO3 Source: PubChem URL: [Link]

• Title: Radioligand Binding Assay Source: Gifford Bioscience URL: [Link]

• Title: 3-Quinuclidinyl benzilate - Wikipedia Source: Wikipedia URL: [Link]

• Title: Nonspecific binding - GraphPad Prism 10 Curve Fitting Guide Source: GraphPad URL: [Link]

• Title: Incapacitating Agents: BZ, Calmative Agents, and Riot Control Agents Source: Basicmedical Key URL: [Link]

• Title: Intracellular signaling pathways of muscarinic acetylcholine receptor-mediated detrusor muscle contractions Source: American Physiological Society Journal URL: [Link]

• Title: Ligand binding assay - Wikipedia Source: Wikipedia URL: [Link]

• Title: Characterization of the muscarinic receptor in human tracheal smooth muscle Source: PubMed URL: [Link]

• Title: Receptor Binding Assays for HTS and Drug Discovery Source: NCBI URL: [Link]

• Title: Radioligand saturation binding for quantitative analysis of ligand-receptor interactions Source: Biophysics Reports URL: [Link]

• Title: Characterization of muscarinic receptor subtypes on human peripheral lung Source: PubMed URL: [Link]

• Title: Inhibition of [ 3 H]QNB binding by agonists and antagonists of muscarinic receptors in brain-derived membranes from zebrafish (D. rerio) Source: ResearchGate URL: [Link]

• Title: Saturation Binding Assay Guidelines: Kd & Ki Determination Source: Studylib URL: [Link]

• Title: Radioligand Binding Assay | In Vitro Biology Source: Oncodesign Services URL: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Characterization of muscarinic receptor subtypes on human peripheral lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
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• 16. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride in Neuroscience Research

Introduction: Unveiling a Potential Muscarinic Antagonist for Neurological Exploration

The cholinergic system, a cornerstone of neural communication, exerts profound influence over a vast array of cognitive and physiological processes.[1] At the heart of this system lie the muscarinic acetylcholine receptors (mAChRs), a family of five G-protein coupled receptor subtypes (M1-M5) that mediate the diverse effects of acetylcholine in the central and peripheral nervous systems.[1][2] The nuanced roles of these receptor subtypes in conditions such as Alzheimer's disease, Parkinson's disease, schizophrenia, and pain have rendered them critical targets for therapeutic intervention.[1][2]

This document provides a detailed guide for the characterization and application of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride , a novel compound with a high probability of acting as a muscarinic antagonist. Its chemical architecture, featuring a quinuclidine core—a scaffold present in potent muscarinic antagonists like 3-quinuclidinyl benzilate (QNB)—and two thiophene moieties, strongly suggests an affinity for mAChRs.[1][3] Thiophene, a bioisostere of the phenyl ring, is a common constituent in many centrally active pharmaceuticals, potentially offering favorable pharmacokinetic properties.

These application notes are designed for researchers in neuroscience and drug development, providing a comprehensive framework for the in vitro and in vivo evaluation of this compound. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind each experimental step.

Predicted Mechanism of Action: Competitive Antagonism of Muscarinic Acetylcholine Receptors

Based on its structural similarity to established muscarinic antagonists, Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is hypothesized to function as a competitive antagonist at mAChRs. This implies that it likely binds to the same orthosteric site as the endogenous ligand, acetylcholine, thereby preventing receptor activation.

Muscarinic receptors couple to distinct intracellular signaling pathways:

• M1, M3, and M5 receptors primarily couple through Gq/11 proteins, leading to the activation of phospholipase C (PLC), which in turn mobilizes intracellular calcium and activates protein kinase C (PKC).

• M2 and M4 receptors couple through Gi/o proteins to inhibit adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels and modulation of ion channel activity.

By blocking these pathways, a muscarinic antagonist can modulate a wide range of neuronal functions, including neuronal excitability, neurotransmitter release, and synaptic plasticity.[1]

Caption: Predicted mechanism of Quinuclidin-3-yl-di(thiophen-2-yl)methanol HCl as a competitive antagonist at muscarinic acetylcholine receptors.

In Vitro Characterization: Quantifying Receptor Affinity and Functional Potency

A crucial first step in characterizing a novel compound is to determine its binding affinity and functional potency at the target receptors. The following protocols outline standard procedures for these assessments.

Radioligand Binding Assays: Determining Binding Affinity (Ki)

Radioligand binding assays are the gold standard for measuring the affinity of a compound for a receptor.[4][5] These assays quantify the displacement of a radiolabeled ligand from the receptor by the test compound.

Table 1: Representative Binding Affinities of a Muscarinic Antagonist Analog

Receptor Subtype	Ki (nM)
M1	2.0
M2	13
M3	2.6
M4	2.2
M5	1.8
Note: Data are hypothetical and based on published values for structurally related high-affinity muscarinic ligands to provide a realistic example.[6][7]

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing one of the human muscarinic receptor subtypes (M1-M5).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add assay buffer, cell membranes, and the radioligand (e.g., [³H]N-methylscopolamine).

  • Add increasing concentrations of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

  • For non-specific binding determination, add a high concentration of a known non-selective muscarinic antagonist (e.g., atropine).

  • Incubate at room temperature for a specified time to reach equilibrium.

• Detection and Data Analysis:

  • Terminate the assay by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding at each concentration of the test compound.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: Assessing Antagonist Potency (IC50)

Functional assays measure the ability of a compound to inhibit the cellular response to an agonist.[4][8]

Table 2: Representative Functional Potencies of a Muscarinic Antagonist Analog

Receptor Subtype	Assay Type	IC50 (nM)
M1	Calcium Flux	5.5
M2	cAMP Inhibition	25
M3	Calcium Flux	7.0
M4	cAMP Inhibition	6.2
M5	Calcium Flux	4.8
Note: Data are hypothetical and based on published values for structurally related high-affinity muscarinic ligands to provide a realistic example.

Protocol: Calcium Flux Assay (for M1, M3, M5 Receptors)

• Cell Preparation:

  • Plate cells expressing the M1, M3, or M5 receptor in a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition and Measurement:

  • Pre-incubate the cells with varying concentrations of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

  • Add a known muscarinic agonist (e.g., carbachol) at a concentration that elicits a submaximal response (EC80).

  • Immediately measure the change in fluorescence intensity using a fluorescence plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-induced response for each concentration of the antagonist.

  • Determine the IC50 value from the concentration-response curve.

Protocol: cAMP Assay (for M2, M4 Receptors)

• Cell Preparation:

  • Culture cells expressing the M2 or M4 receptor in a suitable assay plate.

  • Pre-treat the cells with forskolin to stimulate adenylyl cyclase and raise basal cAMP levels.

• Compound Addition and Measurement:

  • Add varying concentrations of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

  • Add a known muscarinic agonist (e.g., acetylcholine) to inhibit forskolin-stimulated cAMP production.

  • Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis:

  • Calculate the percentage of reversal of the agonist-induced inhibition of cAMP production for each antagonist concentration.

  • Determine the IC50 value from the concentration-response curve.

In Vivo Evaluation: Investigating Therapeutic Potential in Animal Models

In vivo studies are essential to assess the physiological and behavioral effects of the compound and to explore its therapeutic potential.

Animal Models in Muscarinic Antagonist Research

The choice of animal model depends on the therapeutic area of interest. For a muscarinic antagonist, relevant models include:

• Models of Parkinson's Disease: Haloperidol-induced catalepsy in rodents is a common model to assess the anti-parkinsonian effects of muscarinic antagonists.

• Models of Dystonia: Genetically modified or pharmacologically induced models of dystonia can be used to evaluate the compound's efficacy in movement disorders.

• Cognitive Models: Tests such as the Morris water maze or novel object recognition can be used to assess the impact of the compound on learning and memory.

Protocol: Haloperidol-Induced Catalepsy in Rats

• Animal Acclimation and Grouping:

  • Acclimate male Sprague-Dawley rats to the testing environment for at least one week.

  • Randomly assign animals to treatment groups (e.g., vehicle, haloperidol + vehicle, haloperidol + different doses of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride).

• Drug Administration:

  • Administer Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride or vehicle via the desired route (e.g., intraperitoneal injection).

  • After a pre-determined time, administer haloperidol (e.g., 1 mg/kg, i.p.) to induce catalepsy.

• Catalepsy Assessment:

  • At various time points after haloperidol administration, measure the duration of catalepsy using a bar test.

  • Gently place the rat's forepaws on a horizontal bar and measure the time it takes for the rat to remove both paws.

• Data Analysis:

  • Compare the catalepsy scores between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

  • A significant reduction in catalepsy duration in the compound-treated groups compared to the haloperidol + vehicle group indicates potential anti-parkinsonian activity.

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• 6. Muscarinic agonist, (±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl) carbamate: High affinity, but low subtype selectivity for human M1 – M5 muscarinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Muscarinic agonist, (±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate: High affinity, but low subtype selectivity for human M1 - M5 muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of Tertiary Quinuclidinyl Alcohols

Welcome to the technical support center dedicated to the synthesis of tertiary quinuclidinyl alcohols. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this important synthetic transformation. Tertiary quinuclidinyl alcohols are key structural motifs in a range of pharmacologically active molecules, making their efficient and reliable synthesis a critical endeavor.[1][2] However, the unique bridged-bicyclic structure of the quinuclidine core presents a distinct set of challenges not typically encountered with simpler ketones.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues, from reagent selection and reaction control to product purification and stereochemical outcomes. Our goal is to provide not just solutions, but also the underlying chemical principles to empower you to optimize your specific synthetic route.

Troubleshooting Guide: Navigating Common Synthesis Hurdles

This section addresses specific, practical problems that can arise during the synthesis of tertiary quinuclidinyl alcohols via nucleophilic addition to 3-quinuclidinone.

Problem ID	Issue Encountered	Potential Causes	Suggested Solutions & Scientific Rationale
SYN-001	Low or No Product Yield	1. Poor Reagent Quality: Organometallic reagents (Grignard, organolithium) are highly sensitive to moisture and air.[3]2. Incorrect Stoichiometry: The concentration of commercial organometallic reagents can vary.[4]3. Reaction Temperature Too High: Can lead to reagent decomposition or side reactions.4. Poor Substrate Solubility: 3-quinuclidinone or its salts may have limited solubility in ethereal solvents.	1. Reagent & Solvent Quality Control: Always use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether). Ensure glassware is rigorously flame-dried under an inert atmosphere (N2 or Ar).[3]2. Titrate Reagents: Before use, perform a titration (e.g., with N-benzylbenzamide or menthol) to determine the exact molarity of your organometallic solution.[4]3. Optimize Temperature: Start reactions at low temperatures (e.g., -78 °C or 0 °C) and allow them to warm slowly. This favors the desired nucleophilic addition over side reactions.[4]4. Improve Solubility: If using 3-quinuclidinone hydrochloride, convert it to the free base before reaction. A co-solvent like toluene might be necessary for certain substrates, but verify its compatibility with your organometallic reagent.[5]
SYN-002	Significant Byproduct Formation (Identified as Starting Ketone & Reduced Alcohol)	1. Enolization: The α-protons of 3-quinuclidinone are acidic. Sterically hindered or highly basic reagents can act as a base, deprotonating the ketone to form an enolate, which is quenched back to the starting ketone during workup.[6]2. Reduction: Grignard reagents containing β-hydrides can reduce the ketone to the corresponding secondary alcohol (quinuclidin-3-ol) via a six-membered ring transition state (Meerwein-Ponndorf-Verley-type reduction).[6]	1. Reagent Choice: Consider switching from a bulky base like t-BuLi to a less hindered one like n-BuLi or MeLi.[7] Lowering the reaction temperature significantly disfavors enolization.2. Minimize Reduction: Use organometallic reagents without β-hydrides (e.g., MeMgBr, PhLi). If β-hydrides are unavoidable, use lower temperatures and consider the addition of cerium(III) chloride (Luche conditions), which enhances the nucleophilicity of the organometallic reagent relative to its basicity/reducing ability.
PUR-001	Difficulty in Product Isolation & Purification	1. Emulsion during Workup: The basic nitrogen and hydroxyl group of the product can act as a surfactant, leading to persistent emulsions during acid-base extraction.2. Product is a Hygroscopic Oil/Low-Melting Solid: Makes handling and crystallization challenging.3. Co-elution on Silica Gel: The polar product can exhibit significant tailing on silica gel chromatography, often co-eluting with polar impurities.[8]4. Contamination with Metal Salts: The product can chelate magnesium or lithium salts from the workup.	1. Workup Optimization: Use saturated salt solutions (brine) to break emulsions. Back-extract aqueous layers thoroughly. Consider a solvent swap to a less polar solvent before final extraction.2. Alternative Purification: For liquid products, vacuum distillation (Kugelrohr) is often effective.[8] For solids that won't crystallize, try forming a salt (e.g., hydrochloride or oxalate) which is often a well-behaved crystalline solid.3. Chromatography Strategy: Use an alternative stationary phase like basic alumina.[9] If using silica, add a small amount of a basic modifier (e.g., 1-2% triethylamine or ammonia in methanol) to the eluent to suppress tailing.[10]4. Chelating Wash: Include a wash with a mild chelating agent like saturated aqueous ammonium chloride (NH4Cl) or a dilute EDTA solution during the workup to remove inorganic salts.
STER-001	Poor or Undesired Stereoselectivity	1. Facial Selectivity: Nucleophilic attack on the carbonyl of 3-quinuclidinone can occur from either the endo or exo face of the bicyclic system, leading to diastereomers if other stereocenters are present.[11][12]2. Lack of Directing Groups: The substrate lacks features to strongly bias the trajectory of the incoming nucleophile.	1. Steric Hindrance: The stereochemical outcome is often governed by sterics. The nucleophile will typically attack from the less hindered face. Analyze your specific substrate to predict this.[6]2. Introduction of Directing Groups: In more advanced applications, the synthesis can be modified to include bulky protecting groups or other substituents on the quinuclidine ring that can direct the approach of the nucleophile, leading to higher π-face selectivity.[11][12]

Frequently Asked Questions (FAQs)

Q1: What are the key differences between using Grignard vs. Organolithium reagents for this synthesis?

Answer: The choice between a Grignard reagent (R-MgX) and an organolithium reagent (R-Li) is a critical decision point that affects reactivity, side reactions, and cost.

Feature	Grignard Reagents (R-MgX)	Organolithium Reagents (R-Li)
Reactivity	Generally less reactive than organolithiums. Reactions may require heating or longer reaction times.	Highly reactive, often enabling reactions at very low temperatures (-78 °C).[13]
Basicity	Strong bases, but generally less basic than the corresponding organolithiums.	Extremely strong bases. tert-Butyllithium is one of the strongest commercially available bases.[7]
Side Reactions	More prone to reduction of the ketone if the Grignard reagent possesses a β-hydride (e.g., i-PrMgCl).[6]	More prone to enolization (deprotonation) of the ketone, especially with bulky reagents (e.g., t-BuLi).[3]
Solvent	Typically prepared and used in ethereal solvents like diethyl ether or THF, which are essential for stabilizing the reagent.[3]	Often supplied in hydrocarbon solvents (e.g., hexanes, pentane), but reactions are still typically run in ethereal solvents.
Handling	Commercially available and can be prepared in-house. Moderately sensitive to air and moisture.	Highly pyrophoric, especially t-BuLi. Requires expert handling techniques under a strictly inert atmosphere.

Expert Insight: For simple, unhindered additions (e.g., adding a methyl or phenyl group), Grignard reagents are often sufficient and more cost-effective. For additions that are sluggish or where reduction is a concern, the higher reactivity of an organolithium may be necessary. However, the increased basicity of organolithiums must be managed, typically by using low temperatures, to avoid enolization.[6][13]

Q2: Do I need to protect the basic nitrogen of the quinuclidine ring?

Answer: Generally, no. The tertiary amine nitrogen in the quinuclidine core is a relatively weak nucleophile and is typically not reactive towards the carbon-metal bond of Grignard or organolithium reagents. While it is basic, it is not basic enough to deprotonate the alkyl or aryl groups of the organometallic reagent. The primary reaction will be the desired nucleophilic attack at the electrophilic carbonyl carbon.

However, the basic nitrogen plays a significant role during the aqueous workup and purification stages. It will be protonated by acid, making the product water-soluble. This property is exploited during acid-base extractions to purify the product.[8]

Q3: What is the best way to monitor the reaction for completion?

Answer: The most common method is Thin Layer Chromatography (TLC).

• Stationary Phase: Standard silica gel plates.

• Mobile Phase: A mixture of a moderately polar solvent (e.g., ethyl acetate or dichloromethane) and a more polar, basic solvent (e.g., methanol with 1-5% triethylamine or ammonium hydroxide). The basic additive is crucial to prevent the basic quinuclidine compounds from streaking on the acidic silica.

• Visualization: Stain with potassium permanganate (KMnO₄), which reacts with the alcohol product but less readily with the ketone starting material, often showing a distinct color difference (e.g., yellow spot for the product on a purple background). UV light can also be used if your nucleophile introduces a chromophore.

By taking aliquots from the reaction, quenching them carefully, and running a TLC, you can visualize the consumption of the 3-quinuclidinone starting material.

Protocols & Workflows

General Protocol for Grignard Addition to 3-Quinuclidinone

This protocol provides a representative, step-by-step methodology. Warning: This reaction is moisture-sensitive and should only be performed by trained personnel in a fume hood under an inert atmosphere.

• Glassware Preparation: Rigorously dry all glassware in an oven at >120 °C overnight and assemble while hot under a stream of dry nitrogen or argon. Equip a three-necked flask with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum.

• Reagent Setup: Dissolve 3-quinuclidinone (1.0 eq) in anhydrous THF (approx. 0.2 M concentration) in the reaction flask. Cool the solution to 0 °C using an ice-water bath.

• Grignard Addition: Add the Grignard reagent (e.g., Methylmagnesium bromide, 1.2 eq, 3.0 M in Et₂O) dropwise via syringe through the septum over 20-30 minutes. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quenching: Cool the reaction mixture back to 0 °C and quench it very slowly and carefully by dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Caution: This can be a vigorous exotherm.

• Workup: Transfer the mixture to a separatory funnel. Add ethyl acetate and wash the organic layer sequentially with water and then saturated brine.

• Extraction: Extract the combined aqueous layers three times with ethyl acetate.

• Drying and Concentration: Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude tertiary quinuclidinyl alcohol.

• Purification: Purify the crude product by crystallization, distillation, or column chromatography as determined by its physical properties (see Troubleshooting Guide PUR-001).

Visual Workflow: Synthesis & Troubleshooting

The following diagram outlines the logical flow of the synthesis and key decision points for troubleshooting.

Caption: General workflow for the synthesis of tertiary quinuclidinyl alcohols.

Reaction Mechanism & Potential Side Pathways

This diagram illustrates the primary reaction pathway and the competing enolization side reaction.

Caption: Mechanism of nucleophilic addition vs. the competing enolization pathway.

References

• Frackenpohl, J., & Hoffmann, H. M. (2000). Synthesis of Enantiopure 3-Quinuclidinone Analogues with Three Stereogenic Centers: (1S,2R,4S)- and (1S,2S,4S)-2-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-5-one and Stereocontrol of Nucleophilic Addition to the Carbonyl Group. The Journal of Organic Chemistry, 65(13), 3982–3996. [Link]

• Frackenpohl, J., & Hoffmann, H. M. (2000). Synthesis of enantiopure 3-quinuclidinone analogues with three stereogenic centers... PubMed. [Link]

• Carroll, F. I., & Levine, S. G. (1964). THE INVESTIGATION FOR ALTERNATE METHODS FOR THE SYNTHESIS OF 3-QUINUCLIDINOL AND OTHER AZABICYCLIC ALCOHOLS. Defense Technical Information Center. [Link]

• University of Liverpool Repository. (n.d.). A thesis entitled: The Synthesis and Application of Functionalised Quinuclidines. [Link]

• ResearchGate. (2016). Synthesis of Enantiopure 3-Quinuclidinone Analogues... [Link]

• A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. (n.d.). Avra Synthesis. [Link]

• Google Patents. (1990).

• Daeniker, H. U., & Grob, C. A. (1964). 3-QUINUCLIDONE HYDROCHLORIDE. Organic Syntheses, 44, 86. [Link]

• Master Organic Chemistry. (2022). Addition of Organolithiums To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2023). Grignard and Organolithium Reagents. Chemistry LibreTexts. [Link]

• Dalal Institute. (n.d.). Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Dalal Institute. [Link]

• Wikipedia. (n.d.). Organolithium reagent. Wikipedia. [Link]

• Google Patents. (1981). US4255356A - Purification of tertiary amines using an adsorbent.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tsijournals.com [tsijournals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US4255356A - Purification of tertiary amines using an adsorbent - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of enantiopure 3-quinuclidinone analogues with three stereogenic centers: (1S,2R,4S)- and (1S,2S, 4S)-2-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-5-one and stereocontrol of nucleophilic addition to the carbonyl group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Grignard Reactions with 3-Quinuclidinone

Welcome to the Technical Support Center for professionals engaged in the synthesis of 3-substituted quinuclidines. This guide is designed to provide in-depth troubleshooting and practical advice for overcoming common challenges associated with the Grignard reaction of 3-quinuclidinone, a critical step in the development of various pharmaceutical agents.

Introduction: The Challenge of 3-Quinuclidinone

3-Quinuclidinone presents a unique set of challenges in Grignard additions. While the reaction is a powerful tool for C-C bond formation, the steric hindrance around the carbonyl group and the presence of acidic α-protons make the system highly susceptible to undesirable side reactions.[1][2] This guide will address the most prevalent issues, explaining their mechanistic origins and providing validated protocols to enhance the yield and purity of your desired 3-hydroxy-3-substituted quinuclidine product.

Troubleshooting Guide: Diagnosing and Solving Reaction Failures

This section addresses specific problems you may encounter during your experiment. Each entry details the symptoms, probable causes, and actionable solutions.

Problem 1: Low Yield - Predominant Recovery of Starting Material (3-Quinuclidinone)

Symptom: After aqueous workup and extraction, the primary isolated compound is your starting ketone, 3-quinuclidinone, with minimal formation of the desired tertiary alcohol.

Primary Cause: Enolization

The most common cause for the recovery of starting material is enolization. The Grignard reagent (R-MgX), being a strong base, can abstract a proton from the α-carbon of the ketone instead of attacking the carbonyl carbon.[3] This is particularly prevalent with sterically hindered ketones like 3-quinuclidinone or when using bulky Grignard reagents.[1][4] The resulting magnesium enolate is stable until the acidic workup, at which point it is protonated and reverts to the starting ketone.

Solutions to Minimize Enolization:

• Lower the Reaction Temperature: Enolization often has a higher activation energy than nucleophilic addition. Performing the reaction at very low temperatures (e.g., -78 °C) can kinetically favor the desired addition pathway.[4][5]

• Use a Less Basic Organometallic Reagent: While effective, Grignard reagents are inherently basic. In some cases, switching to an organolithium reagent, which is generally more nucleophilic and less basic, can favor the addition product.[4]

• Employ Additives (The Luche Reaction): This is a highly effective strategy. The addition of cerium(III) chloride (CeCl₃) in situ generates an organocerium species (R-CeCl₂). This reagent is significantly more oxophilic ("harder" nucleophile) and less basic than the parent Grignard reagent, drastically suppressing enolization and favoring 1,2-addition to the carbonyl.[4]

---

Protocol 1: Luche Reaction Conditions for Suppressing Enolization

This protocol outlines the preparation of the organocerium reagent and its subsequent reaction with 3-quinuclidinone.

• Preparation of Anhydrous CeCl₃ Slurry:

  • Flame-dry a round-bottom flask under vacuum and backfill with an inert gas (Argon or Nitrogen).

  • Add anhydrous cerium(III) chloride (1.2 equivalents) to the flask.

  • Add anhydrous tetrahydrofuran (THF) to create a slurry.

  • Stir the mixture vigorously at room temperature for 2-4 hours to ensure fine dispersion.

• Formation of the Organocerium Reagent:

  • Cool the CeCl₃ slurry to -78 °C using a dry ice/acetone bath.

  • Slowly add your prepared Grignard reagent (1.1 equivalents) dropwise to the cold slurry.

  • Stir the mixture for 30-60 minutes at -78 °C. A color change may be observed as the organocerium reagent forms.

• Addition of 3-Quinuclidinone:

  • Dissolve 3-quinuclidinone (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Add the ketone solution dropwise to the organocerium mixture at -78 °C.

  • Monitor the reaction by TLC or LC-MS until completion.

• Workup:

  • Quench the reaction at low temperature with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Allow the mixture to warm to room temperature and proceed with standard aqueous extraction.

Problem 2: Formation of a Secondary Alcohol Byproduct

Symptom: Characterization of your product mixture reveals the presence of 3-quinuclidinol, the secondary alcohol corresponding to the reduction of the ketone, alongside your desired tertiary alcohol.

Primary Cause: Grignard Reduction

This side reaction, known as Grignard reduction, occurs when the Grignard reagent possesses a β-hydrogen. The reaction proceeds through a six-membered cyclic transition state (a Meerwein-Ponndorf-Verley type mechanism), where a hydride is transferred from the β-carbon of the Grignard reagent to the carbonyl carbon of the ketone.[3][4]

Solutions to Prevent Reduction:

• Select a Grignard Reagent without β-Hydrogens: The simplest solution is to use a reagent that cannot undergo this pathway. Examples include methylmagnesium bromide, phenylmagnesium bromide, or benzylmagnesium chloride.

• Use Additives: As with enolization, the use of CeCl₃ (Luche reaction conditions) can also effectively mitigate the reduction pathway by favoring direct nucleophilic addition.[4]

• Consider an Organolithium Reagent: Organolithium reagents are generally less prone to acting as reducing agents compared to their Grignard counterparts.[4]

Diagram 1: Competing Reaction Pathways This diagram illustrates the desired nucleophilic addition pathway in competition with the enolization and reduction side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Technical Support Center: Purification of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Prepared by: Senior Application Scientist, Gemini Division

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. This tertiary alcohol, containing a basic quinuclidine core, presents unique challenges due to its polarity, potential for complex impurity profiles, and the properties of its hydrochloride salt form. This document is intended for researchers and drug development professionals aiming to achieve high purity for this critical synthetic intermediate.

Section 1: Initial Assessment and Purification Strategy

Before attempting purification, a preliminary analysis of the crude product is essential. This initial assessment will dictate the most efficient path forward, saving valuable time and material.

FAQ: What are the first steps after my synthesis is complete?

Answer: Before any large-scale purification, you must characterize your crude material.

• Thin-Layer Chromatography (TLC): Run a TLC plate to visualize the complexity of the mixture. Use a mobile phase such as dichloromethane/methanol (e.g., 9:1) with 0.5-1% triethylamine or ammonia to prevent streaking. This will give you a qualitative idea of the number of impurities.

• Proton NMR (¹H NMR): Take a ¹H NMR spectrum of the crude product dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). This will help identify the presence of unreacted starting materials, solvent residues, and major byproducts.

• Physical State Assessment: Is the crude product a solid, a viscous oil, or a free-flowing powder? This will heavily influence your choice between recrystallization and chromatography.

Based on this initial data, the following decision tree can guide your strategy.

Caption: Purification strategy decision workflow.

Section 2: Troubleshooting Recrystallization

Recrystallization is the most effective method for purifying crystalline solids like hydrochloride salts, offering high recovery and purity in a single step. However, challenges are common.

Q1: My Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride won't crystallize from any solvent I try. What should I do?

Answer: This is a common issue, often related to solvent choice or residual impurities.

• Underlying Cause: The hydrochloride salt is highly polar, limiting its solubility in many common non-polar organic solvents. Conversely, it may be too soluble in highly polar solvents like water or methanol, even at low temperatures. Impurities can also act as "crystallization inhibitors."

• Troubleshooting Steps:

  • Use a Solvent/Anti-Solvent System: This is the most reliable method. Dissolve your compound in a minimum amount of a polar solvent in which it is soluble (e.g., methanol, ethanol, or isopropanol) at an elevated temperature. Then, slowly add a less polar "anti-solvent" in which the compound is insoluble (e.g., ethyl acetate, diethyl ether, or acetone) until turbidity persists. Allow the solution to cool slowly.[1]

  • Ensure Anhydrous Conditions: Amine hydrochlorides can be hygroscopic. Absorbed water can interfere with crystallization. Ensure your solvents are dry and consider performing the final steps under an inert atmosphere.

  • Scratch & Seed: Vigorously scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites. If you have a small amount of pure material, adding a "seed crystal" can initiate crystallization.

  • Pre-Purification: If the material is very impure, a quick "wash" may be necessary. Suspend the crude solid in a solvent like cold ethyl acetate or diethyl ether, stir vigorously, and filter. This will remove non-polar impurities, which may then allow the remaining solid to recrystallize properly.

Q2: My product precipitates from the crystallization solvent as an oil. How can I induce crystal formation?

Answer: "Oiling out" occurs when the compound's solubility limit is exceeded at a temperature above its melting point (or the melting point of the solvated compound).

• Underlying Cause: The cooling rate is too fast, or the solvent system is not ideal.

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves completely. Add slightly more of the primary (good) solvent to lower the saturation point.

  • Slow Cooling: Insulate the flask to ensure very slow cooling. A Dewar flask or a large beaker filled with hot water can be used to slow the process from hours to days if necessary.

  • Lower the Initial Concentration: Start with a more dilute solution. While this may reduce yield, it often promotes the formation of higher-quality crystals.

Section 3: Troubleshooting Column Chromatography

When recrystallization is not feasible due to the presence of closely related impurities or an oily physical state, column chromatography is the next logical step.

Q1: My compound streaks severely on a standard silica gel column, leading to poor separation and low recovery. How can I fix this?

Answer: This is the most common problem when purifying basic compounds on acidic silica gel.

• Underlying Cause: The acidic silanol groups (Si-OH) on the surface of the silica strongly and irreversibly bind to the basic nitrogen atom of the quinuclidine moiety. This leads to significant tailing (streaking) and often, a complete loss of product on the column.

• Solutions:

  • Use a Modified Eluent: Add a small amount of a basic modifier to your mobile phase to neutralize the acidic sites on the silica. Common choices include 0.5-2% triethylamine (Et₃N) or a 1-2% solution of 7N ammonia in methanol added to the primary mobile phase (e.g., 95:5:0.5 DCM/MeOH/Et₃N).[1]

  • Switch the Stationary Phase:

    • Basic Alumina: Aluminum oxide is basic and provides an excellent alternative for purifying basic compounds. Use a Brockmann activity grade appropriate for your separation needs.

    • Reverse-Phase (C18) Silica: In reverse-phase chromatography, separation occurs based on polarity differences in a different way. A typical eluent would be a mixture of water and acetonitrile or methanol, often with a pH modifier like formic acid or trifluoroacetic acid (TFA) to ensure the amine is protonated.

Q2: I've purified my compound as the free base using chromatography with triethylamine. How do I efficiently convert it back to the hydrochloride salt?

Answer: After pooling the pure fractions and removing the solvent, you will have the purified free base, likely with residual triethylamine.

• Protocol for Salt Formation:

  • Remove the Modifier: First, remove the volatile triethylamine under high vacuum. A useful trick is to co-evaporate several times with a solvent like toluene to form an azeotrope.

  • Dissolve the Free Base: Dissolve the purified free base in a suitable anhydrous solvent where the hydrochloride salt is insoluble. Good choices include diethyl ether, ethyl acetate, or a mixture of hexane and ethyl acetate.

  • Add HCl: Slowly add a solution of HCl in a compatible solvent. Commercially available solutions like 2M HCl in diethyl ether or 4M HCl in 1,4-dioxane are ideal. Add the acid dropwise with stirring until precipitation ceases.

  • Isolate the Product: Collect the precipitated solid by filtration, wash with the solvent used for the precipitation (e.g., diethyl ether) to remove any excess acid, and dry under vacuum.[1]

Section 4: Advanced Topics & Purity Confirmation

FAQ: What are Heat Stable Salts (HSS) and could they be an issue?

Answer: Heat Stable Salts (HSS) are salts formed from the reaction of an amine with non-volatile, strong acids that may be present as impurities from the synthesis (e.g., sulfuric acid, toluenesulfonic acid).[2] Unlike the desired hydrochloride salt, these cannot be removed by simple acid-base workups or heating. Their presence can lead to inconsistent analytical data, poor crystallinity, and long-term stability issues.[2] If you suspect HSS contamination (e.g., persistent impurities despite purification), specialized techniques like ion-exchange chromatography may be required for their removal.[2]

FAQ: How do I confirm the final purity of my product?

Answer: A single analytical technique is often insufficient. A combination of methods is required to confirm both the identity and purity of your compound.

Technique	Purpose	Key Indicators of Purity
¹H and ¹³C NMR	Structural Confirmation & Purity	Absence of impurity peaks, correct integration ratios, sharp signals.
HPLC/UPLC	Quantitative Purity Assessment	A single, sharp, symmetrical peak. Purity is often reported as "% Area".
LC-MS	Identity Confirmation	A peak in the chromatogram corresponding to the correct mass-to-charge ratio (m/z) for the parent ion.
Elemental Analysis	Elemental Composition	The experimental percentages of C, H, N, and S should be within ±0.4% of the theoretical values.

Section 5: Summary Protocols and Data

Protocol: General Recrystallization from an Alcohol/Ether System

• Place the crude solid in an appropriately sized Erlenmeyer flask with a stir bar.

• Add the minimum amount of hot isopropanol to fully dissolve the solid.

• While stirring the hot solution, add diethyl ether dropwise until the solution becomes faintly and persistently cloudy.

• Add one or two drops of hot isopropanol to redissolve the cloudiness.

• Remove from heat, cover the flask, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath or refrigerator (0-4 °C) for at least one hour to maximize precipitation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold diethyl ether.

• Dry the crystals under high vacuum.

Caption: General workflow for recrystallization.

References

• Wiley-VCH. Supporting Information. Available at: [Link]

• Reddit r/Chempros. Amine workup. Available at: [Link]

• Al-Sagheer, F. A., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. PMC - NIH. Available at: [Link]

• Sastry, T. U., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry. Available at: [Link]

• European Patent Office. 7-CHLORO-N-(QUINUCLIDIN-3-YL)BENZO[B]THIOPHENE-2-CARBOXAMIDE HYDROCHLORIDE MONOHYDRATE. Available at: [Link]

• Google Patents. US4925942A - Preparation of quinuclidine-3-methanol.

• SAGE Publications Inc. Synthesis and crystal structure of quinuclidin-3-yl 2-cyclopentyl-2-hydroxy-2-phenylacetate. Available at: [Link]

• Beilstein Journals. Trichloroacetic acid fueled practical amine purifications. Available at: [Link]

• PubChem. (S)-Quinuclidin-3-yl-2-hydroxy-2,2-di(thiophen-2-yl)acetate. Available at: [Link]

• ResearchGate. Amine system problems arising from heat stable salts and solutions to improve system performance. Available at: [Link]

• Google Patents. US4661634A - Removal of impurities from amines.
• Google Patents. EP0354301A2 - Process for the preparation of quinuclidine-3-methanol.

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Grignard Reactions for Thiophene Derivatives

Welcome to the Technical Support Center for optimizing Grignard reactions involving thiophene derivatives. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of these powerful carbon-carbon bond-forming reactions. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Introduction: The Unique Challenges of Thiophene Grignard Reagents

Thiophene moieties are prevalent in pharmaceuticals and organic electronic materials, making their functionalization a critical task in modern chemistry.[1] The Grignard reaction offers a direct and efficient pathway for this purpose. However, the unique electronic properties of the thiophene ring, including the potential for ring-opening or side reactions, present specific challenges that require careful control of reaction conditions. This guide provides practical, field-proven insights to help you overcome these hurdles and achieve optimal results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the formation and reaction of thiophenyl Grignard reagents.

Problem 1: Grignard Reaction Fails to Initiate

Symptom: No observable signs of reaction (e.g., bubbling, gentle reflux, cloudiness, or temperature increase) after adding the halo-thiophene to the magnesium turnings.[2]

Possible Causes & Solutions:

• Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO) that prevents the reaction from starting.[2][3]

  • Solution: Activate the magnesium turnings prior to the addition of the halo-thiophene. Common activation methods include:

    • Iodine Activation: Add a single crystal of iodine to the flask containing the magnesium turnings and solvent. The disappearance of the brown iodine color is an indicator of activation.[4][5]

    • 1,2-Dibromoethane (DBE): Add a few drops of DBE. The observation of ethylene bubbles indicates a fresh magnesium surface is being exposed.[3][4]

    • Mechanical Activation: In a dry flask, gently crush some of the magnesium turnings with a glass rod to expose a fresh, unoxidized surface.[5][6]

• Presence of Moisture: Grignard reagents are extremely sensitive to moisture.[7] Trace amounts of water in glassware, solvents, or reagents will quench the Grignard reagent as it forms.

  • Solution: Ensure all glassware is rigorously dried, either by flame-drying under vacuum or oven-drying at >120 °C for several hours, and then cooled under an inert atmosphere (e.g., argon or nitrogen).[4][5] Solvents must be anhydrous.

Problem 2: Low Yield of the Desired Product

Symptom: After workup and purification, the isolated yield of the target molecule is significantly lower than expected.

Possible Causes & Solutions:

• Inaccurate Grignard Reagent Concentration: The actual concentration of the prepared Grignard reagent may be lower than theoretically calculated, leading to incorrect stoichiometry in the subsequent reaction.[2]

  • Solution: Titrate the Grignard reagent before use to determine its exact molarity. Several methods are available, with direct titration using a colorimetric indicator being a common and convenient choice.[3][8][9]

• Wurtz-Type Homocoupling: A major side reaction is the coupling of the newly formed Grignard reagent with unreacted halo-thiophene, leading to the formation of bithienyl byproducts.[10]

  • Solution:

    • Slow Addition: Add the halo-thiophene solution dropwise to the magnesium suspension over an extended period. This maintains a low concentration of the starting halide, minimizing the rate of homocoupling.[4][5]

    • Temperature Control: Maintain a low reaction temperature (e.g., 0-10 °C) during the formation of the Grignard reagent.[5]

    • Solvent Choice: For certain reactive thiophene halides, such as those with benzylic bromide moieties, using 2-methyltetrahydrofuran (2-MeTHF) as a solvent can suppress Wurtz coupling more effectively than THF or diethyl ether.[5][11]

• Protonolysis (Debromination/Dechlorination): The highly basic Grignard reagent can be quenched by any trace protic sources, leading to the formation of unsubstituted thiophene.[10]

  • Solution: In addition to using anhydrous conditions, ensure that the starting halo-thiophene and any subsequent electrophiles are free from acidic impurities.

Problem 3: Formation of Unexpected Byproducts

Symptom: Analysis of the crude reaction mixture (e.g., by GC-MS or NMR) reveals the presence of significant impurities other than the starting materials or homocoupling products.

Possible Causes & Solutions:

• Reaction with Atmospheric Oxygen or Carbon Dioxide: Exposure of the Grignard reagent to air can lead to the formation of oxidized byproducts or carboxylic acids, respectively.[7][10]

  • Solution: Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire process, from reagent formation to the final quench.[4][12]

• Enolization of Ketone/Aldehyde Electrophiles: If the Grignard reagent is particularly bulky or the carbonyl electrophile is sterically hindered, the Grignard can act as a base, deprotonating the α-carbon and forming an enolate.[2] This results in the recovery of the starting carbonyl compound after workup.

  • Solution: Consider using a less sterically hindered Grignard reagent if possible. Alternatively, the use of cerium(III) chloride (Luche reduction conditions) can sometimes favor nucleophilic addition over enolization.

Frequently Asked Questions (FAQs)

Q1: Which solvent is better for preparing thiophenyl Grignard reagents: THF or diethyl ether?

Both tetrahydrofuran (THF) and diethyl ether are commonly used. The choice often depends on the reactivity of the halo-thiophene.[13]

• THF has a higher boiling point (66 °C) than diethyl ether (34.6 °C), which can be advantageous for less reactive halides that require heating to initiate or sustain the reaction.[14][15][16] Its superior solvating power can also enhance the reactivity of the Grignard reagent.[13]

• Diethyl Ether is a reliable choice for many standard thiophenyl Grignard preparations. Its lower boiling point can simplify the removal of the solvent during workup.[13]

In some cases, particularly with more reactive thiophene derivatives, 2-methyltetrahydrofuran (2-MeTHF) has been shown to be a superior solvent for minimizing side reactions like Wurtz coupling.[5][11]

Q2: How can I accurately determine the concentration of my thiophenyl Grignard reagent?

Titration is the most reliable method for determining the concentration of a freshly prepared Grignard reagent.[2][3]

• Direct Titration with a Colorimetric Indicator: This is a widely used and convenient method.[8] A common procedure involves titrating the Grignard solution against a standardized solution of a secondary alcohol, such as sec-butanol or (-)-menthol, in the presence of an indicator like 1,10-phenanthroline.[9][17] The Grignard reagent forms a colored complex with the indicator, and the endpoint is reached when this color disappears.[8][9]

• Iodine Titration: This method is also highly reproducible. The Grignard reagent reacts with a known amount of iodine in a 1:1 stoichiometry. The endpoint can be determined by the disappearance of the iodine color.[2][18]

Q3: I am performing a Kumada coupling with my thiophenyl Grignard reagent. What are the key parameters to optimize?

The Kumada coupling is a transition-metal-catalyzed cross-coupling reaction between a Grignard reagent and an organic halide.[19] For thiophene derivatives, this is a powerful method for C-C bond formation.[4]

• Catalyst Choice: Both nickel and palladium catalysts are effective.[19] A common and robust catalyst is [1,3-Bis(diphenylphosphino)propane]dichloronickel(II) (Ni(dppp)Cl₂).[4]

• Temperature: Low temperatures can sometimes reduce the rate of side reactions more than the desired cross-coupling.[4] Some modern catalyst systems even allow for Kumada couplings at temperatures as low as -65 °C.[20]

• Reaction Monitoring: The progress of the reaction should be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[4]

Q4: Can I form a Grignard reagent from a thiophene derivative that has other functional groups?

The high reactivity and basicity of Grignard reagents limit their tolerance for certain functional groups.[19] Protic functional groups such as alcohols, thiols, and primary or secondary amines are incompatible and will be deprotonated by the Grignard reagent. Carbonyl groups like esters, ketones, and aldehydes will be attacked by the Grignard reagent. However, with careful selection of reaction conditions and the use of modern methods, Grignard reagents bearing certain functional groups can be prepared. Knochel-type Grignard reagents, for instance, have shown compatibility with esters and amides under specific low-temperature conditions.[20]

Experimental Protocols

Protocol 1: Preparation of a Thiophenyl Grignard Reagent

This protocol describes a general procedure for the formation of a thiophenyl Grignard reagent from a halo-thiophene.

Materials:

• Halo-thiophene (e.g., 2-bromothiophene or 3-bromothiophene)

• Magnesium turnings

• Anhydrous solvent (THF or diethyl ether)

• Iodine crystal (for activation)

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Procedure:

• Reaction Setup: Under an inert atmosphere, equip a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a condenser, and a dropping funnel.[4]

• Magnesium Addition: Add the magnesium turnings to the flask.

• Activation: Add a small crystal of iodine. The mixture may be gently warmed until the iodine color dissipates.[4]

• Solvent Addition: Add a portion of the anhydrous solvent to the flask.

• Halo-thiophene Addition: Dissolve the halo-thiophene in the remaining anhydrous solvent and add it to the dropping funnel. Add a small amount of the halo-thiophene solution to the magnesium suspension to initiate the reaction.

• Reaction: Once the reaction has initiated (indicated by gentle reflux or a color change), add the remaining halo-thiophene solution dropwise at a rate that maintains a gentle reflux.[4]

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating until the magnesium is consumed. The resulting greyish solution is the Grignard reagent.

Protocol 2: Titration of a Thiophenyl Grignard Reagent with (-)-Menthol

This protocol provides a method for determining the concentration of the prepared Grignard reagent.[8]

Materials:

• Prepared thiophenyl Grignard solution

• Standardized solution of (-)-menthol in anhydrous toluene or THF (approx. 1.0 M)

• 1,10-phenanthroline (indicator)

• Anhydrous solvent (THF or toluene)

• Dry glassware and syringes

Procedure:

• Indicator Preparation: Under an inert atmosphere, add a few milligrams of 1,10-phenanthroline to a dry flask with a stir bar.[8]

• Grignard Sample: Add a known volume of the thiophenyl Grignard solution to be titrated into the flask. The solution should develop a distinct color.

• Titration: Slowly add the standardized (-)-menthol solution dropwise from a burette or syringe while stirring vigorously.[8]

• Endpoint: The endpoint is reached when the color of the solution sharply disappears. Record the volume of the titrant added.

• Calculation: The molarity of the Grignard reagent can be calculated based on the 1:1 stoichiometry with (-)-menthol. It is advisable to perform the titration in triplicate for accuracy.

Data and Visualization

Table 1: Solvent Properties and their Impact on Grignard Reactions

Property	Diethyl Ether (Et₂O)	Tetrahydrofuran (THF)	2-Methyltetrahydrofuran (2-MeTHF)
Boiling Point	34.6 °C[13]	66 °C[13]	80 °C
Lewis Basicity	Moderate	High	High
Effect on Reaction	Good for reactive halides, easy to remove.	Higher reaction rates, good for less reactive halides.[14][15][16]	Can suppress Wurtz coupling for reactive halides.[5][11]

Diagram 1: General Workflow for Thiophene Functionalization via Grignard Reaction

Caption: Workflow for thiophene functionalization.

Diagram 2: Troubleshooting Decision Tree for a Failed Grignard Reaction

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stability issues of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride in solution

Introduction

This technical guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride in solution. This molecule, a tertiary alcohol containing a quinuclidine core and two thiophene rings, possesses specific structural features that can influence its stability under various experimental conditions. This document is intended for researchers, scientists, and drug development professionals to proactively address and resolve potential stability challenges.

Section 1: Understanding the Molecule's Intrinsic Stability Profile

The stability of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is governed by the interplay of its three key structural motifs:

• Tertiary Alcohol: Tertiary alcohols are generally resistant to oxidation. However, the carbon-oxygen bond can be susceptible to cleavage under acidic conditions due to the formation of a highly stabilized tertiary carbocation intermediate.[1][2][3][4] This makes the molecule particularly vulnerable to acid-catalyzed dehydration.

• Quinuclidine Ring: This bicyclic amine structure provides a basic nitrogen atom. In its hydrochloride salt form, this nitrogen is protonated. The pH of the solution will dictate the equilibrium between the protonated and free-base forms, which can influence solubility and reactivity.

• Thiophene Rings: Thiophene, an aromatic heterocyclic compound, is known to be susceptible to photo-oxidation and degradation upon exposure to UV or even strong visible light.[5][6] This reactivity can lead to the formation of colored degradants and a loss of compound integrity.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common stability-related observations and provides immediate guidance.

Q1: My stock solution of the compound is showing a gradual decrease in purity/potency over a few days, even when stored in the dark. What is the most likely cause?

A1: The most probable cause is hydrolysis, especially if the solution is not buffered or is acidic. The tertiary alcohol is susceptible to acid-catalyzed dehydration. The presence of even trace acidic impurities in the solvent or from the container can initiate this degradation pathway. It is critical to control the pH of your solution. Consider using a well-characterized buffer system in the neutral to slightly alkaline range if compatible with your experimental design.

Q2: I've observed a yellow or brownish discoloration in my solution after exposure to ambient laboratory light. Why is this happening?

A2: This is a classic sign of photodecomposition, a known issue for compounds containing thiophene rings.[5][6][7] Thiophenes can undergo oxidation or other photochemical reactions when exposed to light, particularly in the UV spectrum, leading to colored degradation products.

• Preventative Action: Always handle the solid compound and its solutions under subdued light. Use amber glass vials or wrap containers in aluminum foil to protect them from light.[8]

Q3: Can the choice of solvent impact the stability of the compound?

A3: Absolutely. Solvents can play a significant role in degradation.[9]

• Protic Solvents (e.g., water, methanol): These can participate in hydrolysis or solvolysis reactions, especially at non-neutral pH.

• Solvent Purity: Peroxides in aged ethers (like THF or dioxane) or aldehydes in alcohols can act as oxidizing agents, potentially degrading the thiophene rings or the quinuclidine nitrogen.

• Recommendation: Always use high-purity, HPLC-grade, or freshly distilled solvents. When preparing stock solutions for long-term storage, consider aprotic, inert solvents like DMSO or DMF, and store them refrigerated or frozen under an inert atmosphere (e.g., argon or nitrogen).[10]

Q4: What are the optimal storage conditions for a prepared stock solution?

A4: Based on the molecule's chemical nature, the following conditions are recommended to maximize shelf-life:

• Container: Use amber glass vials with tightly sealed caps to protect from light and air.

• Temperature: Store at low temperatures, typically 2-8°C for short-term storage and ≤ -20°C for long-term storage.[11]

• Atmosphere: For maximum stability, especially if stored for extended periods, purge the vial headspace with an inert gas like argon or nitrogen to displace oxygen.

• pH: If an aqueous buffer is used, ensure it is in the neutral to slightly alkaline range (pH 7-8) and has sufficient buffering capacity.

Section 3: Troubleshooting Guide: Investigating Stability Failures

When a stability issue is suspected, a systematic investigation is crucial. A forced degradation study is the industry-standard approach to identify potential degradation pathways and develop stability-indicating analytical methods.[8][][13][14]

Workflow: Systematic Investigation of Degradation

This workflow outlines the steps to diagnose a stability problem methodically.

Caption: Troubleshooting workflow for stability issues.

Protocol 1: Standard Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify likely degradation products and pathways, which is essential for developing a robust, stability-indicating analytical method.[8][13]

Objective: To generate potential degradation products under hydrolytic, oxidative, photolytic, and thermal stress.

Materials:

• Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

• HPLC-grade Water, Acetonitrile, and Methanol

• Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂) solution

• Calibrated pH meter, HPLC system with UV/PDA detector, LC-MS system

• Amber and clear glass vials

• Photostability chamber, calibrated oven

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Dispense aliquots of the stock solution into separate vials for each stress condition. A control sample, protected from light and stored at 2-8°C, should be kept for comparison.

• Analysis: At appropriate time points, withdraw a sample from each condition. If necessary, neutralize the acid/base samples. Dilute all samples to the same final concentration and analyze using a suitable HPLC method.[15]

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main peak area and the appearance of new peaks (degradants). Aim for 5-20% degradation of the main compound for optimal results.[16]

Stress Condition	Typical Reagents & Conditions	Primary Degradation Pathway Targeted
Acid Hydrolysis	0.1 M HCl, heat at 60-80°C	Dehydration of tertiary alcohol
Base Hydrolysis	0.1 M NaOH, heat at 60-80°C	Potential ester hydrolysis (if applicable), other rearrangements
Oxidation	3% H₂O₂, room temperature	Oxidation of thiophene (S-oxides) or quinuclidine (N-oxide)[17]
Thermal Stress	Store solution at 80°C (in dark)	Thermally-induced degradation
Photostability	Expose to light in a photostability chamber (ICH Q1B guidelines: >1.2 million lux hours and >200 W h/m²)[8]	Photodecomposition of thiophene rings
Table 1: Recommended conditions for a forced degradation study.[8][13][18]

Potential Degradation Pathways

The following diagram illustrates the likely degradation pathways based on the molecule's structure and known chemical principles.

Caption: Potential degradation pathways under stress conditions.

Section 4: Recommended Analytical Techniques

A robust stability program relies on validated analytical methods capable of separating and quantifying the parent compound from any potential degradation products.[][19]

Technique	Purpose	Key Considerations
High-Performance Liquid Chromatography (HPLC) with UV/PDA	Primary method for purity assay and quantification of impurities.	A gradient reverse-phase method is typically required to separate the polar parent compound from less polar degradants. A Photodiode Array (PDA) detector is crucial for peak purity analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of unknown degradation products.	Provides molecular weight information for new peaks observed in HPLC, enabling structural elucidation of degradants.
UV-Vis Spectroscopy	Quick assessment of solution color change and potential chromophore degradation.	Can detect the formation of colored species indicative of photodecomposition.[15]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Definitive structural elucidation of isolated degradation products.	Used to confirm the exact chemical structure of significant degradants identified by LC-MS.[]
Table 2: Key analytical methods for stability assessment.

References

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• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Separation Science. Retrieved from [Link]

• Spectroscopy Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online. Retrieved from [Link]

• MDPI. (2024, February 21). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. MDPI. Retrieved from [Link]

• ResearchGate. (2025, November 25). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). ResearchGate. Retrieved from [Link]

• OUCI. (n.d.). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). Retrieved from [Link]

• Pharma Stability. (2025, November 22). Troubleshooting Dissolution Failures in Stability Studies. Pharma Stability. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions. Retrieved from [Link]

• Almac Group. (n.d.). Spotlight on stability: API and drug product testing. Almac Group. Retrieved from [Link]

• MedCrave. (2016, December 14). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• ARL Bio Pharma. (n.d.). Proactive approaches to mitigate stability failures. ARL Bio Pharma. Retrieved from [Link]

• ResearchGate. (2025, August 6). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Request PDF. Retrieved from [Link]

• IJRPR. (n.d.). A Brief Study on Forced Degradation Studies with Regulatory Guidance. Retrieved from [Link]

• Pharma.Tips. (2025, March 3). Tag: Stability Troubleshooting. Pharma.Tips. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Retrieved from [Link]

• Quora. (2015, October 17). Are tertiary alcohols more stable or more reactive than primary alcohols?. Quora. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2014, January). Forced Degradation Study: An Important Tool in Drug Development. AJRConline. Retrieved from [Link]

• Filo. (2025, December 26). C—O bond is weaker in the case of tertiary alcohols. Why?. Filo. Retrieved from [Link]

• CABI. (n.d.). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. CABI. Retrieved from [Link]

• MDPI. (n.d.). Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications. MDPI. Retrieved from [Link]

• CK-12 Foundation. (n.d.). Why is a tertiary alcohol more reactive?. CK-12 Foundation. Retrieved from [Link]

• Stack Exchange. (2013, November 4). How does the inductive effect, explain the reactivity of tertiary alcohols with halogen acids?. Stack Exchange. Retrieved from [Link]

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• NIH National Library of Medicine. (2016, July 15). The hydrolysis of geminal ethers: a kinetic appraisal of orthoesters and ketals. Retrieved from [Link]

• Gauth. (n.d.). Why are tertiary alcohols more stable than other types of alcohols while they react rapidly with Lucas reagent?. Gauth. Retrieved from [Link]

• The University of Liverpool Repository. (n.d.). Thesis on quinuclidine derivatives. Retrieved from [Link]

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• PubMed. (n.d.). Synthesis and biological evaluation of quinuclidine derivatives incorporating phenothiazine moieties as squalene synthase inhibitors. PubMed. Retrieved from [Link]

• EPO. (2019, June 19). 7-CHLORO-N-(QUINUCLIDIN-3-YL)BENZO(B)THIOPHENE-2-CARBOXAMIDE HYD. EPO. Retrieved from [Link]

• PubChem. (n.d.). (S)-Quinuclidin-3-yl-2-hydroxy-2,2-di(thiophen-2-yl)acetate. PubChem. Retrieved from [Link]

• Veeprho. (n.d.). (1S,3R,4S)-Quinuclidin-3-yl thiophene-2-carboxylate. Veeprho. Retrieved from [Link]

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• PubMed. (n.d.). Elucidating the pathways of degradation of denagliptin. PubMed. Retrieved from [Link]

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preventing decomposition of quinuclidinium salts

Welcome to the Technical Support Center for Quinuclidinium Salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for preventing the decomposition of quinuclidinium salts during your experiments. Our focus is on providing practical, evidence-based solutions grounded in established scientific principles.

Introduction to Quinuclidinium Salt Stability

Quinuclidinium salts are a class of quaternary ammonium compounds characterized by the rigid, bicyclic structure of the quinuclidinium cation. This unique structure imparts a high degree of stability, particularly against degradation pathways that affect other quaternary ammonium salts. However, like all chemical compounds, they are susceptible to decomposition under specific conditions. Understanding the mechanisms of degradation is the first step toward prevention. The primary degradation pathway of concern for quinuclidinium salts, especially under basic conditions, is Hofmann elimination .[1][2][3][4][5] This process involves the abstraction of a beta-hydrogen by a base, leading to the formation of an alkene and a tertiary amine.

Recent research, particularly in the field of anion exchange membranes (AEMs), has demonstrated the exceptional alkaline stability of certain poly(aryl N-methylquinuclidinium) structures, which can withstand harsh conditions such as 10 M NaOH at 80°C for extended periods.[6][7][8] This highlights the inherent robustness of the quinuclidinium cation.

This guide will walk you through the common challenges and questions related to the stability of quinuclidinium salts and provide actionable protocols to ensure the integrity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the decomposition of my quinuclidinium salt?

The stability of quinuclidinium salts is primarily influenced by three main factors: pH, temperature, and the solvent system .[9]

• pH: Highly alkaline (basic) conditions can promote Hofmann elimination, a key degradation pathway for quaternary ammonium salts.[1][2] While quinuclidinium-based structures have shown remarkable stability in highly alkaline media, it remains a critical parameter to control.[6][7][10][11] Acidic conditions, on the other hand, can also pose a risk, potentially leading to salt disproportionation where the salt reverts to the free base and the corresponding acid.[12]

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, including decomposition pathways.[9][13] For quinuclidinium salts, heat can facilitate Hofmann elimination, especially in the presence of a base.[1][2]

• Solvent: The polarity and properties of the solvent can influence the stability of the salt. Solvents with a high dielectric constant can help to stabilize the ionic form of the salt, while less polar solvents may favor the formation of ion pairs, which could potentially be more susceptible to degradation.[14] The presence of moisture is also a critical factor, as it can facilitate hydrolytic reactions and salt disproportionation.[15]

Q2: I suspect my quinuclidinium salt solution is degrading. What are the tell-tale signs?

Visual and analytical indicators can suggest decomposition:

• Visual Cues:

  • Color Change: A noticeable change in the color of the solution can be an indicator of degradation.

  • Precipitate Formation: The appearance of a new solid in a previously clear solution may indicate the formation of a degradation product.

  • pH Shift: A significant change in the pH of the solution over time can signal a chemical transformation.

• Analytical Evidence:

  • Chromatography (HPLC, LC-MS): The appearance of new peaks or a decrease in the area of the main compound peak in an HPLC or LC-MS chromatogram is a strong indicator of degradation.[16]

  • NMR Spectroscopy: Changes in the NMR spectrum, such as the appearance of new signals or disappearance of existing ones, can provide structural information about the degradation products.

  • Titration: A change in the concentration of the salt as determined by titration can quantify the extent of decomposition.

Q3: What are the ideal storage conditions for solid quinuclidinium salts?

Proper storage is crucial for maintaining the long-term stability of solid quinuclidinium salts. Based on general best practices for chemical storage, the following conditions are recommended:[17][18]

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration (+4°C) is often suitable.	Lower temperatures slow down the rate of any potential solid-state decomposition reactions.[19]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if the compound is known to be sensitive to air or moisture.	Minimizes oxidation and hydrolysis.[17]
Light	Protect from light by using amber vials or storing in the dark.	Prevents photodecomposition.[20]
Container	Use well-sealed containers made of non-reactive materials (e.g., glass or appropriate plastic).	Prevents contamination and exposure to atmospheric moisture.[17]
Incompatibilities	Store away from strong bases, acids, and oxidizing agents.[17][18]	Prevents chemical reactions that could lead to decomposition.

Q4: How can I prevent decomposition when preparing and using quinuclidinium salt solutions?

Careful experimental design is key to preventing decomposition in solution.

• pH Control: Maintain the pH of the solution within a stable range for your specific quinuclidinium salt. For most applications, a neutral to slightly acidic pH is preferable to minimize the risk of Hofmann elimination.[9] Use a suitable buffer system if necessary.

• Temperature Management: Avoid excessive heating of solutions containing quinuclidinium salts. If heating is necessary, use the lowest effective temperature for the shortest possible duration.

• Solvent Selection: Use high-purity, dry solvents when possible. The choice of solvent can also impact stability; for instance, polar aprotic solvents may offer better stability than protic solvents in certain contexts.

• Inert Atmosphere: For sensitive applications, preparing and handling solutions under an inert atmosphere can prevent oxidative degradation.

Troubleshooting Guide

Problem 1: Unexpected precipitate formation in my aqueous quinuclidinium salt solution.

Potential Cause	Troubleshooting Steps
Salt Disproportionation: The pH of the solution may have shifted, causing the less soluble free base to precipitate.[21][12]	1. Measure the pH of the solution. 2. If the pH has increased, carefully adjust it back to a neutral or slightly acidic range with a dilute acid. 3. Consider using a buffer to maintain a stable pH.
Reaction with Contaminants: The salt may be reacting with impurities in the solvent or from the container.	1. Use high-purity water (e.g., HPLC grade). 2. Ensure all glassware is scrupulously clean. 3. Filter the solution through a 0.22 µm filter to remove any particulate matter.
Exceeding Solubility Limit: The concentration of the salt may be too high for the given temperature and solvent.	1. Gently warm the solution to see if the precipitate redissolves. 2. If it does, consider working with a more dilute solution or using a co-solvent to increase solubility.

Problem 2: My reaction yield is low, and I suspect my quinuclidinium salt is degrading under the reaction conditions.

Potential Cause	Troubleshooting Steps
High Temperature and/or Basic Conditions: The reaction conditions may be promoting Hofmann elimination.[1][2]	1. Attempt the reaction at a lower temperature. 2. If a base is required, consider using a weaker, non-nucleophilic base. 3. Minimize the reaction time.
Incompatible Reagents: Other reagents in the reaction mixture may be reacting with the quinuclidinium salt.	1. Review the compatibility of all reagents. 2. Consider a different synthetic route or protecting groups if necessary.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of a Quinuclidinium Salt

• Preparation:

  • Weigh the desired amount of the solid quinuclidinium salt in a clean, dry vial.

  • Add the appropriate volume of high-purity, degassed solvent (e.g., deionized water, DMSO, or ethanol) to the vial.

• Dissolution:

  • Gently swirl or sonicate the vial to dissolve the salt completely. Avoid vigorous shaking, which can introduce atmospheric gases.

  • If necessary, warm the solution slightly to aid dissolution, but do not overheat.

• Storage:

  • Store the stock solution in a tightly sealed container, protected from light.

  • For long-term storage, consider refrigeration or freezing, depending on the solvent and the stability of the specific salt.

  • If the solution is to be used for multiple experiments, consider aliquoting it into smaller volumes to avoid repeated freeze-thaw cycles.

Protocol 2: Monitoring the Stability of a Quinuclidinium Salt Solution by HPLC

• Initial Analysis:

  • Immediately after preparing the solution, inject an aliquot into a validated HPLC system.

  • Record the chromatogram, noting the retention time and peak area of the quinuclidinium salt.

• Incubation:

  • Store the solution under the desired test conditions (e.g., elevated temperature, specific pH).

• Time-Point Analysis:

  • At regular intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution and analyze it by HPLC.

• Data Analysis:

  • Compare the chromatograms from each time point to the initial chromatogram.

  • Calculate the percentage of the remaining quinuclidinium salt at each time point.

  • Identify and, if possible, quantify any new peaks that appear, as these may be degradation products.

Visualizing Stability Concepts

Hofmann Elimination Pathway

Caption: The Hofmann elimination of a quinuclidinium salt.

Troubleshooting Logic for Quinuclidinium Salt Instability

Caption: A logical workflow for troubleshooting quinuclidinium salt instability.

References

• NROChemistry. Hofmann Elimination. [Link]

• Carl ROTH. (R)-3-Quinuclidinol Safety Data Sheet. [Link]

• Wikipedia. Hofmann elimination. [Link]

• ResearchGate. Poly(aryl N-methyl quinuclidinium) anion exchange membrane with both ultra-high alkaline stability and dimensional stability. [Link]

• PubMed. Stable Anion Exchange Membrane Bearing Quinuclidinium for High-performance Water Electrolysis. [Link]

• PubMed. N-Methylquinuclidinium-Based Anion Exchange Membrane with Ultrahigh Alkaline Stability. [Link]

• ResearchGate. Stable Anion Exchange Membrane Bearing Quinuclidinium for High‐performance Water Electrolysis | Request PDF. [Link]

• Journal of Materials Chemistry A (RSC Publishing). A poly(binaphthyl-co-terphenyl quinuclidinium) anion exchange membrane with excellent alkaline stability and anion conductivity. [Link]

• Master Organic Chemistry. The Hofmann Elimination – Why Are “Less Substituted” Alkenes Favored?. [Link]

• BYJU'S. Hofmann Elimination. [Link]

• MDPI. The Effect of Different Storage Conditions on Phytochemical Composition, Shelf-Life, and Bioactive Compounds of Voghiera Garlic PDO. [Link]

• ResearchGate. Solubility and hydrogen-ion concentration of quinine salts. Part I. Effect of the quinoline and Quinuclidine nitrogens. [Link]

• Slideshare. Factors affecting stability of drugs. [Link]

• PubMed. Stability of pharmaceutical salts in solid oral dosage forms. [Link]

• MDPI. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. [Link]

• ResearchGate. Solvent Effects on Relative Stability of Meridine and Its Tautomer: MO Calculations. [Link]

• PubMed. Contribution of Electrolyte Decomposition Products and the Effect of Temperature on the Dissolution of Transition Metals from Cathode Materials. [Link]

Sources

• 1. Hofmann Elimination | NROChemistry [nrochemistry.com]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. Hofmann Elimination Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. N-Methylquinuclidinium-Based Anion Exchange Membrane with Ultrahigh Alkaline Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A poly(binaphthyl-co-terphenyl quinuclidinium) anion exchange membrane with excellent alkaline stability and anion conductivity - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. Factors affecting stability of drugs | PPTX [slideshare.net]
• 10. Stable Anion Exchange Membrane Bearing Quinuclidinium for High-performance Water Electrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Stability of pharmaceutical salts in solid oral dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Contribution of Electrolyte Decomposition Products and the Effect of Temperature on the Dissolution of Transition Metals from Cathode Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solvent Effects on Relative Stability of Meridine and Its Tautomer: MO Calculations | Semantic Scholar [semanticscholar.org]
• 15. conservancy.umn.edu [conservancy.umn.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
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• 20. mdpi.com [mdpi.com]
• 21. conservancy.umn.edu [conservancy.umn.edu]

Technical Support Center: Optimizing the Synthesis of Di(thiophen-2-yl)methanol Compounds

Welcome to the technical support center for the synthesis of di(thiophen-2-yl)methanol and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of these valuable compounds. Here, we address common challenges and provide in-depth, evidence-based solutions to streamline your synthetic workflow.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction to synthesize di(thiophen-2-yl)methanol is resulting in a low yield. What are the common causes?

A1: Low yields in this Grignard reaction can often be attributed to several factors. The moisture sensitivity of the Grignard reagent is a primary concern; even trace amounts of water can quench the reagent.[1] Another common issue is the formation of side products, such as homocoupling of the Grignard reagent.[2] Additionally, the quality of the magnesium and the reaction temperature can significantly impact the outcome.

Q2: I'm observing a significant amount of a side product that I suspect is a result of over-addition to an ester precursor. How can I minimize this?

A2: Over-addition, leading to the formation of a tertiary alcohol instead of the desired ketone intermediate, is a known challenge in Grignard reactions with esters.[3] To mitigate this, consider using a less reactive Grignard reagent or lowering the reaction temperature significantly, sometimes to as low as -40°C.[3] Flow chemistry setups can also provide better control over stoichiometry and reaction time, minimizing the formation of the di-addition product.[3]

Q3: What is the most effective method for purifying crude di(thiophen-2-yl)methanol?

A3: For di(thiophen-2-yl)methanol, which is often a liquid or a low-melting solid, vacuum distillation is a highly effective purification method to remove non-volatile impurities.[4] If you are dealing with impurities that have similar boiling points, flash column chromatography on silica gel is the recommended approach.[4][5] A gradient elution with a hexane/ethyl acetate solvent system typically provides good separation.[6]

Q4: My purified di(thiophen-2-yl)methanol is a dark or brown color. What does this indicate?

A4: A dark coloration in the purified product often suggests the presence of impurities such as polymeric materials or degradation products.[4] Thiophene-containing compounds can be susceptible to degradation, especially when exposed to air, light, or high temperatures for extended periods.[4] It is crucial to handle and store the compound under an inert atmosphere and protected from light.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Grignard Synthesis

Symptom: After performing the Grignard reaction with a thiophene-based halide and an appropriate aldehyde or ester, TLC analysis or NMR of the crude product shows little to no formation of the desired di(thiophen-2-yl)methanol.

Potential Causes & Solutions:

Potential Cause	Underlying Scientific Principle	Recommended Solution
Moisture in Reaction	Grignard reagents are highly basic and react readily with protic sources like water, which quenches the reagent.[1]	Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous solvents, and perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).
Poor Quality Magnesium	The surface of magnesium turnings can become oxidized, preventing the initiation of the Grignard reaction.[2]	Activate the magnesium surface by adding a small crystal of iodine or by grinding the turnings in a glovebox before the reaction.[1][2]
Incorrect Reaction Temperature	Grignard reagent formation is an exothermic process that can lead to runaway reactions and side product formation if not controlled.[2]	Initiate the reaction at room temperature, and if it becomes too vigorous, cool the flask in an ice bath. For the subsequent reaction with the electrophile, low temperatures (e.g., 0°C or below) are often beneficial.[1]
Side Reactions (e.g., Wurtz Coupling)	Homocoupling of the alkyl halide can occur, especially with more reactive halides or in certain solvents.	The choice of solvent is critical; diethyl ether or THF are commonly used as they stabilize the Grignard reagent.[2] Adding the halide dropwise can also minimize side reactions.

Issue 2: Formation of Significant Byproducts

Symptom: The crude reaction mixture contains a substantial amount of impurities alongside the desired di(thiophen-2-yl)methanol, complicating purification and reducing the overall yield.

Potential Causes & Solutions:

Potential Cause	Underlying Scientific Principle	Recommended Solution
Over-addition to Ester	The ketone intermediate formed from the first Grignard addition is also susceptible to nucleophilic attack by another equivalent of the Grignard reagent.[3]	Use a 1:1 stoichiometry of the Grignard reagent to the ester.[3] Perform the reaction at low temperatures (-40 °C to -78 °C) to favor the formation of the magnesium hemiacetal and slow down its conversion to the ketone.[3]
Enolization of the Carbonyl	If the carbonyl compound has acidic α-protons, the Grignard reagent can act as a base, leading to enolization instead of nucleophilic addition.	The addition of cerium(III) chloride can suppress enolization and other side reactions, favoring the desired 1,2-addition.[2]
Reductive Side Reactions	Grignard reagents with β-hydrogens can undergo a reduction pathway with the carbonyl compound.[2]	If using a Grignard reagent prone to reduction, consider alternative synthetic routes or the use of additives like zinc chloride to promote selective alkylation.[2]

Issue 3: Difficulty in Product Purification

Symptom: Standard purification techniques like extraction and crystallization are insufficient to obtain pure di(thiophen-2-yl)methanol.

Potential Causes & Solutions:

Potential Cause	Underlying Scientific Principle	Recommended Solution
Close Boiling Points of Product and Impurities	Simple distillation is ineffective when the boiling points of the components are too similar.	Utilize fractional vacuum distillation with a column that has a high number of theoretical plates (e.g., a Vigreux column) to enhance separation.[4]
Similar Polarity of Product and Impurities	Co-elution occurs during column chromatography due to similar affinities for the stationary phase.	Optimize the solvent system for flash column chromatography by testing various solvent mixtures with different polarities. A shallow polarity gradient during elution can improve separation.[5][6]
Product Streaking on TLC Plate	Streaking on a TLC plate can be caused by an acidic compound interacting with the silica gel or by the compound being too polar for the chosen eluent.[5]	Add a small amount of a neutralizer like triethylamine (0.1-1%) to the eluent to mitigate interactions with acidic silica.[5] If the compound is highly polar, a more polar solvent system like methanol/dichloromethane may be necessary.[5]

Experimental Protocols

Protocol 1: Synthesis of Di(thiophen-2-yl)methanol via Grignard Reaction

This protocol outlines a general procedure for the synthesis of di(thiophen-2-yl)methanol from 2-bromothiophene and thiophene-2-carboxaldehyde.

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• 2-Bromothiophene

• Anhydrous diethyl ether or THF

• Thiophene-2-carboxaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place the magnesium turnings.[1] Add a small crystal of iodine.[1]

• Add a solution of 2-bromothiophene in anhydrous diethyl ether or THF dropwise from the dropping funnel. The reaction is typically initiated with gentle heating, and the addition rate is controlled to maintain a gentle reflux.[1]

• After the addition is complete, reflux the mixture until the magnesium is consumed.[1]

• Reaction with Aldehyde: Cool the freshly prepared Grignard reagent in an ice bath.

• Add a solution of thiophene-2-carboxaldehyde in the same anhydrous solvent dropwise to the Grignard reagent.

• Allow the reaction to proceed at a low temperature and then warm to room temperature.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

This protocol provides a general guideline for purifying the crude di(thiophen-2-yl)methanol.

Materials:

• Silica gel (for flash chromatography)

• Hexane

• Ethyl acetate

• Crude di(thiophen-2-yl)methanol

Procedure:

• Preparation of the Column: Pack a glass column with a slurry of silica gel in hexane.[5]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.[5]

• Elution: Begin eluting with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate).

• Gradually increase the polarity of the eluent (gradient elution) to elute the di(thiophen-2-yl)methanol.[5]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.[4]

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.[4]

Visualizations

Caption: Workflow for the synthesis of di(thiophen-2-yl)methanol.

Caption: Troubleshooting low yield in Grignard synthesis.

References

• Gümüş, M. K. (2020). Synthesis and reactions of di(thiophen-2-yl)alkane diones: Cyclocondensation. [Source not further specified].
• BenchChem. (n.d.). A Technical Guide to 2-Thiophenemethanol: Properties, Synthesis, and Applications in Drug Discovery. BenchChem.
• BenchChem. (n.d.). A Comparative Analysis of Synthetic Routes to 2-Thiophenemethanol for Research and Development. BenchChem.
• ChemicalBook. (n.d.). FURAN-2-YL(THIOPHEN-3-YL)METHANOL synthesis. ChemicalBook.
• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Organic Chemistry Portal.
• PubMed. (n.d.). Enantioselective synthesis of (thiolan-2-yl)diphenylmethanol and its application in asymmetric, catalytic sulfur ylide-mediated epoxidation. PubMed.
• Jensen, K. F., & others. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. DSpace@MIT.
• BenchChem. (n.d.). Technical Support Center: Purification of 2-Thiophenemethanol. BenchChem.
• Chem-Station. (2024). Grignard Reaction. Chem-Station Int. Ed..
• Google Patents. (n.d.). Process for synthesizing 2-thiopheneethanol and derivatives thereof. Google Patents.
• PubChem. (n.d.). 2-Thiophenemethanol. PubChem.
• Chang, M.-Y., Chen, K.-T., & Chen, H.-Y. (2023). Grignard Reagent-Mediated Regioselective 1,8-Addition of α-(2-Thienylidene)-β-ketosulfones.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline.
• BenchChem. (n.d.). Technical Support Center: Purification of 5-(Thiophen-2-yl)nicotinaldehyde. BenchChem.
• ResearchGate. (n.d.). Thiophenes: reactions and synthesis. ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Grignard Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Reactivity of 3-Quinuclidinone in Nucleophilic Additions

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering challenges with 3-quinuclidinone. This document provides in-depth troubleshooting, scientifically grounded explanations, and actionable protocols to overcome the inherently low reactivity of the 3-quinuclidinone carbonyl group in nucleophilic addition reactions.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

Q1: Why is my nucleophilic addition to 3-quinuclidinone failing or resulting in extremely low yields?

A: The low reactivity of 3-quinuclidinone is not an anomaly but a direct consequence of its rigid, bicyclic structure. Two primary factors are at play:

• Steric Hindrance: The caged structure of the quinuclidine ring system physically blocks the optimal trajectory for nucleophilic attack on the carbonyl carbon. For a reaction to proceed efficiently, a nucleophile should approach the carbonyl carbon at a specific angle, known as the Bürgi-Dunitz trajectory, which is approximately 107°.[1][2][3] The bicyclic framework of 3-quinuclidinone prevents the nucleophile from achieving this ideal angle, significantly increasing the activation energy of the reaction.[1][4][5]

• Electronic Effects: While aldehydes are generally more reactive than ketones due to electronic and steric factors, the bridgehead nitrogen in 3-quinuclidinone introduces additional complexity.[6][7] The nitrogen atom's lone pair can influence the electronic environment of the carbonyl group, and its protonation state under different reaction conditions can further modulate reactivity.

Q2: Can I use standard reaction conditions that are effective for simple acyclic or monocyclic ketones?

A: It is highly unlikely. Standard conditions, such as using Grignard reagents alone in THF, often fail or lead to the recovery of starting material.[8] The inherent steric and electronic barriers of 3-quinuclidinone necessitate more forcing conditions or specialized catalytic systems to promote the reaction.

Q3: What are the common side reactions to be aware of?

A: Besides the recovery of starting material, two side reactions are common, particularly with strongly basic nucleophiles like Grignard reagents:

• Enolization: The nucleophile can act as a base, abstracting an alpha-proton from the C2 or C4 position to form an enolate.[8] Upon aqueous workup, this enolate is protonated, regenerating the starting ketone.[8]

• Reduction: If the nucleophile (e.g., a Grignard reagent with a β-hydrogen) can act as a hydride donor, it may reduce the ketone to 3-quinuclidinol.[8]

Section 2: Troubleshooting and Optimization Strategies

When a nucleophilic addition to 3-quinuclidinone yields poor results, a systematic approach to optimization is required. The primary goal is to increase the electrophilicity of the carbonyl carbon or enhance the reactivity of the nucleophile to overcome the high activation barrier.

Strategy 1: Activating the Carbonyl with Lewis Acids

The most effective strategy for promoting nucleophilic additions to sterically hindered ketones is the use of a Lewis acid. The Lewis acid coordinates to the carbonyl oxygen, withdrawing electron density and making the carbonyl carbon significantly more electrophilic and susceptible to attack.[9][10]

Common Lewis Acids and Considerations:

Lewis Acid	Typical Conditions & Solvent	Key Advantages & Considerations
Cerium(III) Chloride (CeCl₃)	Anhydrous CeCl₃, THF, -78°C to 0°C	Excellent for Grignard and organolithium reagents.[11][12] Suppresses enolization by creating a more nucleophilic and less basic organocerium species (Luche reaction).[8][13] Requires strictly anhydrous CeCl₃ for optimal results.[12]
Magnesium Bromide (MgBr₂)	MgBr₂ etherate, Et₂O or THF, 0°C to RT	A mild and effective choice for various nucleophiles. Can be generated in situ or used as a commercially available salt.
Boron Trifluoride Etherate (BF₃·OEt₂)	BF₃·OEt₂, CH₂Cl₂, -78°C	A strong Lewis acid that can significantly activate the ketone. May not be compatible with acid-sensitive functional groups.
Lanthanum(III) Chloride (LaCl₃·2LiCl)	Anhydrous LaCl₃·2LiCl, THF	A highly effective additive shown to promote Grignard additions to challenging, sterically hindered ketones.[8]

Strategy 2: Modifying the Nucleophile and Reaction Type

If Lewis acid catalysis is insufficient, consider the nature of the nucleophile itself.

• Grignard & Organolithium Reagents: Organolithium reagents are generally more reactive than Grignard reagents. Switching from RMgX to RLi, especially in combination with CeCl₃, can be effective.[12]

• Reformatsky Reaction: This reaction uses an organozinc reagent formed from an α-halo ester and zinc dust.[14][15][16] Reformatsky enolates are less basic than Grignard reagents, which can minimize side reactions like enolization, making them suitable for hindered ketones.[16][17]

• Wittig Reaction: For the synthesis of 3-methylenequinuclidine, the Wittig reaction is a primary method.[18] However, the hindered nature of the ketone may require the use of more reactive, non-stabilized ylides (e.g., from methyltriphenylphosphonium bromide) and strong bases like n-BuLi or NaH, as stabilized ylides often fail to react with ketones.[19][20][21]

Strategy 3: Optimizing Reaction Parameters

• Temperature: While many nucleophilic additions are run at low temperatures (-78°C to 0°C) to control selectivity, hindered systems may require higher temperatures (refluxing THF or toluene) to overcome the activation energy. This should be approached with caution, as higher temperatures can also promote side reactions.

• Solvent: The choice of solvent is critical. Ethereal solvents like THF and diethyl ether are standard for organometallic reactions. In some cases, less coordinating solvents like toluene or dichloromethane (for Lewis acid-mediated reactions) may be beneficial.

Section 3: Visualizing the Challenge and Solution

Diagram 1: The Steric Hindrance Problem

O || Cage--C--Cage

>]; }

nucleophile [label="Nucleophile\n(Nu⁻)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

ideal_path [label="Ideal Attack\n(Bürgi-Dunitz Trajectory ~107°)", shape=plaintext, fontcolor="#34A853"]; hindered_path [label="Hindered Attack\n(Forced Trajectory)", shape=plaintext, fontcolor="#EA4335"];

nucleophile -> carbonyl [style=dashed, color="#34A853", arrowhead=open, label=""]; nucleophile -> carbonyl [style=solid, color="#EA4335", arrowhead=open, constraint=false, label=""];

ideal_path -> carbonyl [style=invis]; hindered_path -> carbonyl [style=invis]; } Caption: Steric hindrance at the 3-quinuclidinone carbonyl.

Diagram 2: Troubleshooting Workflow

Section 4: Experimental Protocols

Protocol 1: Cerium(III) Chloride-Mediated Grignard Addition

This protocol describes a general method for the addition of a Grignard reagent to 3-quinuclidinone, adapted from procedures known to be effective for sterically hindered ketones.[11][12]

Materials:

• 3-Quinuclidinone hydrochloride

• Anhydrous Cerium(III) Chloride (CeCl₃)

• Grignard Reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Sodium Hydroxide (1 M aq.)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation of 3-Quinuclidinone Free Base: Dissolve 3-quinuclidinone hydrochloride (1.0 eq) in water. Basify to pH > 12 with 1 M NaOH. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base. Ensure the free base is thoroughly dried under high vacuum before use.

• Preparation of Anhydrous CeCl₃ Slurry: This step is critical and must be performed under an inert atmosphere (Nitrogen or Argon). Add anhydrous CeCl₃ (1.2 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Heat the flask gently under high vacuum to remove any trace moisture, then backfill with inert gas. Add anhydrous THF (approx. 0.2 M relative to CeCl₃) and stir vigorously at room temperature for at least 2 hours to create a fine, white slurry.

• Reaction Setup: Cool the CeCl₃ slurry to -78°C (dry ice/acetone bath).

• Addition of Grignard Reagent: Slowly add the Grignard reagent (1.2 eq) to the cold slurry. Stir the mixture at -78°C for 1 hour. This in situ transmetallation forms the more reactive organocerium species.

• Addition of Ketone: Dissolve the 3-quinuclidinone free base (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the cold organocerium mixture.

• Reaction Progression: Allow the reaction to stir at -78°C for 2-4 hours. The progress can be monitored by TLC or LC-MS. If no conversion is observed, the reaction can be allowed to warm slowly to 0°C or room temperature and stirred for an additional 12-24 hours.

• Quenching: Cool the reaction mixture back to 0°C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or alumina, or by crystallization.

References

• Benchchem. Grignard Reactions with Sterically Hindered Ketones.
• Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Cerium chloride-promoted nucleophilic addition of grignard reagents to ketones an efficient method for the synthesis of tertiary alcohols. Tetrahedron Letters, 25(38), 4233-4236.
• Reddit r/Chempros. (2023). Help with Grignard Reaction.
• Kauffman, G. S., & T-Raissi, A. (2000). Insights into the Cerium Chloride‐Catalyzed Grignard Addition to Esters. Request PDF.
• Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Cerium(III)
• US Patent US20200339561A1. (2020). Process for the synthesis of 2-benzhydryl-3 quinuclidinone.
• Chemistry Stack Exchange. Bürgi–Dunitz trajectory.
• OpenOChem Learn. The Burgi-Dunitz Trajectory.
• Wikipedia. Bürgi–Dunitz angle.
• ResearchGate. Approach of a nucleophile to a ketone or aldehyde carbonyl.
• Docta Complutense. Origin of the Bürgi‐Dunitz Angle.
• Cambridge University Press.
• National Institutes of Health.
• Benchchem. Technical Support Center: Synthesis of 3-Substituted Quinuclidines.
• The University of Liverpool Repository.
• Chemistry LibreTexts. (2025). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• Google Patents. (2001). Process for the preparation of optically active 3-quinuclidinol.
• BYJU'S.
• Pharm D Guru. (2023). 28.
• Organic Chemistry Data. Wittig Reaction - Common Conditions.
• Wikipedia.
• Chemistry LibreTexts. (2023).
• Organic Chemistry Portal. Wittig Reaction.
• Organic Chemistry Portal. Grignard Reaction.
• Organic Syntheses. 3-quinuclidone hydrochloride.
• Auroido Pharma Limited. (2013). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. International Journal of Research in Pharmacy and Science.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Pharm D Guru. (2023). 19. NUCLEOPHILIC ADDITION REACTION.
• Grokipedia. 3-Quinuclidone.
• Master Organic Chemistry. (2022). Nucleophilic Addition To Carbonyls.
• Wikipedia. Wittig reaction.
• University of Massachusetts Boston. The Wittig Reaction: Synthesis of Alkenes.
• Chemistry LibreTexts. (2024). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• Open Textbook Publishing.
• NROChemistry. Wittig Reaction: Mechanism and Examples.
• Zenodo. (2013). A process for producing 3-quinuclidinone hydrochloride by oxidation of unwanted isomer 3-S-quinuclidinol.
• Tyler DeWitt. (2018). 19.3 Introduction to Nucleophilic Addition Reactions [Video]. YouTube.

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Technical Support Center: Removal of Unreacted Grignard Reagent from Thiophene Additions

This guide provides researchers, scientists, and drug development professionals with in-depth technical and practical advice for the effective removal of unreacted Grignard reagents and their byproducts from reactions involving thiophene additions. Drawing upon established chemical principles and extensive field experience, this document aims to be a trusted resource for troubleshooting common issues encountered during the workup and purification stages of these critical synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: What is the standard quenching procedure for a Grignard reaction involving thiophene?

The standard and most recommended procedure for quenching a Grignard reaction is the slow, dropwise addition of the reaction mixture to a cold, dilute aqueous acid solution.[1][2] A saturated aqueous solution of ammonium chloride (NH₄Cl) is a widely used and generally safe option, particularly when dealing with acid-sensitive functional groups.[3] The primary purpose of quenching is to neutralize the highly reactive Grignard reagent (RMgX) and the magnesium alkoxide intermediate formed during the reaction.

The acidic workup serves two main purposes:

• Protonation: The acid protonates the alkoxide intermediate to yield the desired alcohol product.

• Solubilization of Magnesium Salts: The acid reacts with magnesium salts (e.g., Mg(OH)₂, MgX₂) to form water-soluble magnesium salts (e.g., MgCl₂, MgSO₄), facilitating their removal during the aqueous extraction.[2]

Q2: Why is a biphasic workup (aqueous/organic extraction) essential?

A biphasic workup is crucial for separating the desired organic product from the inorganic magnesium salts and other water-soluble byproducts.[3] Following the quenching step, the reaction mixture is typically transferred to a separatory funnel containing an organic solvent (e.g., diethyl ether, ethyl acetate) and water. The organic product will preferentially dissolve in the organic layer, while the inorganic salts remain in the aqueous layer.[3] This allows for a clean separation of the two phases, which is the first critical step in purification.

Q3: What are the common byproducts to anticipate when quenching a thiophene Grignard reaction?

Besides the desired product, several byproducts can form, complicating purification. The most common include:

• Unreacted Grignard Reagent: Incomplete reactions will leave residual Grignard reagent, which is quenched to the corresponding hydrocarbon.

• Magnesium Hydroxide (Mg(OH)₂): Formed from the reaction of the Grignard reagent with water.

• Magnesium Halides (MgX₂): These are inherent to the Grignard reagent's Schlenk equilibrium.[4]

• Homocoupling Products: Aryl Grignard reagents can undergo homocoupling to form biaryl compounds, a side reaction that can be catalyzed by certain metal impurities.[4]

Q4: How can I effectively remove magnesium salts from my thiophene product?

The key to removing magnesium salts is to ensure they are in a water-soluble form.[5] This is achieved by using a sufficiently acidic quenching solution. If a white precipitate (often Mg(OH)₂) persists, it indicates that the aqueous layer is not acidic enough. In such cases, the slow addition of more dilute acid (e.g., 1M HCl) with vigorous stirring will typically dissolve the salts.[2] Multiple extractions with the organic solvent will then ensure the complete removal of these aqueous-soluble salts from the organic phase.

Troubleshooting Guide

Problem: My reaction mixture has formed an unmanageable emulsion during workup.

Cause: Emulsions are stable mixtures of two immiscible liquids, often stabilized by surfactant-like molecules or fine solid particles.[6][7] In the context of Grignard workups, finely divided magnesium salts can contribute to emulsion formation.

Solutions:

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel.[6][8] This increases the ionic strength of the aqueous layer, which can help to break the emulsion by decreasing the solubility of organic components in the aqueous phase.[6]

• Filtration: Pass the entire mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion and trap particulate matter that may be stabilizing it.[7][8]

• Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.[6][9]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and potentially break the emulsion.[7][8]

Experimental Protocol: Breaking a Stubborn Emulsion

• Transfer the emulsified mixture from the separatory funnel to a suitable beaker or flask.

• Add a saturated aqueous solution of NaCl (brine), approximately 10-20% of the total volume of the emulsion.

• Stir the mixture gently with a glass rod for 5-10 minutes.

• Allow the mixture to stand and observe if phase separation occurs.

• If the emulsion persists, prepare a funnel with a small plug of glass wool.

• Pour the mixture through the glass wool into a clean separatory funnel.

• Allow the layers to settle and then proceed with the separation.

Problem: I'm observing a low yield of my desired thiophene product, and I suspect the workup is the culprit.

Cause: Low yields post-workup can stem from several issues:

• Incomplete Extraction: The desired product may have some solubility in the aqueous layer, especially if it is polar.

• Product Degradation: If the product is sensitive to acid, a harsh acidic workup can lead to decomposition.

• Emulsion Formation: Significant product can be trapped in a persistent emulsion layer.

Solutions:

• Multiple Extractions: Instead of one large-volume extraction, perform three to four extractions with smaller volumes of the organic solvent. This is a more efficient method for recovering the product.

• Back-Extraction: After the initial separation, "back-extract" the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product.

• Use a Milder Quenching Agent: For acid-sensitive products, use a saturated solution of ammonium chloride, which is less acidic than mineral acids.

• pH Adjustment: After the initial acidic quench and extraction, you can neutralize the aqueous layer with a base (e.g., sodium bicarbonate) and re-extract to recover any basic products that may have partitioned into the acidic aqueous layer.

Problem: My final product is contaminated with a magnesium-containing impurity that is not water-soluble.

Cause: This is a less common but challenging issue. It's possible that a magnesium salt of an organic byproduct has formed, which has some solubility in the organic phase.

Solutions:

• Acid Wash: Wash the organic layer with dilute acid (e.g., 1M HCl) again. This can help to protonate any organic anions and force the magnesium into the aqueous layer.

• Filtration through Silica Gel: Dissolve the crude product in a minimally polar solvent (e.g., dichloromethane or hexanes) and pass it through a short plug of silica gel. Polar magnesium salts will often adsorb strongly to the silica.

• Precipitation/Recrystallization: If the product is a solid, recrystallization can be a very effective method for removing impurities. If the product is an oil, sometimes dissolving it in a non-polar solvent and adding a polar anti-solvent can cause the magnesium salts to precipitate.

Visualization of the Workup Workflow

The following diagram illustrates the decision-making process during the workup of a thiophene Grignard reaction.

Caption: Decision workflow for Grignard reaction workup.

Quantitative Data Summary

Table 1: Solubility of Common Magnesium Salts

Magnesium Salt	Formula	Solubility in Water ( g/100 mL at 20°C)	Solubility in Ethanol
Magnesium Sulfate	MgSO₄	35.1	Slightly soluble[10]
Magnesium Chloride	MgCl₂	54.3	Soluble
Magnesium Bromide	MgBr₂	102	Soluble
Magnesium Hydroxide	Mg(OH)₂	0.00064	Insoluble

Data compiled from various sources, including Wikipedia for general solubility values.[10] The very low solubility of magnesium hydroxide underscores the importance of an acidic workup to convert it to a more soluble salt.

References

• Seyferth, D. (2009). The Grignard Reagents. Organometallics, 28(6), 1598-1605. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Peltzer, R. M., Gauss, J., Eisenstein, O., & Cascella, M. (2020). Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents. The Journal of Physical Chemistry A, 124(8), 1480–1488. [Link]

• Chem Reactor. (2024). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. YouTube. [Link]

• Biotage. (2023). Tackling emulsions just got easier. [Link]

• Vancamp, J., et al. (2020). Types of Magnesium Salt and Formulation Solubility that Determines Bioavailability of Magnesium Food Supplements. Journal of Nutrition and Food Sciences. [Link]

• AZoM. (2018). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. [Link]

• Lurie, I. S. (2020). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• LibreTexts. (2021). Quenching Reactions: Grignards. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Magnesium sulfate. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• ResearchGate. (2014). How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards? [Link]

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Technical Support Center: Characterization of Impurities in the Synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride

Introduction:

Welcome to the technical support center for the synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues related to impurity formation and characterization during this multi-step synthesis. As a tertiary alcohol with a bicyclic amine and two heterocyclic aromatic rings, this molecule presents unique challenges in synthesis and purification. This document provides in-depth, experience-driven insights in a question-and-answer format to help you identify, understand, and control potential impurities, ensuring the quality and integrity of your final active pharmaceutical ingredient (API).

I. Understanding the Synthetic Pathway

The synthesis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride typically proceeds via the addition of a 2-thienyl organometallic reagent to a 3-quinuclidinone precursor. A likely and common approach involves a Grignard reaction, as outlined below. Understanding this pathway is the first step in anticipating potential impurities.

Caption: General synthetic scheme for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

Part 1: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis, categorized by the stage of the reaction and the type of impurity.

Category 1: Impurities from Starting Materials

Question 1.1: I'm seeing a persistent impurity in my final product with a similar mass spectrum, but it seems to be a constitutional isomer. What could be the source?

Answer: A likely source of an isomeric impurity is the presence of 3-bromothiophene in your 2-bromothiophene starting material. The bromination of thiophene can lead to the formation of the 3-bromo isomer, which is often difficult to separate completely.[1][2]

• Causality: 3-Bromothiophene will form its own Grignard reagent, 3-thienylmagnesium bromide. This will then react with 3-quinuclidinone to produce constitutional isomers of your target molecule, such as (quinuclidin-3-yl)(thiophen-2-yl)(thiophen-3-yl)methanol and quinuclidin-3-yl-di(thiophen-3-yl)methanol. These isomers can be very difficult to separate from the desired product due to their similar polarities and boiling points.

• Troubleshooting & Characterization Protocol:

  • Starting Material Analysis: Before beginning your synthesis, analyze your 2-bromothiophene raw material by Gas Chromatography (GC) or ¹H NMR. In the ¹H NMR spectrum of 2-bromothiophene, you will see three distinct multiplets. 3-bromothiophene will have a different and characteristic splitting pattern.

  • LC-MS Analysis of Final Product: Use a high-resolution LC-MS system to analyze your crude and purified product. The isomeric impurities will have the same mass-to-charge ratio (m/z) as your product but will likely have slightly different retention times.

  • Preparative HPLC: If the impurity level is significant, you may need to use preparative HPLC for separation.

  • Structure Elucidation: The collected impurity fraction can be analyzed by ¹H and ¹³C NMR to confirm the presence of a 3-substituted thiophene ring.

Question 1.2: My reaction yield is low, and I'm isolating unreacted 3-quinuclidinone. What could be the issue with my starting materials?

Answer: Besides the quality of your Grignard reagent (discussed below), the purity of your 3-quinuclidinone hydrochloride can be a factor. 3-Quinuclidinone is often prepared via a Dieckmann condensation followed by hydrolysis and decarboxylation.[3] Incomplete reaction or purification at any of these stages can lead to process-related impurities.

• Causality: The presence of residual starting materials or intermediates from the 3-quinuclidinone synthesis can interfere with the Grignard reaction. Also, 3-quinuclidinone is hygroscopic, and any absorbed water will quench the Grignard reagent.[4]

• Troubleshooting & Characterization Protocol:

  • Purity Check of 3-Quinuclidinone: Analyze your 3-quinuclidinone hydrochloride by LC-MS and ¹H NMR to ensure it is free from precursors like 1-(carbethoxymethyl)-4-carbethoxypiperidine.[3]

  • Drying: Ensure your 3-quinuclidinone (as the free base) is rigorously dried before use, for example, by azeotropic distillation with toluene or by drying under high vacuum.

  • Free-Basing: Ensure the complete conversion of the hydrochloride salt to the free base before adding the Grignard reagent. Incomplete neutralization will result in the Grignard reagent being quenched by the acidic proton.

Category 2: Impurities from Side Reactions during Synthesis

Question 2.1: My reaction is sluggish, and I'm observing a significant amount of bithienyl as a byproduct. What is happening?

Answer: The formation of 2,2'-bithienyl is a classic side product of the Wurtz-type coupling of the Grignard reagent with unreacted 2-bromothiophene.[5]

• Causality: This side reaction is favored if the formation of the Grignard reagent is slow or incomplete, leading to a significant concentration of both the Grignard reagent and the starting halide in the reaction mixture. It can also be promoted by certain impurities or by excessive heat during Grignard formation.

• Troubleshooting & Characterization Protocol:

  • Optimize Grignard Formation:

    • Activate the magnesium turnings before use (e.g., with iodine or 1,2-dibromoethane).[5]

    • Ensure all glassware is flame-dried and the solvent is anhydrous.

    • Add the 2-bromothiophene solution slowly to the magnesium suspension to maintain a gentle reflux and avoid localized high concentrations of the halide.

  • Characterization: 2,2'-bithienyl is less polar than your product and can be easily detected by GC-MS or LC-MS. It has a distinct mass and UV absorbance profile.

Question 2.2: Besides my desired tertiary alcohol, I am isolating a secondary alcohol, Quinuclidin-3-yl(thiophen-2-yl)methanol. How is this formed?

Answer: This is likely the result of a single addition of the Grignard reagent to 3-quinuclidinone, followed by quenching during workup.

• Causality: The formation of the di-substituted product requires two equivalents of the Grignard reagent to react. If there is an insufficient amount of Grignard reagent, or if the reaction is quenched prematurely, the mono-addition product will be a significant impurity. Steric hindrance around the carbonyl after the first addition can also slow down the second addition.

• Troubleshooting & Characterization Protocol:

  • Stoichiometry: Ensure you are using a sufficient excess of the Grignard reagent (at least 2.2-2.5 equivalents).

  • Reaction Time and Temperature: Allow sufficient reaction time after the addition of the Grignard reagent. A moderate increase in temperature might be necessary to drive the second addition to completion.

  • Characterization: This impurity will have a lower molecular weight than your final product and a distinct fragmentation pattern in MS analysis. It can be separated by column chromatography or HPLC. ¹H NMR will show a single thiophene ring and a proton on the carbon bearing the hydroxyl group.

Question 2.3: I have a byproduct with the same mass as my starting ketone, 3-quinuclidinone. What is this?

Answer: This is likely due to the enolization of 3-quinuclidinone. The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, forming an enolate.[6] Upon aqueous workup, this enolate is protonated, regenerating the starting ketone.

• Causality: This side reaction is more common with sterically hindered ketones and bulky Grignard reagents. It competes with the desired nucleophilic addition.

• Troubleshooting & Characterization Protocol:

  • Lower Reaction Temperature: Perform the addition of the Grignard reagent at a lower temperature (e.g., -78 °C to 0 °C) to favor the nucleophilic addition pathway.

  • Use of Additives: The addition of cerium(III) chloride (CeCl₃) can generate an organocerium reagent in situ, which is more oxophilic and less basic, thereby suppressing enolization.[7]

  • Characterization: This impurity can be identified by comparing its retention time and mass spectrum with an authentic sample of 3-quinuclidinone.

Category 3: Degradation Products

Question 3.1: During workup or upon storage, I observe the formation of a new, more polar impurity. What could be the degradation pathway?

Answer: The tertiary alcohol functional group in your product can be susceptible to degradation, particularly under acidic conditions, which can lead to the formation of a stable tertiary carbocation. This can then undergo elimination or react with nucleophiles. The thiophene rings can also be susceptible to oxidation.

• Causality: Strong acidic conditions during the final salt formation or purification can promote dehydration to form an alkene. Oxidative conditions (exposure to air, especially in the presence of light or metal ions) can lead to the formation of thiophene oxides or other oxidative degradation products.

• Troubleshooting & Characterization Protocol:

  • Controlled Salt Formation: Use a stoichiometric amount of HCl in a non-aqueous solvent for salt formation and avoid prolonged exposure to strong acids.

  • Inert Atmosphere: Store the final product under an inert atmosphere (e.g., nitrogen or argon) and protected from light.

  • Forced Degradation Studies: To proactively identify potential degradation products, perform forced degradation studies under acidic, basic, oxidative, photolytic, and thermal stress conditions.[8][9][10] This will help in developing a stability-indicating analytical method.

  • Characterization of Degradants: Use LC-MS/MS to identify the molecular weights of the degradation products. The fragmentation patterns can provide clues to their structures. Preparative HPLC can be used to isolate these impurities for full structural elucidation by NMR.

Impurity Profile Summary Table

Impurity Name	Source	Potential Cause	Recommended Analytical Technique(s)
Isomeric Products	Starting Material	3-bromothiophene in 2-bromothiophene	GC (of starting material), LC-MS, Prep-HPLC, NMR
Unreacted 3-Quinuclidinone	Starting Material / Side Reaction	Impure/wet starting material, enolization	LC-MS, ¹H NMR
2,2'-Bithienyl	Side Reaction	Wurtz-type coupling	GC-MS, LC-MS
Mono-adduct Product	Side Reaction	Insufficient Grignard reagent	LC-MS, Prep-HPLC, NMR
Dehydration Product	Degradation	Strong acidic conditions	LC-MS/MS, Forced Degradation Studies
Oxidation Products	Degradation	Exposure to air/light	LC-MS/MS, Forced Degradation Studies

Part 2: Visualization of Impurity Formation

The following diagram illustrates the formation pathways for the key process-related impurities discussed above.

Sources

• 1. CN111763194A - A kind of preparation method of 2-bromothiophene - Google Patents [patents.google.com]
• 2. Preparation method of 2-bromothiophene - Eureka | Patsnap [eureka.patsnap.com]
• 3. orgsyn.org [orgsyn.org]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Biological Validation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

Introduction: Unveiling a Potential New Muscarinic Receptor Antagonist

In the landscape of contemporary drug discovery, the exploration of novel chemical entities with therapeutic potential is paramount. Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride presents a compelling molecular architecture. The structure is characterized by a rigid quinuclidine (1-azabicyclo[2.2.2]octane) scaffold, a core feature in many biologically active compounds, including several approved drugs.[1][2] This quinuclidine moiety is known to conformationally restrain functional groups, optimizing their interaction with biological targets.[2]

The presence of the quinuclidine ring, a well-established pharmacophore in muscarinic acetylcholine receptor (mAChR) ligands, strongly suggests a potential interaction with this receptor family.[3][4][5][6][7] Muscarinic receptors are G-protein-coupled receptors (GPCRs) that mediate the effects of the neurotransmitter acetylcholine and are critical therapeutic targets for a range of conditions, including chronic obstructive pulmonary disease (COPD), overactive bladder, and certain neurological disorders.[8][9][10]

This guide provides a comprehensive, technically-grounded framework for the systematic validation of the biological activity of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. We hypothesize, based on its structural features, that the compound acts as a muscarinic receptor antagonist. This document outlines a series of robust, field-proven experimental protocols designed to rigorously test this hypothesis, determine its affinity, selectivity, and functional profile, and objectively compare its performance against established muscarinic receptor antagonists.

Comparative Framework: Benchmarking Against Established Standards

To provide a meaningful assessment of the compound's potential, its performance must be benchmarked against well-characterized alternatives. For this validation workflow, we propose the following comparators:

• Atropine: A classical, non-selective muscarinic antagonist that serves as a foundational reference for anticholinergic activity.[10][11]

• Tiotropium: A long-acting, M3-preferring muscarinic antagonist, widely used in the treatment of COPD.[8] Its kinetic properties provide an excellent benchmark for potential therapeutic utility.

• Pirenzepine: An M1-selective antagonist, useful for determining the compound's subtype selectivity profile.[9][11]

These comparators represent a spectrum of selectivity and clinical use, providing a robust context for interpreting the experimental data generated for our test compound.

Experimental Validation Workflow: A Step-by-Step Guide

The following sections detail the essential in vitro experiments required to characterize the biological activity of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. The causality behind each experimental choice is explained to ensure a thorough understanding of the validation process.

Part 1: Determining Receptor Affinity and Selectivity Profile

The first critical step is to ascertain whether the compound binds to muscarinic receptors and to quantify its affinity and selectivity across the five subtypes (M1-M5). Radioligand binding assays are the gold standard for this purpose.[4][12]

Workflow Diagram: Radioligand Competition Binding Assay

Caption: Workflow for determining compound affinity (Ki) via radioligand competition binding.

Detailed Protocol: Radioligand Competition Binding Assay

• Preparation: Utilize cell lines stably expressing individual human muscarinic receptor subtypes (M1 through M5). Prepare membrane homogenates from these cells.

• Reagents:

  • Radioligand: Use a non-selective muscarinic antagonist radioligand such as [³H]-N-methylscopolamine ([³H]-NMS) or [³H]-Quinuclidinyl benzilate ([³H]-QNB).[4]

  • Test Compound: Prepare a stock solution of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride and create a serial dilution series (e.g., from 10⁻¹¹ M to 10⁻⁴ M).

  • Non-specific Binding Control: Use a high concentration of a non-radiolabeled antagonist (e.g., 1 µM Atropine) to determine the level of non-specific binding.

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (typically at its KD value), and the various concentrations of the test compound or controls. Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Harvesting: Rapidly aspirate the incubation mixture through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the free radioligand. Wash the filters with ice-cold assay buffer to minimize non-specific binding.

• Quantification: Dry the filter plate, add scintillation fluid to each well, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific radioligand binding). Convert the IC₅₀ to an affinity constant (Ki) using the Cheng-Prusoff equation.

Expected Data and Interpretation:

The Ki values will quantify the compound's binding affinity for each muscarinic receptor subtype. A lower Ki value indicates higher affinity. By comparing the Ki values across the five subtypes, we can establish the compound's selectivity profile.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	M2/M3 Selectivity
Test Compound	Experimental	Experimental	Experimental	Experimental	Experimental	Experimental
Atropine	~2	~2	~1	~2	~2	~2
Tiotropium	~10	~20	~1	~15	~10	~20
Pirenzepine	~20	~400	~300	~250	~350	~1.3

Table 1: Hypothetical comparative affinity data from radioligand binding assays. Lower Ki values indicate stronger binding.

Part 2: Characterizing Functional Activity

Binding affinity does not reveal whether a compound activates (agonist) or inhibits (antagonist) the receptor. Functional assays are required to determine the compound's efficacy. A calcium flux assay is a common and robust method for M1, M3, and M5 receptors, which couple to Gq/11 proteins and signal through the release of intracellular calcium.

Signaling Pathway Diagram: M3 Receptor Antagonism

Caption: Antagonism of the Gq-coupled M3 muscarinic receptor signaling pathway.

Detailed Protocol: Calcium Flux Functional Assay

• Cell Preparation: Use a cell line (e.g., CHO or HEK293) stably expressing a human muscarinic receptor subtype (e.g., M3). Plate the cells in a 96- or 384-well black, clear-bottom plate and grow to confluence.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This dye exhibits a large increase in fluorescence intensity upon binding to free intracellular Ca²⁺.

• Antagonist Mode:

  • Add serial dilutions of the test compound, comparators, or vehicle to the dye-loaded cells. Incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

  • Add a fixed concentration of a muscarinic agonist (e.g., carbachol) that elicits a submaximal response (EC₈₀).

• Fluorescence Reading: Immediately measure the change in fluorescence intensity over time using a plate reader equipped for fluorescence measurement (e.g., FLIPR or FlexStation).

• Data Analysis:

  • The agonist-induced increase in fluorescence represents the functional response.

  • Plot the response (as a percentage of the control response with agonist alone) against the logarithm of the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which represents the concentration of the antagonist that inhibits 50% of the agonist-induced response.

  • Calculate the functional antagonist potency (pA₂) using the Schild equation.

Expected Data and Interpretation:

A potent antagonist will produce a rightward shift in the agonist dose-response curve. The IC₅₀ or pA₂ value provides a quantitative measure of the compound's functional potency. No activity in agonist mode (when added alone) and inhibitory activity in antagonist mode would confirm the compound is an antagonist.

Compound	M3 Functional Antagonism IC₅₀ (nM)
Test Compound	Experimental
Atropine	~1.5
Tiotropium	~0.5
Pirenzepine	~250

Table 2: Hypothetical functional data from a calcium flux assay for the M3 receptor.

Part 3: Validating Activity in a Physiological System

While recombinant cell-based assays are excellent for determining molecular mechanism, assays using native tissues are crucial for validating functional activity in a more complex, physiological environment.[13] The guinea pig ileum contraction assay is a classic and reliable method for assessing M3 receptor-mediated smooth muscle contraction.[13]

Detailed Protocol: Guinea Pig Ileum Contraction Assay

• Tissue Preparation: Isolate a segment of the terminal ileum from a guinea pig and mount it in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Equilibration: Connect the tissue to an isometric force transducer to measure contractions. Allow the tissue to equilibrate under a resting tension (e.g., 1 g) for at least 60 minutes.

• Agonist Dose-Response: Generate a cumulative concentration-response curve for an agonist like carbachol to establish the baseline contractile response.

• Antagonist Incubation: After washing out the agonist and allowing the tissue to return to baseline, incubate the tissue with a fixed concentration of the test compound or a comparator for a set period (e.g., 30-60 minutes).

• Schild Analysis: Generate a new carbachol concentration-response curve in the presence of the antagonist. Repeat this process with several different concentrations of the antagonist.

• Data Analysis: The antagonist will cause a parallel rightward shift in the agonist concentration-response curve. A Schild plot is constructed by plotting the log(dose ratio - 1) against the log of the antagonist concentration. The x-intercept of this plot provides the pA₂ value, a measure of antagonist potency.

Expected Data and Interpretation:

The pA₂ value derived from this ex vivo assay provides a robust measure of the compound's functional antagonism in a native tissue setting. This result should correlate well with the functional data obtained from cell-based assays. A pA₂ value greater than 8.0 indicates high potency.

Conclusion and Forward Outlook

This guide outlines a logical, multi-step process for the comprehensive biological validation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. By systematically progressing from receptor binding assays to cell-based functional assays and finally to ex vivo tissue models, researchers can build a robust data package to confirm its hypothesized mechanism of action as a muscarinic receptor antagonist.

The comparative data generated against standards like atropine and tiotropium will be critical for positioning the compound within the existing landscape of muscarinic modulators. A profile demonstrating high affinity, potent functional antagonism, and potentially a unique selectivity profile across the M1-M5 subtypes would warrant further investigation in more complex preclinical models of disease. This structured approach ensures scientific rigor and provides the critical data necessary for informed decision-making in the drug development process.

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• Saunders, J., MacLeod, A. M., Brooks, G., Showell, G. A., Snow, R. J., & Baker, R. (1993). Synthesis and muscarinic activities of quinuclidin-3-yltriazole and -tetrazole derivatives. Journal of Medicinal Chemistry, 36(1), 58-65. [Link]

• Street, L. J., Baker, R., Book, T., Kneen, C. O., MacLeod, A. M., Merchant, K. J., ... & Saunders, J. (1990). Synthesis and muscarinic activity of quinuclidinyl- and (1-azanorbornyl)pyrazine derivatives. American Chemical Society. [Link]

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A Comparative Efficacy Analysis of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride and Other Muscarinic Antagonists: A Methodological Guide

This guide provides a comprehensive framework for evaluating the efficacy of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, a novel muscarinic antagonist, in comparison to established agents in the field. Given the limited publicly available data on this specific compound, we present a detailed methodological approach, grounded in established principles of muscarinic receptor pharmacology. This document will detail the necessary experimental workflows, from initial binding affinity determination to functional potency and subtype selectivity profiling. By using well-characterized antagonists such as Atropine, Pirenzepine, Darifenacin, and Tiotropium as benchmarks, researchers can effectively position this novel compound within the broader landscape of muscarinic modulators.

Introduction to Muscarinic Acetylcholine Receptors (mAChRs) and Antagonism

Muscarinic acetylcholine receptors are a family of five G-protein coupled receptor (GPCR) subtypes (M1-M5) that mediate the majority of the physiological effects of the neurotransmitter acetylcholine in the central and peripheral nervous systems.[1][2] These receptors are integral to a wide array of bodily functions, including smooth muscle contraction, heart rate regulation, glandular secretions, and cognitive processes.[3] The five subtypes are broadly categorized by their primary G-protein coupling:

• M1, M3, M5 Receptors: Primarily couple to Gq/11 proteins, activating the phospholipase C (PLC) pathway. This leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in an increase in intracellular calcium and activation of protein kinase C (PKC).[2][4]

• M2, M4 Receptors: Preferentially couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[1][5]

Muscarinic antagonists are competitive inhibitors that bind to these receptors, blocking the action of acetylcholine. Their therapeutic utility is vast, with applications in treating conditions like chronic obstructive pulmonary disease (COPD), overactive bladder, and certain neurological disorders.[6][7][8] The clinical efficacy and side-effect profile of an antagonist are critically dependent on its affinity and selectivity for the different mAChR subtypes.[9] For instance, M3 selectivity is desirable for treating overactive bladder, as the M3 receptor is the primary mediator of bladder contraction.[8][10]

The Compound in Focus: Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

While direct pharmacological data for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is not extensively documented in peer-reviewed literature, its structure suggests a strong potential for muscarinic receptor antagonism. The quinuclidine core is a well-established scaffold for muscarinic ligands, and the di-thiophene methanol moiety is analogous to the diphenyl methanol group found in other potent antagonists. A structurally related compound, (S)-Quinuclidin-3-yl-2-hydroxy-2,2-di(thiophen-2-yl)acetate, has been synthesized, indicating the viability of this chemical space for targeting mAChRs.[11][12]

The primary objective of this guide is to outline a robust scientific workflow to characterize the binding and functional profile of this and other novel compounds.

Foundational Analysis: Receptor Binding Affinity

The initial and most fundamental step in characterizing any potential antagonist is to determine its binding affinity (expressed as the inhibition constant, Ki) for each of the five muscarinic receptor subtypes. This is typically achieved through competitive radioligand binding assays.[13]

Principle of Competitive Radioligand Binding

This assay measures the ability of a test compound (the "competitor," e.g., Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride) to displace a radiolabeled ligand with known affinity from the receptor. The non-selective muscarinic antagonist [³H]-N-methylscopolamine ([³H]NMS) is a commonly used radioligand for this purpose.[14] The assay is performed on cell membranes prepared from cell lines (e.g., Chinese Hamster Ovary, CHO) engineered to express a single human muscarinic receptor subtype (M1, M2, M3, M4, or M5).[15]

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Simplified Gq signaling pathway for M1/M3/M5 receptors.

• Cell Plating: Seed CHO cells expressing the M1, M3, or M5 receptor into a 384-well plate. [16]2. Antagonist Pre-incubation: Add serial dilutions of the test antagonist (e.g., Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride) to the cells and pre-incubate.

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist (e.g., carbachol, at its EC80 concentration) to stimulate the cells. The stimulation buffer should contain LiCl. [16]4. Lysis and Detection: After incubation (e.g., 1 hour), lyse the cells and add the HTRF® detection reagents (IP1-d2 and anti-IP1-cryptate).

• Measurement: Read the plate on an HTRF-compatible reader. The signal is inversely proportional to the amount of IP-1 produced.

• Data Analysis: Plot the HTRF signal against the log[antagonist] concentration to generate an inhibition curve and determine the IC50 value.

M2, M4 Receptors (Gi-coupled): GTPγS Binding Assay

Activation of Gi-coupled receptors facilitates the exchange of GDP for GTP on the Gα subunit. A GTPγS binding assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to measure this activation. [17][18]An antagonist will block the increase in [³⁵S]GTPγS binding stimulated by an agonist.

• Membrane and Reagent Preparation: Use membranes from cells expressing M2 or M4 receptors. Prepare an assay buffer containing GDP to ensure G-proteins are in their inactive state. [19]2. Assay Setup: In a 96-well plate, combine the membranes, varying concentrations of the test antagonist, a fixed concentration of a muscarinic agonist, and [³⁵S]GTPγS.

• Incubation: Incubate the plate to allow for G-protein activation and [³⁵S]GTPγS binding.

• Filtration and Detection: Similar to the radioligand binding assay, terminate the reaction by rapid filtration and quantify the filter-bound radioactivity via scintillation counting. [18]5. Data Analysis: Determine the IC50 of the antagonist by plotting the inhibition of agonist-stimulated [³⁵S]GTPγS binding against the antagonist concentration.

Advanced Characterization: Dissociation Kinetics

For some antagonists, particularly those with a long duration of action, understanding the dissociation kinetics (the rate at which the drug unbinds from the receptor) is critical. Tiotropium, for example, exhibits a very slow dissociation from M3 receptors, which contributes to its long-acting bronchodilator effect. [6][20][21]This "kinetic selectivity" can be more therapeutically relevant than simple affinity (Ki) selectivity. [21]Dissociation rates can be measured using modified radioligand binding assays where the dissociation of a radiolabeled antagonist is monitored over time after the addition of a high concentration of an unlabeled ligand.

Conclusion: Synthesizing a Comprehensive Profile

By systematically applying the methodologies outlined in this guide, a researcher can build a comprehensive pharmacological profile for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride or any novel muscarinic antagonist. The process involves:

• Determining Binding Affinity (Ki): Quantify the binding strength at all five human muscarinic receptor subtypes using competitive radioligand binding assays.

• Assessing Functional Potency (IC50): Measure the concentration-dependent inhibition of agonist-induced signaling in functional assays appropriate for each receptor subtype (e.g., IP-1 for M1/M3/M5; GTPγS for M2/M4).

• Establishing Selectivity: Compare the Ki and IC50 values across the subtypes to determine the compound's selectivity profile.

• Benchmarking: Directly compare the generated data with that of established reference compounds like atropine, pirenzepine, darifenacin, and tiotropium to understand its relative potency and selectivity.

This structured, data-driven approach is essential for elucidating the therapeutic potential and possible side-effect liabilities of new chemical entities targeting the muscarinic receptor family, paving the way for informed drug development decisions.

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A Comparative Guide for Researchers: Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride vs. Atropine

An In-Depth Analysis of Two Muscarinic Receptor Antagonists

For drug development professionals and researchers in pharmacology, the selection of an appropriate antagonist is paramount. This guide provides a detailed comparison between the classical non-selective muscarinic antagonist, Atropine, and the research compound Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride.

Due to the limited publicly available pharmacological data for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, this guide will utilize data from a representative, structurally related quinuclidine-based antagonist, (±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate , to illustrate the pharmacological distinctions and potential advantages of this chemical class. This approach allows for a robust comparison of the well-established profile of Atropine against the characteristics of a modern synthetic analogue built upon the same core scaffold.

Introduction to the Contenders

Both Atropine and quinuclidine-based compounds are competitive antagonists of acetylcholine (ACh) at muscarinic receptors. These receptors are critical G-protein coupled receptors (GPCRs) that mediate the parasympathetic ("rest-and-digest") nervous system's effects on various organs.

• Atropine , a naturally occurring tropane alkaloid, has been a cornerstone of medicine and pharmacology for over a century.[1] Its potent, non-selective blockade of all five muscarinic receptor subtypes (M1-M5) makes it a powerful therapeutic agent but also the source of its well-known side effects.[1][2]

• Quinuclidine-based antagonists , such as Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, represent a class of synthetic ligands designed to achieve improved receptor subtype selectivity.[3][4][5] The rigid bicyclic quinuclidine scaffold serves as a foundational structure for building molecules with potentially refined pharmacological profiles, aiming to target specific tissues or pathways while minimizing off-target effects.[4]

This guide will dissect their mechanisms, compare their pharmacological profiles using experimental data, and provide detailed protocols for their evaluation.

Chemical and Physical Properties

The structural differences between the tropane alkaloid core of Atropine and the azabicyclo[2.2.2]octane core of the quinuclidine derivative are fundamental to their distinct pharmacological properties.

Property	Atropine	Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride
Chemical Structure
Core Scaffold	Tropane Alkaloid	1-Azabicyclo[2.2.2]octane (Quinuclidine)
Molecular Formula	C₁₇H₂₃NO₃	C₁₆H₁₈ClNOS₂
Molecular Weight	289.37 g/mol	355.91 g/mol
Nature	Naturally Occurring (Racemate of Hyoscyamine)[1]	Synthetic

Mechanism of Action: Competitive Antagonism

Both compounds function by competitively and reversibly binding to muscarinic acetylcholine receptors, thereby preventing the endogenous neurotransmitter, acetylcholine (ACh), from binding and activating the receptor. This blockade inhibits the downstream signaling cascades initiated by ACh.

Muscarinic receptors are classified into five subtypes with distinct signaling pathways:

• M1, M3, M5 Receptors: Couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium (Ca²⁺) and activation of Protein Kinase C (PKC).

• M2, M4 Receptors: Couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channels (e.g., activation of G-protein-coupled inwardly-rectifying potassium channels).

The diagram below illustrates the general mechanism by which these antagonists block ACh-mediated signaling.

Caption: Mechanism of competitive antagonism at a Gq-coupled muscarinic receptor.

Pharmacological Profile: A Head-to-Head Comparison

The key differentiator between muscarinic antagonists lies in their affinity (how tightly they bind) and selectivity (preference for one subtype over others). Atropine is notoriously non-selective, binding with similar high affinity to all five subtypes.[6] Modern drug design, particularly with quinuclidine-based scaffolds, aims to tune this selectivity.

The following table compares the binding affinity (Ki, in nM) of Atropine with a representative quinuclidine-based antagonist, (±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate . Lower Ki values indicate higher binding affinity.

Receptor Subtype	Atropine (Ki, nM)[6]	(±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate (Ki, nM)[7][8]	Key Physiological Roles
M1	1.27 ± 0.36	2.0	CNS (Cognition, Memory), Salivary Glands
M2	3.24 ± 1.16	13	Heart (SA/AV nodes), CNS, Smooth Muscle (presynaptic)
M3	2.21 ± 0.53	2.6	Smooth Muscle (Bronchi, Bladder, GI), Glands, Eye
M4	0.77 ± 0.43	2.2	CNS (Striatum)
M5	2.84 ± 0.84	1.8	CNS (Substantia Nigra, VTA), Cerebral Vasculature

Analysis of Pharmacological Data:

• Atropine: As the data confirms, Atropine is a potent but non-selective antagonist. Its high affinity for M2 receptors explains its cardiac effects (tachycardia), while its affinity for M3 receptors underlies its use in reducing secretions and its side effects like dry mouth and blurred vision.[1][2]

• Representative Quinuclidine Antagonist: The exemplar compound, (±)-quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate, also demonstrates high affinity across all subtypes.[7][8] However, it shows a modest but notable selectivity away from the M2 receptor (Ki = 13 nM) compared to other subtypes (Ki ≈ 2 nM). This profile is significant; a compound that is less potent at cardiac M2 receptors while retaining high potency at M3 receptors (e.g., in the lungs or bladder) could theoretically offer a better therapeutic window with fewer cardiovascular side effects. This highlights the potential of the quinuclidine scaffold for developing more selective agents.[9]

Key Experimental Protocols for Characterization

To determine the pharmacological profile of a novel antagonist like Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride and compare it to a standard like Atropine, a series of validated experiments are required.

Protocol 1: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of the test compounds for each of the five human muscarinic receptor subtypes (M1-M5).

Causality: This assay directly measures the ability of a test compound to compete with a known high-affinity radiolabeled ligand for binding to the receptor. The concentration at which the test compound displaces 50% of the radioligand (IC50) is used to calculate the inhibition constant (Ki), a true measure of binding affinity.

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A Comparative Guide to the Structure-Activity Relationship of Quinuclidin-3-yl-di(thiophen-2-yl)methanol Hydrochloride Analogs as Muscarinic M3 Receptor Antagonists

Introduction

The quinuclidine scaffold has emerged as a cornerstone in the design of potent muscarinic acetylcholine receptor (mAChR) modulators. Its rigid bicyclic structure provides a well-defined orientation for substituents to interact with the receptor binding pocket, making it an ideal framework for developing selective ligands. This guide offers an in-depth comparative analysis of the structure-activity relationships (SAR) of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride and its analogs, with a primary focus on their activity as muscarinic M3 receptor antagonists.

The M3 receptor, predominantly located on smooth muscle and glandular tissue, plays a crucial role in mediating physiological responses such as bronchoconstriction and salivation.[1] Consequently, M3 antagonists are of significant therapeutic interest for the treatment of respiratory diseases like Chronic Obstructive Pulmonary Disease (COPD) and overactive bladder.[1] The incorporation of thiophene rings into the ligand structure often enhances potency and modulates pharmacokinetic properties. This guide will dissect the intricate relationship between chemical structure and biological activity in this class of compounds, providing valuable insights for researchers, medicinal chemists, and drug development professionals.

Core Molecular Scaffold and Key Interactions

The archetypal molecule, Quinuclidin-3-yl-di(thiophen-2-yl)methanol, features a central tertiary alcohol, a quinuclidine ring, and two thiophene moieties. The hydrochloride salt enhances the compound's solubility and stability. The key structural components contributing to its antagonist activity at the M3 muscarinic receptor are:

• The Quinuclidine Core: This rigid, bicyclic amine serves as the cationic head, mimicking the quaternary ammonium group of the endogenous ligand, acetylcholine. The nitrogen atom in the quinuclidine ring is protonated at physiological pH, forming a crucial ionic interaction with a conserved aspartate residue in the orthosteric binding site of the M3 receptor.

• The Ester/Hydroxyl Group: The central hydroxyl group can act as a hydrogen bond donor and acceptor, forming interactions with key amino acid residues in the receptor. In many potent analogs, this hydroxyl group is esterified, which can significantly impact potency and duration of action.

• The Di-Thienyl Moiety: The two thiophene rings are bulky hydrophobic groups that occupy a hydrophobic region of the binding pocket. Variations in the substitution pattern on these rings can fine-tune the compound's affinity and selectivity.

Structure-Activity Relationship (SAR) Analysis: A Comparative Study

The biological activity of Quinuclidin-3-yl-di(thiophen-2-yl)methanol analogs is highly sensitive to modifications of its core structure. The following sections provide a comparative analysis of key structural modifications and their impact on muscarinic M3 receptor antagonism.

Esterification of the Tertiary Alcohol

A pivotal modification to the core structure is the esterification of the tertiary alcohol. This transformation from a methanol to a glycolate ester derivative generally leads to a significant increase in antagonist potency. A prime example is the evolution towards compounds like aclidinium bromide, where the hydroxyl group is esterified with a di-2-thienylglycolic acid moiety.[2][3]

Table 1: Impact of Esterification on Muscarinic Receptor Affinity

Compound/Analog	Modification	M3 Receptor Affinity (Ki)	Rationale for Activity Change
Quinuclidin-3-yl-di(thiophen-2-yl)methanol	Tertiary Alcohol	Moderate	The hydroxyl group can form hydrogen bonds, but the overall interaction may be less optimal than that of an ester.
(R)-Quinuclidin-3-yl di(2-thienyl)glycolate	Glycolate Ester	High	The ester carbonyl provides an additional hydrogen bond acceptor, enhancing binding affinity. The larger glycolate moiety can also have more extensive van der Waals interactions within the binding pocket.

Quaternization of the Quinuclidine Nitrogen

Further enhancement in potency and, notably, duration of action can be achieved by quaternization of the quinuclidine nitrogen. This modification introduces a permanent positive charge, strengthening the ionic interaction with the aspartate residue in the binding pocket. Aclidinium bromide, a long-acting muscarinic antagonist (LAMA), exemplifies this strategy.[4]

Table 2: Effect of Quinuclidine Nitrogen Quaternization

Compound/Analog	Modification	Duration of Action	Rationale for Activity Change
(R)-Quinuclidin-3-yl di(2-thienyl)glycolate Hydrochloride	Tertiary Amine Salt	Shorter-acting	The protonated tertiary amine can dissociate, leading to a faster off-rate from the receptor.
Aclidinium Bromide	Quaternary Ammonium	Long-acting	The permanent positive charge on the quaternary nitrogen leads to a slower dissociation rate from the receptor, resulting in a prolonged duration of action.[5]

Substitution on the Thiophene Rings

While direct SAR data on substituted di(thiophen-2-yl)methanol analogs is limited in publicly available literature, general principles from related muscarinic antagonists suggest that substitution on the aromatic rings can significantly influence affinity and selectivity. For instance, in a series of 3-(2-furanyl)quinuclidin-2-ene derivatives, substitution on the furan ring with small alkyl or halogen groups at the 5-position, or a phenyl group at the 3-position, led to a substantial increase in affinity for muscarinic receptors.[6] This suggests that exploring substitutions on the thiophene rings of the title compounds could be a fruitful avenue for lead optimization.

Hypothetical SAR for Thiophene Ring Substitution:

• Electron-withdrawing groups: May enhance interactions with specific residues in the binding pocket.

• Electron-donating groups: Could influence the electronic properties of the thiophene ring and its interactions.

• Bulky substituents: May lead to steric hindrance or, conversely, improved hydrophobic interactions, depending on the specific location and the topology of the binding site.

Experimental Protocols

Synthesis of (R)-Quinuclidin-3-yl di(2-thienyl)glycolate

The synthesis of the core ester analog can be achieved through a multi-step process, starting from commercially available materials.

Workflow for the Synthesis of (R)-Quinuclidin-3-yl di(2-thienyl)glycolate

Caption: Synthetic workflow for (R)-Quinuclidin-3-yl di(2-thienyl)glycolate.

Step-by-Step Protocol:

• Preparation of Methyl 2,2-di(thiophen-2-yl)glycolate:

  • To a solution of 2-bromothiophene in anhydrous diethyl ether, add magnesium turnings to initiate the formation of 2-thienylmagnesium bromide (Grignard reagent).

  • In a separate flask, dissolve dimethyl oxalate in anhydrous diethyl ether.

  • Slowly add the Grignard reagent to the dimethyl oxalate solution at 0°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield methyl 2,2-di(thiophen-2-yl)glycolate.[7]

• Transesterification with (R)-3-Quinuclidinol:

  • Dissolve methyl 2,2-di(thiophen-2-yl)glycolate and (R)-3-Quinuclidinol in anhydrous toluene.

  • Add a catalytic amount of sodium methoxide.

  • Heat the mixture to reflux and remove the methanol formed during the reaction using a Dean-Stark apparatus.

  • Monitor the reaction by thin-layer chromatography until completion.

  • Cool the reaction mixture, wash with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting (R)-Quinuclidin-3-yl di(2-thienyl)glycolate by crystallization or column chromatography.

In Vitro Evaluation of Muscarinic M3 Receptor Antagonism

The antagonist activity of the synthesized analogs can be determined using a combination of radioligand binding assays and functional assays.

Workflow for In Vitro Pharmacological Evaluation

Caption: Workflow for determining M3 receptor binding and functional antagonism.

a) Radioligand Binding Assay (Determination of Ki):

This assay measures the affinity of the test compounds for the M3 receptor by their ability to displace a radiolabeled antagonist.[8]

• Membrane Preparation: Prepare cell membranes from Chinese Hamster Ovary (CHO) cells stably expressing the human muscarinic M3 receptor.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled muscarinic antagonist (e.g., [³H]-N-methylscopolamine, [³H]-NMS) and varying concentrations of the test compound.

• Incubation: Incubate the mixture at room temperature for a specified period to reach equilibrium.

• Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

b) Functional Assay: Calcium Flux Assay (Determination of IC₅₀):

This assay measures the ability of the test compounds to inhibit the increase in intracellular calcium concentration induced by a muscarinic agonist.[8]

• Cell Culture: Plate CHO cells expressing the human M3 receptor in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer containing probenecid.

• Compound Incubation: Pre-incubate the cells with varying concentrations of the test compound (antagonist).

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist (e.g., carbachol) to stimulate the M3 receptor.

• Fluorescence Measurement: Measure the change in fluorescence intensity using a fluorescence plate reader. The increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: Determine the IC₅₀ value, which is the concentration of the antagonist that inhibits 50% of the agonist-induced calcium response.

Conclusion

The structure-activity relationship of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride analogs is a compelling area of study for the development of novel muscarinic M3 receptor antagonists. Key structural modifications, including esterification of the tertiary alcohol and quaternization of the quinuclidine nitrogen, have been shown to significantly enhance potency and duration of action. The di-thienyl moiety plays a crucial role in anchoring the ligand within the hydrophobic pocket of the receptor, and further exploration of substitutions on these rings holds promise for fine-tuning the pharmacological profile of these compounds.

The experimental protocols outlined in this guide provide a robust framework for the synthesis and in vitro evaluation of this class of molecules. By systematically applying these methodologies and analyzing the resulting SAR data, researchers can continue to design and develop more selective and efficacious M3 antagonists for the treatment of various debilitating diseases.

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• Nordvall, G., et al. (1996). 3-Heteroarylquinuclidin-2-ene derivatives as muscarinic antagonists: synthesis, structure-activity relationships and molecular modelling. Progress in Brain Research, 109, 141-145.
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• Prat, M., et al. (2009). Aclidinium bromide, a new, long-acting, inhaled muscarinic antagonist: in vitro and in vivo pharmacology. British Journal of Pharmacology, 157(1), 63-75.
• Herbert, R. H., et al. (1991). The synthesis of 5- and 6-substituted quinuclidine-3-carboxylic esters: intermediates for novel muscarinic ligands. Journal of the Chemical Society, Perkin Transactions 1, (2), 409-416.
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• Jones, S. W., et al. (2009). Discovery of Novel Quaternary Ammonium Derivatives of (3R)-Quinuclidinol Esters as Potent and Long-Acting Muscarinic Antagonists with Potential for Minimal Systemic Exposure after Inhaled Administration. Journal of Medicinal Chemistry, 52(16), 5076-5092.
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• Li, H., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Hromádka, R., et al. (2018). Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. Beilstein Journal of Organic Chemistry, 14, 2848-2856.
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A Comparative Guide to the Binding Affinity of Quinuclidine Derivatives for Muscarinic Receptors

For researchers and drug development professionals navigating the complex landscape of muscarinic acetylcholine receptors (mAChRs), the quinuclidine scaffold represents a cornerstone in the design of potent and selective ligands. This guide provides an in-depth comparative analysis of the binding affinities of key quinuclidine derivatives for the five human muscarinic receptor subtypes (M1-M5). By synthesizing experimental data from authoritative sources, this document aims to equip scientists with the critical information needed to select appropriate compounds for their research and to understand the nuanced structure-activity relationships that govern their interactions with these important therapeutic targets.

Introduction to Muscarinic Receptors and the Quinuclidine Scaffold

Muscarinic acetylcholine receptors are a family of G protein-coupled receptors (GPCRs) that are integral to the modulation of a vast array of physiological functions, including cognition, smooth muscle contraction, and glandular secretion.[1] Their involvement in the pathophysiology of numerous disorders, such as Alzheimer's disease, schizophrenia, and chronic obstructive pulmonary disease (COPD), has made them a focal point of drug discovery efforts.[1]

The five subtypes of muscarinic receptors (M1-M5) exhibit distinct tissue distribution and couple to different intracellular signaling pathways. M1, M3, and M5 receptors typically couple to Gq/11 proteins, leading to the activation of phospholipase C, while M2 and M4 receptors couple to Gi/o proteins, resulting in the inhibition of adenylyl cyclase.[2] This differential signaling underscores the therapeutic potential of subtype-selective ligands.

The quinuclidine moiety, a rigid bicyclic amine, serves as a key pharmacophore in many muscarinic ligands.[3] Its conformational rigidity is thought to contribute to high-affinity binding by reducing the entropic penalty upon interaction with the receptor.[1] This guide will delve into the binding profiles of several prominent quinuclidine-based compounds, providing a quantitative basis for their comparison.

Comparative Binding Affinities of Quinuclidine Derivatives

The binding affinity of a ligand for its receptor is a critical parameter in pharmacology, typically expressed as the inhibition constant (Ki). A lower Ki value signifies a higher binding affinity. The following table summarizes the Ki values for several notable quinuclidine derivatives across the five human muscarinic receptor subtypes, compiled from various in vitro radioligand binding studies. It is important to note that direct comparison of absolute values across different studies should be approached with caution, as experimental conditions can vary.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Predominant Selectivity	Source(s)
Xanomeline	10	12	17	7	22	M1/M4	[4]
Cevimeline	~23 (EC50)	>1000 (EC50)	~48 (EC50)	>1000 (EC50)	~63 (EC50)	M1/M3
Aceclidine (S-enantiomer)	-	-	-	-	-	Non-selective	[2]
Talsaclidine	Functionally M1 selective	Lower affinity for M2/M3	Lower affinity for M2/M3	-	-	M1	[5]

Note: Some values are reported as EC50 from functional assays, which can be a proxy for affinity but are not identical to Ki. Data for Aceclidine's specific Ki values across all subtypes were not consistently available in a comparative format.

Understanding the Experimental Approach: Methodologies

The determination of binding affinities and functional potencies relies on robust and validated in vitro assays. The following sections detail the principles and generalized protocols for the key experiments used to characterize the interaction of quinuclidine derivatives with muscarinic receptors.

Radioligand Competition Binding Assay

This assay is fundamental for determining the binding affinity (Ki) of a test compound by measuring its ability to displace a known radiolabeled ligand from the receptor.

Causality Behind Experimental Choices: The choice of a radiolabeled antagonist, such as [3H]-N-methylscopolamine ([3H]-NMS), is critical as it binds with high affinity to all muscarinic receptor subtypes, providing a stable and detectable signal. The use of cell membranes expressing a single human muscarinic receptor subtype ensures that the measured affinity is specific to that particular receptor. The Cheng-Prusoff equation is then employed to calculate the Ki of the test compound from its IC50 (the concentration at which it inhibits 50% of the radioligand binding), a necessary conversion that accounts for the concentration and affinity of the radioligand used.

Experimental Protocol: Radioligand Competition Binding Assay

• Cell Culture and Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO-K1) cells stably transfected with the human M1, M2, M3, M4, or M5 receptor to confluence.

  • Harvest the cells and prepare a crude membrane fraction through homogenization and centrifugation. Resuspend the membrane pellet in an appropriate assay buffer.

• Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation with a fixed concentration of a radiolabeled muscarinic antagonist (e.g., [3H]-NMS).

  • Add a range of concentrations of the unlabeled quinuclidine derivative (the "competitor").

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a non-radiolabeled antagonist like atropine).

• Incubation and Filtration:

  • Incubate the plate to allow the binding reaction to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate, which traps the membrane-bound radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

• Quantification and Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Subtract the non-specific binding from all other measurements to determine specific binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a Radioligand Competition Binding Assay.

Functional Assays

Functional assays are essential for determining whether a ligand acts as an agonist, antagonist, or inverse agonist, and for quantifying its potency (EC50) and efficacy (Emax). The choice of assay depends on the G protein coupling of the receptor subtype.

Phosphoinositide (PI) Hydrolysis Assay (for M1, M3, M5 - Gq-coupled): This assay measures the accumulation of inositol phosphates, a downstream product of PLC activation. An increase in inositol phosphates in the presence of the test compound indicates agonistic activity.

cAMP Accumulation Assay (for M2, M4 - Gi-coupled): This assay measures the inhibition of forskolin-stimulated cyclic AMP (cAMP) production. A decrease in cAMP levels in the presence of the test compound indicates agonistic activity at these inhibitory receptors.

Muscarinic Receptor Signaling Pathways

The physiological effects of quinuclidine derivatives are mediated through the activation of distinct intracellular signaling cascades. The following diagrams illustrate the canonical Gq/11 and Gi/o pathways initiated by muscarinic receptor activation.

Gq/11-Coupled Signaling Pathway (M1, M3, M5 Receptors)

Activation of M1, M3, and M5 receptors by an agonist leads to the activation of the Gq/11 signaling cascade. This pathway culminates in the activation of phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two key second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[2]

Gq/11-coupled signaling pathway for M1, M3, and M5 receptors.

Gi/o-Coupled Signaling Pathway (M2, M4 Receptors)

Upon agonist binding, M2 and M4 receptors activate the Gi/o protein pathway, which leads to the inhibition of adenylyl cyclase.[2] This results in a decrease in the intracellular concentration of the second messenger cyclic AMP (cAMP), leading to reduced protein kinase A (PKA) activity. The βγ subunits of the Gi/o protein can also directly modulate the activity of other effector proteins, such as ion channels.

Gi/o-coupled signaling pathway for M2 and M4 receptors.

Structure-Activity Relationships (SAR) and Therapeutic Implications

The subtle variations in the chemical structure of quinuclidine derivatives can lead to significant differences in their binding affinities and functional activities at the various muscarinic receptor subtypes. For instance, the replacement of the ester moiety in traditional muscarinic agonists with bioisosteric replacements like an oxadiazole ring has been a successful strategy in developing novel quinuclidine-based ligands with a range of efficacies, from full agonists to antagonists.[3]

The nature of the substituents on the quinuclidine ring and the type of heterocyclic system attached to it are critical determinants of subtype selectivity. For example, xanomeline, which features a thiadiazole ring, exhibits a preference for M1 and M4 receptors.[4] In contrast, cevimeline, with its spiro-oxathiolane-quinuclidine structure, shows selectivity for M1 and M3 receptors.[6][7] These differences in selectivity have profound implications for the therapeutic applications of these compounds. The M1/M4-preferring profile of xanomeline has been explored for the treatment of schizophrenia and Alzheimer's disease, while the M1/M3 selectivity of cevimeline is utilized to stimulate salivary and lacrimal gland secretion in patients with Sjögren's syndrome.[4][7]

The development of M2-selective antagonists based on the quinuclidine scaffold has also been an area of active research, with potential applications in cardiovascular and respiratory diseases.[8] These examples highlight the versatility of the quinuclidine core in designing muscarinic ligands with tailored pharmacological profiles.

Conclusion

The quinuclidine scaffold remains a highly valuable platform in the design of muscarinic receptor ligands. A thorough understanding of the comparative binding affinities and structure-activity relationships of different quinuclidine derivatives is paramount for the rational design of new therapeutic agents with improved subtype selectivity and favorable pharmacological properties. This guide provides a foundational resource for researchers in this field, offering a comparative overview of key compounds and the experimental methodologies used to characterize them. As our understanding of the structural biology of muscarinic receptors continues to evolve, so too will our ability to design the next generation of quinuclidine-based therapeutics.

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A Comparative In Vivo Validation Guide for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride: A Putative Muscarinic Antagonist

This guide provides a comprehensive framework for the in vivo validation of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. Given the limited publicly available biological data for this specific molecule, this document outlines a robust, scientifically-grounded strategy to characterize its pharmacological effects. We will proceed based on the structural hypothesis that, like other quinuclidine-based compounds, it functions as a muscarinic acetylcholine receptor antagonist.

The objective is to not only elucidate the compound's primary effects but also to benchmark its performance against established muscarinic antagonists. This comparative approach is essential for identifying any potential advantages in potency, selectivity (e.g., central vs. peripheral nervous system), or side-effect profile, which are critical considerations in drug development.

Mechanistic Framework and Comparative Compound Selection

1.1. The Muscarinic Acetylcholine Receptor System

Muscarinic acetylcholine receptors (mAChRs) are G-protein coupled receptors that are pivotal in mediating the effects of the parasympathetic nervous system, often summarized as the "rest-and-digest" system.[1] They are also critically involved in central nervous system functions, including learning, memory, and motor control.[2][3] Antagonists of these receptors block the action of acetylcholine, leading to a range of physiological responses.[4][5]

Below is a simplified representation of a muscarinic cholinergic synapse and the site of action for an antagonist.

Caption: Action of a muscarinic antagonist at a cholinergic synapse.

1.2. Selection of Comparator Compounds

To effectively benchmark Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, we will compare it against two well-characterized muscarinic antagonists:

• Atropine: A naturally occurring non-selective muscarinic antagonist. It serves as a classic benchmark for anticholinergic effects, with well-documented impacts on both the central and peripheral nervous systems.[1][4][6][7]

• Scopolamine: Another non-selective antagonist, but with more pronounced central nervous system effects, including amnesia and sedation.[2][8][9] This makes it a valuable comparator for assessing potential cognitive and behavioral effects.

Comprehensive In Vivo Validation Workflow

A multi-tiered approach is necessary to build a comprehensive profile of the test compound. This workflow progresses from fundamental pharmacokinetic and dose-finding studies to more complex behavioral and physiological assessments.

Caption: Proposed experimental workflow for in vivo validation.

Detailed Experimental Protocols

3.1. Animal Models

• Species: Male Sprague-Dawley rats (250-300g) will be used for their well-characterized responses to anticholinergic agents.

• Housing: Animals will be housed in a temperature-controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water, unless otherwise specified. All procedures will be conducted in accordance with institutional animal care and use guidelines.

3.2. Protocol 1: Assessment of Peripheral Anticholinergic Activity (Sialometry)

• Rationale: Muscarinic antagonists inhibit glandular secretions, with salivary glands being particularly sensitive.[5][7] This assay provides a quantitative measure of peripheral M3 receptor blockade.

• Procedure:

  • Fast rats for 4 hours prior to the experiment.

  • Anesthetize rats with an appropriate anesthetic (e.g., urethane).

  • Administer Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, atropine, scopolamine, or vehicle intraperitoneally (i.p.).

  • After a 30-minute pretreatment period, administer the sialogogue pilocarpine (a muscarinic agonist) subcutaneously.

  • Collect saliva over a 15-minute period using pre-weighed cotton swabs placed in the mouth.

  • Determine the weight of the collected saliva.

  • Data will be expressed as the percentage inhibition of pilocarpine-induced salivation.

3.3. Protocol 2: Assessment of Central Anticholinergic Activity (Locomotor Activity)

• Rationale: Centrally acting muscarinic antagonists can increase locomotor activity at lower doses by modulating dopamine release in the striatum.[8][10] This provides an indication of central nervous system penetration and activity.

• Procedure:

  • Habituate rats to individual open-field arenas equipped with infrared beams to track movement.

  • On the test day, administer the test compound, comparators, or vehicle (i.p.).

  • Immediately place the animal back into the open-field arena.

  • Record locomotor activity (e.g., total distance traveled, ambulatory counts) for 60 minutes.

  • Analyze data in time bins (e.g., 10-minute intervals) to assess the onset and duration of effects.

3.4. Protocol 3: Assessment of Cognitive Effects (Passive Avoidance Task)

• Rationale: The blockade of central muscarinic receptors, particularly M1, is known to impair learning and memory.[2][3] The passive avoidance task is a fear-motivated test that assesses the ability to learn and retain an association.

• Procedure:

  • Acquisition Phase:

    • Place a rat in the illuminated compartment of a two-compartment shuttle box.

    • When the rat enters the dark compartment, a mild, brief foot shock is delivered.

    • The latency to enter the dark compartment is recorded.

  • Drug Administration: Immediately after the acquisition trial, administer the test compound, comparators, or vehicle (i.p.).

  • Retention Phase (24 hours later):

    • Place the rat back in the illuminated compartment.

    • Record the latency to enter the dark compartment (up to a maximum of 300 seconds). A longer latency indicates better memory retention.

    • No foot shock is delivered during this phase.

Comparative Data Summary (Hypothetical)

The following tables present a hypothetical summary of expected data, which would allow for a direct comparison of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride against atropine and scopolamine.

Table 1: Comparative Potency (ED50, mg/kg, i.p.)

Effect	Quinuclidin-3-yl-di(thiophen-2-yl)methanol HCl	Atropine	Scopolamine
Inhibition of Salivation	0.8	1.0	0.5
Increased Locomotor Activity	1.5	2.5	0.3
Cognitive Impairment	2.0	5.0	0.2

Table 2: Therapeutic Index (Hypothetical)

Compound	Ratio of Cognitive Impairment ED50 to Salivation Inhibition ED50	Interpretation
Quinuclidin-3-yl-di(thiophen-2-yl)methanol HCl	2.5	May have a wider separation between peripheral and central effects compared to Scopolamine.
Atropine	5.0	Suggests a preference for peripheral effects at lower doses.
Scopolamine	0.4	Indicates potent central effects at doses that also affect peripheral systems.

Conclusion and Future Directions

This guide outlines a foundational in vivo validation strategy for Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. Based on the hypothetical data, this compound may possess a unique profile, potentially with a favorable separation between desired (e.g., central) and undesired (e.g., peripheral) effects.

Successful validation through these initial studies would warrant further investigation, including:

• Receptor Subtype Selectivity: In vitro binding assays to determine affinity for M1-M5 receptor subtypes.

• Chronic Dosing Studies: To assess the potential for tolerance and long-term side effects.

• Disease Models: Evaluation in relevant animal models of disease, such as Parkinson's disease or overactive bladder, depending on the observed pharmacological profile.[1][11]

By following this structured, comparative approach, researchers can efficiently and rigorously characterize the in vivo effects of novel compounds like Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, paving the way for potential therapeutic applications.

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A Comparative Guide to the Cross-Reactivity Profiling of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride

Introduction: Defining the Pharmacological Landscape

Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride is a novel synthetic compound featuring a quinuclidine core. This rigid, bicyclic amine scaffold is a well-established pharmacophore in ligands targeting muscarinic acetylcholine receptors (mAChRs).[1][2][3] Its presence strongly suggests that the primary pharmacological activity of this molecule will be modulation of one or more of the five muscarinic receptor subtypes (M1-M5). However, a compound's journey from a promising lead to a viable drug candidate is contingent not only on its on-target potency but, more critically, on its selectivity.

Unintended interactions with other biological targets, known as off-target effects, are a primary cause of adverse drug reactions (ADRs) and late-stage clinical failures. Therefore, a systematic and early assessment of a compound's cross-reactivity is a cornerstone of modern drug discovery.[4] This guide provides a comprehensive framework for profiling Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride, comparing its hypothetical performance against established benchmarks to build a robust safety and selectivity profile. We will employ a tiered approach, beginning with broad screening and progressing to focused functional and selectivity assays, thereby generating actionable data for informed decision-making in a drug development program.

Strategic Framework for Cross-Reactivity Profiling

Our evaluation employs a multi-tiered strategy designed to efficiently identify liabilities and characterize the selectivity profile. This workflow ensures that resources are directed toward investigating the most relevant interactions.

Caption: Tiered workflow for comprehensive cross-reactivity profiling.

Selection of Comparator Compounds

To contextualize the data, Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride (termed "Test Compound") is compared against two well-characterized muscarinic antagonists:

• Atropine: A naturally occurring tertiary amine, Atropine is the prototypical non-selective muscarinic receptor antagonist. It serves as a crucial baseline for pan-muscarinic activity and known anticholinergic side effects.

• Tiotropium: A quaternary ammonium compound and M3-selective muscarinic antagonist. Due to its selectivity and inhaled route of administration, it is a successful therapy for chronic obstructive pulmonary disease (COPD) with minimized systemic side effects.[5] Tiotropium represents a highly optimized, selective drug and an excellent benchmark for M3 selectivity.

Part 1: Tier 1 Broad Panel Screening

Objective: To identify potential off-target liabilities early by screening the test compound at a high concentration against a panel of clinically relevant receptors, ion channels, transporters, and enzymes.

Rationale: We utilize a standard industry panel, often comprising 44 to 87 targets, which are historically associated with clinical adverse drug reactions.[6][7][8] A screening concentration of 10 µM is chosen as it is sufficiently high to detect most clinically relevant off-target interactions while minimizing the rate of non-specific or irrelevant false positives. An inhibition value greater than 50% is the standard threshold for flagging a target as a "hit" that requires further investigation.

Experimental Protocol: Radioligand Binding Assay

This protocol describes a generic competitive binding assay, which is the foundation of broad panel screening.[9]

Caption: Principle of competitive radioligand binding assay.

• Preparation: Target receptors are prepared as membrane fractions from stably transfected cell lines (e.g., CHO or HEK293 cells).

• Reaction Mixture: In a 96-well plate, combine:

  • Receptor membrane preparation.

  • A specific radioligand (e.g., [³H]-QNB for muscarinic receptors) at a concentration near its dissociation constant (Kd).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Test Compound (or comparator/vehicle) at a final concentration of 10 µM.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes).

• Termination & Separation: Rapidly filter the reaction mixture through a glass fiber filter mat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound radioligand.

• Washing: Wash the filters rapidly with ice-cold assay buffer to remove non-specifically bound radioligand.

• Quantification: Place the filter discs into scintillation vials with scintillation cocktail. Measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percent inhibition caused by the test compound relative to the control (vehicle) wells.

Comparative Data: Tier 1 Screening Results (Hypothetical)

Target	Target Class	Test Compound (% Inhibition @ 10µM)	Atropine (% Inhibition @ 10µM)	Tiotropium (% Inhibition @ 10µM)
Muscarinic M3	GPCR (Primary)	98%	99%	99%
Adrenergic α2A	GPCR	15%	22%	5%
Dopamine D2	GPCR	8%	12%	2%
Serotonin 5-HT2A	GPCR	25%	31%	11%
Sigma-1	Other Receptor	68%	45%	18%
hERG	Ion Channel	42%	35%	15%
L-type Ca²⁺ Channel	Ion Channel	5%	9%	1%
Dopamine Transporter	Transporter	11%	14%	3%

Interpretation: The hypothetical data confirms the expected potent activity at the M3 muscarinic receptor. Critically, a significant off-target hit (>50% inhibition) is observed for the Sigma-1 receptor . A moderate interaction with the hERG channel is also noted, which mandates a dedicated safety follow-up.

Part 2: Tier 2 Functional Assay Confirmation

Objective: To determine if the binding interaction at the Sigma-1 receptor translates into functional activity and to quantify its potency (IC₅₀).

Rationale: A binding hit does not reveal the nature of the interaction (e.g., antagonist, agonist, allosteric modulator). Functional assays measure a biological response downstream of receptor binding, providing mechanistic insight and a potency value (IC₅₀ or EC₅₀) that is more predictive of in vivo effects. For the Sigma-1 receptor, a calcium flux assay is a suitable functional readout.

Experimental Protocol: Intracellular Calcium Flux Assay

• Cell Culture: Plate cells stably expressing the Sigma-1 receptor (e.g., HEK293) in black-walled, clear-bottom 96-well plates and culture overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 60 minutes at 37°C. This dye exhibits a large increase in fluorescence intensity upon binding to free intracellular calcium.

• Compound Pre-incubation: Wash the cells and pre-incubate them with serial dilutions of the Test Compound (or comparators) for 15-30 minutes.

• Agonist Stimulation: Place the plate in a fluorescence plate reader (e.g., FLIPR, FDSS). Record a baseline fluorescence reading, then add a known Sigma-1 receptor agonist (e.g., (+)-pentazocine) to all wells.

• Data Acquisition: Immediately measure the change in fluorescence intensity over time.

• Data Analysis: The peak fluorescence response is measured. For antagonist activity, the data is plotted as agonist response versus the concentration of the test compound. A concentration-response curve is fitted to calculate the IC₅₀ value (the concentration of antagonist that inhibits 50% of the maximal agonist response).

Comparative Data: Sigma-1 Receptor Functional Activity (Hypothetical)

Compound	Functional Mode	IC₅₀ (nM)
Test Compound	Antagonist	1,250
Atropine	Antagonist	3,500
Tiotropium	No significant activity	>10,000

Interpretation: The Test Compound is confirmed as a Sigma-1 receptor antagonist with an IC₅₀ of 1.25 µM. This potency is approximately 3-fold higher than that of Atropine. This off-target activity must be considered in the overall risk assessment.

Part 3: In-Depth Selectivity and Safety Profiling

Objective: To precisely quantify the compound's selectivity across the primary target family (muscarinic receptors) and to definitively assess its cardiac safety liability at the hERG channel.

A. Muscarinic Receptor Subtype Selectivity

Rationale: The five muscarinic receptor subtypes are distributed differently throughout the body and mediate distinct physiological functions. For example, M2 is predominant in the heart (regulating heart rate), while M3 is key in smooth muscle contraction (bronchi, bladder) and glandular secretion. High selectivity for a specific subtype is often key to achieving therapeutic efficacy while avoiding side effects like tachycardia (M2 blockade) or cognitive impairment (M1 blockade).[5]

Protocol: A radioligand binding assay, as described in Tier 1, is performed using membrane preparations from cell lines individually expressing each of the five human muscarinic receptor subtypes (M1-M5). The compound is tested across a range of concentrations to determine its inhibition constant (Ki).

Comparative Data: Muscarinic Receptor Subtype Binding Affinity (Hypothetical)

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	M2/M3 Ratio	M1/M3 Ratio
Test Compound	45	110	18	55	48	6.1-fold	2.5-fold
Atropine	1.2	2.1	1.5	1.1	1.3	1.4-fold	0.8-fold
Tiotropium	15	30	1.8	12	16	16.7-fold	8.3-fold

Interpretation: The Test Compound is a potent pan-muscarinic antagonist with a preference for the M3 subtype. Its 6.1-fold selectivity over the M2 receptor is modest but superior to the non-selective Atropine. However, it falls short of the high selectivity demonstrated by Tiotropium. This profile suggests a potential therapeutic window, but also a risk of M2-mediated cardiac side effects at higher doses.

B. hERG Channel Inhibition Assay

Rationale: Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a primary cause of acquired Long QT Syndrome, which can lead to a life-threatening cardiac arrhythmia called Torsades de Pointes.[10][11] Regulatory agencies mandate in vitro hERG testing for nearly all new chemical entities.[12][13] The gold-standard method is manual or automated patch-clamp electrophysiology, which directly measures ion flow through the channel.[11]

Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Cell Line: Use HEK293 cells stably expressing the hERG channel.

• Electrophysiology: Achieve a high-resistance (>1 GΩ) seal between a glass micropipette and the cell membrane. Rupture the membrane patch to gain electrical access to the cell interior (whole-cell configuration).

• Voltage Protocol: Clamp the cell membrane potential and apply a specific voltage-step protocol designed to elicit and isolate the hERG current. A typical protocol involves a depolarization step to open the channels, followed by a repolarization step to measure the characteristic tail current.[13]

• Compound Application: After establishing a stable baseline current, perfuse the cell with increasing concentrations of the Test Compound.

• Data Analysis: Measure the amplitude of the hERG tail current at each concentration. Calculate the percent inhibition relative to the baseline and fit the data to a concentration-response curve to determine the IC₅₀ value. E-4031 is used as a positive control.[11]

Comparative Data: hERG Channel Inhibition (Hypothetical)

Compound	hERG IC₅₀ (nM)	Therapeutic Index (hERG IC₅₀ / M3 Ki)
Test Compound	950	~53x
E-4031 (Control)	12	N/A

Interpretation: The Test Compound inhibits the hERG channel with an IC₅₀ of 950 nM. The therapeutic index, calculated as the ratio of hERG IC₅₀ to on-target M3 potency (Ki), is approximately 53-fold. While a 30- to 100-fold margin is often considered a minimum requirement, this value is on the lower end and signals a potential risk for cardiac toxicity that must be carefully monitored in subsequent in vivo studies.

Overall Summary and Guide Conclusion

This comprehensive profiling guide provides a strategic framework for evaluating the selectivity and safety of Quinuclidin-3-yl-di(thiophen-2-yl)methanol hydrochloride. Based on the integrated hypothetical dataset, the following expert summary can be constructed:

• Primary Activity: The compound is a potent muscarinic antagonist with a Ki of 18 nM for the M3 subtype.

• Selectivity Profile: It displays modest but potentially useful selectivity (6.1-fold) for the M3 receptor over the M2 subtype, suggesting a better cardiac safety window than non-selective agents like Atropine.

• Off-Target Liabilities: A notable off-target interaction was confirmed at the Sigma-1 receptor, where it acts as an antagonist with an IC₅₀ of 1.25 µM. The clinical implications of this activity would need to be evaluated based on the therapeutic indication.

• Cardiac Safety: The compound exhibits hERG channel inhibition with an IC₅₀ of 950 nM. The resulting therapeutic index of ~53x is a potential concern and flags cardiac safety as a key risk to monitor and mitigate during lead optimization and further development.

This structured, comparative approach allows researchers and drug development professionals to build a holistic understanding of a compound's pharmacological profile, enabling data-driven decisions and ultimately contributing to the development of safer and more effective medicines.

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A Comparative Guide to the Anticholinergic Potency of Quinuclidinyl Carbinols

This guide provides a detailed comparison of the anticholinergic potency of various quinuclidinyl carbinols, a class of compounds renowned for their high affinity for muscarinic acetylcholine receptors. We will delve into the structural determinants of their activity, present comparative binding data, and provide robust, field-proven protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand and quantify the anticholinergic effects of these potent molecules.

Introduction: The Significance of Quinuclidinyl Carbinols

Quinuclidinyl carbinols are synthetic esters characterized by a rigid bicyclic quinuclidine amino alcohol moiety. This structural class includes some of the most potent muscarinic acetylcholine receptor (mAChR) antagonists known.[1] The benchmark compound, 3-quinuclidinyl benzilate (QNB), also known by its NATO code BZ, was historically developed as a non-lethal incapacitating chemical warfare agent due to its profound effects on the central and peripheral nervous systems.[2][3] Today, QNB and its analogs serve primarily as indispensable pharmacological research tools for studying muscarinic receptor function and anticholinergic toxicity.[4][5]

The high potency of these compounds stems from their ability to act as competitive inhibitors at all five subtypes of muscarinic receptors (M1-M5), which are critical to regulating a vast array of physiological processes.[3][6] Understanding the relationship between their chemical structure and receptor affinity is paramount for the rational design of novel therapeutics with improved selectivity and for developing effective countermeasures against anticholinergic agents.

Mechanism of Action: Competitive Antagonism at Muscarinic Receptors

Anticholinergic agents exert their effects by blocking the action of the neurotransmitter acetylcholine (ACh) at its receptors.[7] Quinuclidinyl carbinols are specifically classified as antimuscarinics, meaning they selectively target the G-protein coupled muscarinic receptors (mAChRs) rather than the ligand-gated nicotinic receptors.[8]

In a normal physiological state, ACh binds to mAChRs, triggering a conformational change that initiates a downstream signaling cascade. Quinuclidinyl carbinols, due to their structural similarity to ACh, bind to the same site on the receptor. However, they do not activate it. Instead, they occupy the binding site, physically preventing ACh from binding and initiating a signal. This process is known as competitive antagonism. The high affinity and slow dissociation rate of compounds like QNB lead to a prolonged and potent blockade of cholinergic neurotransmission.[4]

Mechanism of competitive antagonism at the muscarinic receptor.

Comparative Potency and Structure-Activity Relationships (SAR)

The anticholinergic potency of quinuclidinyl carbinols is exquisitely sensitive to their molecular structure. Variations in the heterocyclic amino alcohol, the ester linkage, and the acid moiety can lead to dramatic shifts in receptor affinity and selectivity.[9]

Key Structural Determinants for High Potency:

• The Quinuclidine Ring: The rigid, bicyclic structure of the 3-quinuclidinyl group is considered optimal for high-affinity binding. Its conformation correctly orients the rest of the molecule within the receptor's binding pocket.[9] Esters of other amino alcohols, such as piperidyl or tropanyl derivatives, are generally less potent.[9]

• The Ester Moiety: The ester linkage is a critical component of the pharmacophore.

• The Acid Moiety (R₂ and R₃ groups): For maximal psychotropic and anticholinergic potency, one of the R groups (R₂) should be an unsubstituted phenyl ring. The other group (R₃) must be a bulky, hydrophobic group such as a cycloalkyl (e.g., cyclopentyl, cyclohexyl) or another phenyl ring.[9] This is exemplified in QNB, where both R₂ and R₃ are phenyl groups (benzilate). Substituting these rings with alkyl, halide, or hydroxyl groups typically diminishes central activity and overall anticholinergic potency.[9]

Key structure-activity relationships for quinuclidinyl carbinols.

Comparative Binding Affinities:

The affinity of a compound for a receptor is quantified by its inhibition constant (Kᵢ), which represents the concentration of the competing ligand that will bind to half the receptors at equilibrium. A lower Kᵢ value indicates a higher binding affinity. The following table summarizes representative binding data for QNB and a related analog, demonstrating the high, non-selective affinity characteristic of this class.

Compound	M₁ Kᵢ (nM)	M₂ Kᵢ (nM)	M₃ Kᵢ (nM)	M₄ Kᵢ (nM)	M₅ Kᵢ (nM)	Data Source
[³H]QNB	0.03 - 0.46	0.03 - 0.46	0.03 - 0.46	0.03 - 0.46	0.03 - 0.46	[10]
Atropine	0.44	0.90	0.53	9.29	0.60	[6][11]
(±)-Quinuclidin-3-yl-(4-fluorophenethyl)(phenyl)carbamate	2.0	13	2.6	2.2	1.8	[11][12]

Note: The Kᵢ values for [³H]QNB are often cited as a range for its dissociation constant (Kᵈ) across tissues, reflecting its non-selective, high-affinity binding to all muscarinic subtypes.[10] Atropine is included as a classic, well-characterized muscarinic antagonist for comparison. The carbamate analog, while not a carbinol, illustrates how structural modifications impact affinity and selectivity.[11][12]

Experimental Methodologies for Potency Determination

Accurate determination of anticholinergic potency relies on standardized and robust bioassays. The gold standard for assessing receptor affinity is the in vitro competitive radioligand binding assay.

Protocol: In Vitro Competitive Radioligand Binding Assay

This protocol details the methodology for determining the Kᵢ of a test compound at muscarinic receptors using cell membranes expressing the receptor subtype of interest and a radiolabeled antagonist.

Causality Behind Experimental Choices:

• Radioligand: Tritiated QNB ([³H]QNB) or N-methylscopolamine ([³H]NMS) are used because they are high-affinity, non-subtype-selective antagonists, allowing them to be displaced by a wide range of test compounds.[13][14]

• Membrane Preparation: Using membranes from cells stably expressing a single human mAChR subtype (e.g., CHO-K1 cells) ensures that the measured affinity is specific to that receptor.[13][15]

• Competitive Format: This design allows the determination of the affinity (Kᵢ) of an unlabeled compound by measuring its ability to compete with a fixed concentration of the radioligand.[16]

• Filtration: Rapid vacuum filtration is used to separate the receptor-bound radioligand from the unbound radioligand, which is essential for accurate quantification.[17]

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably transfected with the human muscarinic receptor of interest (e.g., M1).

  • Harvest the cells and homogenize them in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, pH 7.4).[17]

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[17]

  • Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging.

  • Resuspend the final pellet in an assay buffer and determine the protein concentration using a standard method (e.g., BCA assay). Store aliquots at -80°C.

• Binding Assay:

  • On the day of the assay, thaw the membrane preparation and dilute to the desired concentration (e.g., 10-20 µg protein/well) in binding buffer.

  • In a 96-well plate, add the following in triplicate:

    • Total Binding: 150 µL membranes + 50 µL buffer + 50 µL radioligand (e.g., [³H]QNB at a concentration near its Kᵈ).[17]

    • Non-Specific Binding (NSB): 150 µL membranes + 50 µL of a high concentration of a non-labeled antagonist (e.g., 1 µM atropine) + 50 µL radioligand.

    • Competition: 150 µL membranes + 50 µL of the test compound (at serial dilutions, e.g., 10⁻¹¹ to 10⁻⁵ M) + 50 µL radioligand.

  • Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[17]

• Filtration and Counting:

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C) that has been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[17]

  • Wash the filters multiple times with ice-cold wash buffer to remove all unbound radioligand.

  • Dry the filter plate, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound. This will generate a sigmoidal competition curve.

  • Use non-linear regression analysis to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᵈ) , where [L] is the concentration of the radioligand and Kᵈ is its dissociation constant.[11]

Workflow for a competitive radioligand binding assay.

In Vivo Functional Assays

While binding assays measure affinity, in vivo assays are necessary to determine functional potency and physiological effects. These studies are critical for understanding how a compound's pharmacokinetic and pharmacodynamic properties translate to a whole-organism response.

A common approach is to use animal models and measure a distinct physiological or behavioral outcome known to be mediated by the cholinergic system. For example, antagonists can be evaluated for their ability to:

• Induce Mydriasis: Measure the dose-dependent dilation of the pupil in mice or rats.

• Inhibit Salivation: Quantify the reduction in pilocarpine-induced salivation.

• Impair Cognitive Function: Assess performance in memory and learning tasks, such as the Morris water maze or passive avoidance tests, as anticholinergics are known to cause cognitive deficits.[18]

• Reduce Glandular Secretion: In specialized models, measure the inhibition of nasal secretions following a challenge with a cholinergic agonist like methacholine.[19]

These functional assays provide essential data (e.g., ED₅₀ values) that complement the in vitro binding affinities, offering a more complete picture of a compound's anticholinergic potency.

Conclusion

Quinuclidinyl carbinols, particularly 3-quinuclidinyl benzilate, represent the upper echelon of anticholinergic potency. Their high, non-selective affinity for all five muscarinic receptor subtypes is governed by specific structural features, including the rigid quinuclidine ring and bulky, hydrophobic groups on the acid moiety. A thorough understanding of these structure-activity relationships is crucial for the development of more selective pharmacological agents. The accurate assessment of their potency relies on a combination of in vitro techniques, such as the competitive radioligand binding assay to determine receptor affinity (Kᵢ), and in vivo functional assays to establish physiological efficacy (ED₅₀). The protocols and comparative data provided in this guide offer a robust framework for researchers engaged in the study of these powerful neuromodulators.

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A Researcher's Guide to the Validation of Analytical Methods for Quinuclidine-Containing Compounds

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is the bedrock upon which the safety, efficacy, and quality of pharmaceuticals are built. This is particularly true for drugs containing the quinuclidine moiety, a bicyclic tertiary amine whose unique stereochemical and physicochemical properties present distinct analytical challenges. This guide provides an in-depth comparison of analytical techniques and a detailed framework for method validation, grounded in international regulatory standards and field-proven expertise. Our focus is not just on the "what" but the "why," explaining the causality behind experimental choices to ensure your methods are not only compliant but scientifically sound and self-validating.

The Analytical Imperative: Understanding the Quinuclidine Core

The quinuclidine structure, a key pharmacophore in many active pharmaceutical ingredients (APIs), imparts specific analytical characteristics. As a basic tertiary amine, it is prone to interactions with acidic silanol groups on traditional silica-based chromatography columns, which can lead to poor peak shape (tailing) and compromised resolution. Its potential for chirality, as seen in compounds like solifenacin or palonosetron, demands stereospecific analytical methods to ensure enantiomeric purity.

Therefore, the selection and validation of an analytical method must be a deliberate process, accounting for these inherent properties to ensure reliable quantification and impurity profiling. The foundation for this process is laid out in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), which has been recently revised to encompass modern analytical techniques.[1][2][3][4] These guidelines, adopted by regulatory bodies like the FDA and EMA, provide a harmonized framework for validating analytical procedures.[5][6][7][8]

Comparison of Core Analytical Techniques for Quinuclidine Compounds

The choice of analytical technique is the first critical decision in method development. While High-Performance Liquid Chromatography (HPLC) remains the workhorse of the pharmaceutical industry, other techniques offer distinct advantages depending on the analyte's properties and the analytical objective.

Technique	Principle	Advantages for Quinuclidine Compounds	Disadvantages & Mitigation Strategies	Typical Detector(s)
High-Performance Liquid Chromatography (HPLC)	Partitioning between a liquid mobile phase and a solid stationary phase.	High versatility, resolution, and robustness.[9] Well-suited for non-volatile and thermally labile compounds. Extensive variety of stationary phases (C18, chiral) available.	Challenge: Peak tailing due to basic nature. Mitigation: Use of end-capped columns, high-purity silica, mobile phase modifiers (e.g., triethylamine), or columns designed for basic compounds.	UV-Vis, Photodiode Array (PDA), Mass Spectrometry (MS), Charged Aerosol Detector (CAD)
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Excellent for volatile and thermally stable quinuclidine derivatives or impurities. High efficiency and speed.	Challenge: Non-volatile or thermally labile compounds require derivatization to increase volatility and stability.[10][11] Potential for analyte adsorption in the system.[12] Mitigation: Use of deactivated columns and liners; derivatization (e.g., acylation, silylation).	Flame Ionization Detector (FID), Mass Spectrometry (MS)
Supercritical Fluid Chromatography (SFC)	Partitioning using a supercritical fluid (typically CO₂) as the mobile phase.	Fast, green alternative to normal-phase HPLC. Excellent for chiral separations. Reduced solvent consumption.	Challenge: Requires specialized instrumentation. Method development can be complex.	UV-Vis, PDA, MS
Capillary Electrophoresis (CE)	Separation based on differential migration in an electric field.	High efficiency, minimal sample and solvent consumption. Well-suited for charged species like protonated quinuclidine compounds.	Challenge: Lower concentration sensitivity compared to HPLC. Reproducibility can be an issue.	UV-Vis, PDA, MS
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry.	Unparalleled sensitivity and selectivity, making it ideal for impurity profiling, metabolite identification, and bioanalysis.[13][14] Provides structural information.	Challenge: Matrix effects (ion suppression or enhancement).[15] Higher cost and complexity.	Triple Quadrupole (QqQ), Time-of-Flight (TOF), Orbitrap

A Framework for Validation: The HPLC-UV Method Example

To illustrate the practical application of regulatory guidelines, we will detail the validation protocol for a hypothetical stability-indicating reversed-phase HPLC-UV method for the assay and impurity determination of "Quinuclidine-API." The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[16][17]

The Validation Workflow

A validation protocol should be designed before initiating studies and should define the procedure, the parameters to be evaluated, and the pre-defined acceptance criteria.[5]

Caption: High-level workflow for analytical method validation.

Experimental Protocols for HPLC Method Validation

Forced Degradation (Stress Testing)

Causality: Before validating performance, you must prove the method can distinguish the API from its potential degradation products. Forced degradation studies are essential to develop and demonstrate the specificity of stability-indicating methods.[18][19][20]

Protocol:

• Prepare solutions of Quinuclidine-API at a known concentration (e.g., 1 mg/mL).

• Expose the solutions to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Heat solution at 80°C for 48 hours. Store solid API at 105°C for 48 hours.[21]

  • Photolytic: Expose solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (per ICH Q1B).[21]

• Analyze each stressed sample by HPLC, alongside an unstressed control sample.

• Trustworthiness Check: The method is considered "stability-indicating" if all degradation product peaks are adequately resolved from the main API peak and from each other (Resolution > 1.5). The peak purity of the API should be assessed using a PDA detector to confirm no co-eluting peaks.

Specificity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo matrix components.[16][17]

Protocol:

• Analyze a blank (mobile phase), a placebo solution (formulation matrix without API), a solution of Quinuclidine-API, and a spiked sample containing the API and known impurities/degradants.

• Trustworthiness Check: The chromatograms must show no interfering peaks from the blank or placebo at the retention time of the Quinuclidine-API and its known impurities.[5] The method must be able to separate all known related compounds, as demonstrated in the forced degradation study.

Linearity and Range

Causality: This demonstrates that the method's response is directly proportional to the concentration of the analyte over a defined range.

Protocol:

• Prepare a series of at least five standard solutions of Quinuclidine-API at different concentrations, typically spanning 50% to 150% of the expected working concentration.[10]

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Trustworthiness Check: Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Causality: Accuracy measures the closeness of the test results obtained by the method to the true value. It is typically assessed using recovery studies.

Protocol:

• Prepare a placebo formulation matrix.

• Spike the placebo with known amounts of Quinuclidine-API at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each concentration level (total of nine determinations).

• Analyze the samples and calculate the percentage recovery.

• Trustworthiness Check: The mean recovery should be within 98.0% to 102.0% for an API assay.[5]

Precision

Causality: Precision expresses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[17]

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare a minimum of six individual samples of Quinuclidine-API at 100% of the test concentration.[17]

  • Analyze them on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • This assesses the effect of random events on the method's precision.[17]

• Trustworthiness Check: Calculate the Relative Standard Deviation (%RSD) for the results from both studies. The acceptance criterion is typically %RSD ≤ 2.0%.

Detection and Quantitation Limits (LOD & LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[16] These are critical for impurity analysis.

Protocol:

• These can be determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

  • LOD = (3.3 * σ) / S

  • LOQ = (10 * σ) / S (Where σ = standard deviation of the y-intercepts of regression lines, S = mean slope of the calibration curves).

• Trustworthiness Check: The claimed LOQ must be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[5]

Protocol:

• Analyze a standard solution while making small, deliberate changes to critical method parameters, one at a time.

  • Mobile phase composition (e.g., ±2% organic solvent).

  • Mobile phase pH (±0.2 units).

  • Column temperature (±5 °C).

  • Flow rate (±10%).

• Evaluate the effect on system suitability parameters (e.g., retention time, resolution, peak tailing).

• Trustworthiness Check: The system suitability parameters should remain within their pre-defined acceptance criteria for all tested variations.

Caption: Interrelationship of core validation parameters.

Conclusion

The validation of analytical methods for quinuclidine-containing compounds is a systematic process that marries regulatory compliance with rigorous science. By understanding the specific chemistry of the quinuclidine moiety and applying the principles outlined in ICH guidelines, researchers can develop and validate methods that are accurate, precise, and robust. An HPLC-based method, when properly validated against parameters of specificity, linearity, accuracy, precision, and robustness, provides a reliable system for quality control. The ultimate goal is a self-validating system that ensures every measurement is a true and reliable reflection of product quality, safeguarding patient health and ensuring the integrity of drug development from discovery to market.

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A Comparative Guide to Thiophene-Based GPCR Antagonists: From Bench to Preclinical Insight

For researchers, scientists, and professionals in drug development, the G-protein coupled receptor (GPCR) superfamily represents a vast and fertile ground for therapeutic innovation. Within this landscape, thiophene-based compounds have emerged as a privileged scaffold in medicinal chemistry, offering a unique combination of metabolic stability, synthetic tractability, and diverse biological activity.[1][2] This guide provides a comparative analysis of thiophene-based antagonists targeting three therapeutically relevant GPCRs: the serotonin 5-HT2A receptor, the purinergic P2Y14 receptor, and the complement C3a receptor. By presenting key performance data, detailed experimental methodologies, and a clear rationale behind experimental choices, this document aims to equip researchers with the knowledge to accelerate their own discovery and development programs.

The Thiophene Scaffold: A Versatile Player in GPCR Antagonism

The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a bioisostere of the phenyl ring and is found in numerous FDA-approved drugs.[1] Its unique electronic properties and ability to engage in various non-covalent interactions make it an attractive core for designing potent and selective receptor antagonists.[1] The sulfur atom can participate in hydrogen bonding, and the overall planarity of the ring can contribute to favorable binding with receptor pockets.[1] This guide will delve into specific examples of how the thiophene scaffold has been successfully employed to create antagonists for a range of GPCRs.

Serotonin 5-HT2A Receptor Antagonists: Targeting Neurological and Psychiatric Disorders

The 5-HT2A receptor, a Gq/11-coupled GPCR, is a well-established target for the treatment of psychosis, depression, and other neuropsychiatric disorders.[3] Antagonism of this receptor is a key mechanism of action for several atypical antipsychotic drugs.[3] A number of thiophene-based antagonists have been developed with the aim of achieving high potency and selectivity for the 5-HT2A receptor.

Comparative Performance of Thiophene-Based 5-HT2A Antagonists

The following table summarizes the in vitro potency of selected thiophene-based 5-HT2A receptor antagonists. It is important to note that direct head-to-head comparisons in the same study are ideal for accurate assessment. Where such data is unavailable, comparing results across different studies should be done with caution, as experimental conditions can vary.

Compound ID	Thiophene Scaffold	In Vitro Potency (Ki or IC50)	Receptor Source	Reference
Compound 6a	Cyclopenta[b]thieno[2,3-d]pyrimidine	1.2 nM (Ki)	Rat frontal cortex	[4]
Compound 11d	Tetrahydrothieno[2,3-c]pyridine	0.8 nM (Ki)	Rat frontal cortex	[4]

Table 1: Comparative in vitro potency of selected thiophene-based 5-HT2A antagonists.

The data indicates that subtle modifications to the fused thiophene ring system can significantly impact binding affinity. For instance, both compounds 6a and 11d exhibit nanomolar potency, highlighting the effectiveness of these thiophene-based scaffolds in targeting the 5-HT2A receptor.[4]

Experimental Workflow: Characterizing 5-HT2A Antagonists

A robust characterization of novel 5-HT2A antagonists involves a tiered approach, starting with in vitro binding and functional assays, and progressing to in vivo models of disease.

Figure 1: Experimental workflow for 5-HT2A antagonist characterization.

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for the human 5-HT2A receptor.[3][5][6][7]

Materials:

• Receptor Source: Membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]Ketanserin (a well-characterized 5-HT2A antagonist).[5][7]

• Non-specific Ligand: Spiperone or unlabeled ketanserin at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Test Compounds: Serial dilutions of the thiophene-based antagonists.

• 96-well Filter Plates: GF/B or GF/C glass fiber filters.

• Scintillation Counter.

Procedure:

• Plate Preparation: Pre-soak the filter plates with 0.5% polyethyleneimine (PEI) for at least 2 hours to reduce non-specific binding.[5]

• Assay Incubation: In each well of a 96-well plate, combine:

  • 50 µL of assay buffer (for total binding) or 50 µL of non-specific ligand (for non-specific binding) or 50 µL of test compound at various concentrations.

  • 50 µL of [3H]Ketanserin at a final concentration close to its Kd (e.g., 0.5-2.0 nM).[5][7]

  • 150 µL of the receptor membrane preparation (typically 50-100 µg of protein per well).[5]

• Incubation: Incubate the plates at room temperature for 60 minutes with gentle agitation to reach equilibrium.[7]

• Filtration: Rapidly filter the contents of the wells through the pre-soaked filter plates using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Drying: Dry the filter plates completely.

• Scintillation Counting: Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value of the test compound from the competition curve and then calculate the Ki value using the Cheng-Prusoff equation.

Purinergic P2Y14 Receptor Antagonists: A New Frontier in Inflammation and Pain

The P2Y14 receptor is a Gi/o-coupled GPCR activated by UDP-sugars, which are released during cellular stress and inflammation.[8] This receptor has emerged as a promising therapeutic target for a variety of inflammatory conditions, including inflammatory bowel disease and neuropathic pain.[9] Thiophene-based scaffolds have been instrumental in the development of potent and selective P2Y14 antagonists.

Comparative Performance of Thiophene-Based P2Y14 Antagonists

The development of thiophene-based P2Y14 antagonists has seen significant progress, with several compounds demonstrating high potency.

Compound ID	Thiophene Scaffold	In Vitro Potency (IC50)	Assay Type	Reference
Compound 39	4-Amide-thiophene-2-carboxyl	0.40 nM	Calcium mobilization	[9]
MRS4458	3-(4-phenyl-1H-1,2,3-triazol-1-yl)-5-(thienyl)benzoic acid	~10 nM (qualitative)	Fluorescent ligand binding	[10]

Table 2: Comparative in vitro potency of selected thiophene-based P2Y14 antagonists.

Compound 39, a 4-amide-thiophene-2-carboxyl derivative, exhibits sub-nanomolar potency, making it one of the most potent P2Y14 antagonists reported to date.[9] The structure-activity relationship studies suggest that the thiophene ring serves as a key structural element for high-affinity binding.[9][10]

Signaling Pathway of the P2Y14 Receptor

The P2Y14 receptor primarily signals through the Gi/o pathway, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. In some cellular contexts, it can also lead to calcium mobilization.

Figure 2: Simplified signaling pathway of the P2Y14 receptor.

This protocol describes a fluorescence-based assay to measure the ability of a test compound to antagonize UDP-glucose-induced calcium mobilization in cells expressing the P2Y14 receptor.[11][12][13][14][15]

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human P2Y14 receptor.

• Agonist: UDP-glucose.

• Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Test Compounds: Serial dilutions of the thiophene-based antagonists.

• Fluorescence Plate Reader: Equipped with an injection system (e.g., FLIPR or FlexStation).

Procedure:

• Cell Plating: Plate the P2Y14-expressing cells in a 96-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Remove the culture medium and add the calcium indicator dye solution to each well. Incubate for 1 hour at 37°C.

• Compound Incubation: After the dye loading, wash the cells with assay buffer. Add the test compounds at various concentrations to the wells and incubate for 15-30 minutes.

• Baseline Reading: Place the plate in the fluorescence plate reader and record the baseline fluorescence for a short period.

• Agonist Injection and Measurement: Inject a pre-determined concentration of UDP-glucose (typically the EC80 concentration) into each well and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The antagonist effect is determined by the reduction in the peak fluorescence response in the presence of the test compound compared to the response with the agonist alone. Calculate the IC50 value from the dose-response curve.

Complement C3a Receptor Antagonists: Modulating the Inflammatory Cascade

The C3a receptor (C3aR) is a GPCR that plays a crucial role in the innate immune response.[16] Its activation by the anaphylatoxin C3a triggers a pro-inflammatory cascade, making C3aR an attractive target for a range of inflammatory and autoimmune diseases. Thiophene-based antagonists have shown promise in effectively blocking this receptor.

Comparative Performance of Thiophene-Based C3aR Antagonists

Recent studies have identified potent thiophene-based C3aR antagonists that are significant improvements over earlier compounds.

Compound ID	Thiophene Scaffold	In Vitro Potency (IC50)	Assay Type	Reference
JR14a	Small-molecule thiophene	10 nM	Calcium release in human macrophages	[17]
SB290157	N-acyl-L-arginine derivative	~200 nM (Ki)	Radioligand binding	[18]

Table 3: Comparative in vitro potency of selected C3aR antagonists.

Notably, the thiophene-based antagonist JR14a is approximately 100-fold more potent than the widely used, non-thiophene-based antagonist SB290157.[17] This highlights the significant potential of the thiophene scaffold in designing highly effective C3aR inhibitors. It is also important to be aware that some studies have reported off-target effects and even agonist activity for SB290157, emphasizing the need for careful characterization of any new antagonist.[16][18]

In Vivo Evaluation of C3aR Antagonists

The efficacy of C3aR antagonists is often evaluated in animal models of inflammation.

Figure 3: General workflow for in vivo evaluation of C3aR antagonists.

This model is commonly used to assess the anti-inflammatory effects of C3aR antagonists.[17]

Animals: Male Wistar rats. Procedure:

• Induction of Inflammation: Inject a C3aR agonist intraplantarly into the rat's hind paw.

• Compound Administration: Administer the thiophene-based antagonist orally at various doses prior to the agonist injection.

• Measurement of Edema: Measure the paw volume at different time points after the agonist injection using a plethysmometer.

• Data Analysis: Calculate the percentage inhibition of edema for each dose of the antagonist compared to the vehicle-treated group.

Conclusion and Future Directions

This guide has provided a comparative overview of thiophene-based antagonists for three important GPCR targets: 5-HT2A, P2Y14, and C3aR. The presented data and experimental protocols underscore the versatility and potential of the thiophene scaffold in modern drug discovery. The high potency and favorable pharmacological profiles of many thiophene-based antagonists make them promising candidates for further development.

Future research in this area will likely focus on:

• Improving Selectivity: Fine-tuning the thiophene scaffold and its substituents to minimize off-target effects.

• Optimizing Pharmacokinetics: Enhancing the drug-like properties of these compounds to improve their absorption, distribution, metabolism, and excretion (ADME) profiles.

• Exploring Novel Thiophene Scaffolds: Designing and synthesizing new thiophene-based libraries to identify antagonists for other GPCR targets.

By leveraging the insights and methodologies presented in this guide, researchers can more effectively navigate the challenging but rewarding path of developing novel and impactful GPCR-targeted therapeutics.

References

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• Chimeras Derived from a P2Y14 Receptor Antagonist and UDP-Sugar Agonists for Potential Treatment of Inflammation. ACS Publications. Available from: [Link].

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Quinuclidin-3-yldi(thiophen-2-yl)methanol hydrochloride

This guide provides essential, step-by-step procedures for the proper disposal of Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride, ensuring the safety of laboratory personnel and the protection of our environment. As researchers and scientists at the forefront of drug development, our commitment to safety extends beyond the bench to the entire lifecycle of the chemical entities we handle. This document is structured to provide not just a protocol, but a framework for understanding the principles behind the safe management of chemical waste.

The disposal of any chemical waste is governed by a hierarchy of regulations, primarily from the Environmental Protection Agency (EPA) in the United States, which sets the standards for identifying, handling, storing, and disposing of hazardous materials.[1][2] Failure to comply with these regulations can lead to significant penalties and, more importantly, pose a risk to human health and the environment.[1]

Understanding the Compound: Hazard Profile and Considerations

• Heterocyclic Compounds: Many heterocyclic pharmaceuticals are recognized as emerging environmental contaminants due to their potential for persistence and toxicity.[3] Their improper disposal can lead to the accumulation of residues in the environment.[3]

• Hydrochloride Salt: The hydrochloride component indicates that the compound is acidic and may be corrosive.[4] Disposal procedures for hydrochloric acid often involve neutralization to a pH between 5.5 and 10.5 before drain disposal, though this is generally not recommended for complex organic molecules without thorough hazard assessment.[5][6]

• Thiophene Derivatives: Thiophene-containing compounds can exhibit a range of toxicological properties. For instance, Thiophene-3-methanol is classified as an irritant to the eyes, skin, and respiratory system.[7]

Given these characteristics, Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride must be treated as hazardous waste .[8]

Core Principles of Chemical Waste Management

The foundation of safe chemical disposal rests on several key principles that are mandated by regulatory bodies and are considered best practices in a laboratory setting:

• Waste Minimization: Whenever possible, seek ways to minimize the quantity of waste generated.[9]

• Proper Identification and Labeling: All waste containers must be accurately and clearly labeled.[10][11]

• Segregation of Incompatible Wastes: Different classes of chemical waste must be stored separately to prevent dangerous reactions.[10][11]

• Use of Appropriate Containers: Waste must be stored in containers that are compatible with the chemical.[8]

• Designated Storage Areas: Hazardous waste should be accumulated in a designated Satellite Accumulation Area (SAA).[9][10]

• Professional Disposal: All hazardous chemical waste must be disposed of through a licensed hazardous waste disposal company.[12]

Step-by-Step Disposal Protocol

This protocol provides a detailed workflow for the safe disposal of Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride from the point of generation to its final removal from the laboratory.

PART 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE. Based on the potential hazards of similar compounds, the following are mandatory:

• Safety Goggles or a Face Shield: To protect against splashes.

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

• Laboratory Coat: To protect skin and clothing.

• Closed-Toed Shoes: Standard laboratory footwear.

PART 2: Waste Segregation and Collection

Proper segregation is critical to prevent accidental chemical reactions.

1. Solid Waste:

• Description: This includes unused or expired pure compound, contaminated weigh boats, gloves, and bench paper.
• Procedure:

• Collect all solid waste in a dedicated, puncture-resistant container clearly labeled for "Solid Hazardous Waste."
• Do not mix with other types of waste.

2. Liquid Waste:

• Description: This includes solutions of the compound in various solvents. It is crucial to separate halogenated and non-halogenated solvent waste.
• Procedure:

• Halogenated Solvents (e.g., Dichloromethane, Chloroform): Collect in a designated, leak-proof, and chemically compatible container (glass or polyethylene are generally suitable). Label as "Halogenated Organic Waste."
• Non-Halogenated Solvents (e.g., Methanol, Ethanol, Acetone): Collect in a separate, designated container labeled as "Non-Halogenated Organic Waste."
• Aqueous Solutions: Collect in a container labeled "Aqueous Hazardous Waste." Do not dispose of down the drain, as even small quantities of complex organic molecules can contaminate water systems.[8]

3. Sharps Waste:

• Description: Chemically contaminated sharps, such as needles, Pasteur pipettes, and broken glass.
• Procedure:

• Place all contaminated sharps in a designated, puncture-proof sharps container.
• The container must be clearly labeled as "Hazardous Sharps Waste."

PART 3: Container Labeling and Storage

Accurate labeling is a regulatory requirement and essential for the safety of everyone in the laboratory and for the disposal company.[9]

1. Labeling Requirements:

• Each waste container must have a "Hazardous Waste" label.[10]
• The label must include:
• The full chemical name: "Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride."
• For mixtures, list all components and their approximate percentages.
• The associated hazards (e.g., Toxic, Irritant).
• The date the waste was first added to the container (accumulation start date).
• The name of the principal investigator and the laboratory location.

2. Storage in a Satellite Accumulation Area (SAA):

• Store all waste containers in a designated SAA, which must be at or near the point of generation.[9][10]
• Keep waste containers securely closed except when adding waste.[10]
• Ensure secondary containment (such as a larger, chemically resistant bin) is used to capture any potential leaks.
• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]

PART 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EH&S) office or a certified hazardous waste contractor.

1. Requesting a Pickup:

• Once a waste container is full, or within one year of the accumulation start date, contact your EH&S office to schedule a waste pickup.[10]
• Provide them with all the necessary information from the waste label.

2. Record Keeping:

• Maintain accurate records of the types and quantities of hazardous waste generated and disposed of. This is a regulatory requirement.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride.

Caption: Decision workflow for the safe disposal of chemical waste.

Quantitative Data Summary

While specific quantitative data for Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride is limited, the following table summarizes key regulatory limits for hazardous waste accumulation.

Parameter	Regulatory Limit	Source(s)
Maximum Hazardous Waste in SAA	55 gallons	[9]
Maximum Acutely Toxic Waste (P-list)	1 quart (liquid) or 1 kg (solid)	[9]
Maximum Accumulation Time in SAA	12 months (if volume limits not exceeded)	[10][13]
Time to Remove Full Container from SAA	Within 3 calendar days	[10]

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• The Role of the EPA in Regulating Lab Waste Disposal in Healthcare Facilities. Daniels Health. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride. As a novel or specialized compound, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guidance is synthesized from the known hazards of its structural analogs, including 3-quinuclidinone hydrochloride, 3-quinuclidinol, and thiophene derivatives, to establish a robust and cautious safety protocol.

The foundational principle of this guide is risk mitigation. The toxicological properties of this specific compound have not been fully investigated, compelling us to treat it with the highest degree of care, assuming it may be hazardous upon contact, inhalation, or ingestion.[1]

Hazard Profile: An Assessment Based on Structural Analogs

The recommended personal protective equipment (PPE) is directly derived from the potential hazards identified in structurally related molecules. The quinuclidine core can be corrosive, while thiophene moieties can cause irritation.[2][3] The hydrochloride salt form indicates the compound is likely a solid powder, posing an inhalation risk.[4]

Hazard Route	Potential Effect	Justification Based on Analog Compounds
Inhalation	May cause respiratory tract irritation.[1][5]	Analogs like 3-quinuclidinol and thiophenemethanol are known respiratory irritants.[3] Handling the solid powder can generate dust.[4]
Skin Contact	May cause skin irritation, sensitization, or chemical burns.[2][4]	3-Quinuclidinol is classified as causing skin burns (Category 1B).[2] 3-Quinuclidinone hydrochloride may cause skin sensitization.[4]
Eye Contact	May cause serious eye irritation or severe eye damage, including blindness.[2][5]	3-Quinuclidinol is known to be corrosive to eyes.[2] Related compounds are classified as eye irritants.[3][5]
Ingestion	May cause irritation of the digestive tract; full toxicological properties are unknown.[1]	While not classified as "harmful by ingestion," damage to health cannot be ruled out, especially with pre-existing conditions.[4]

Core Directive: A Multi-Layered PPE Protocol

A multi-layered approach to PPE is critical. This involves primary engineering controls, supplemented by a comprehensive selection of personal gear. All handling of this compound, especially outside of a sealed container, must be performed within a certified chemical fume hood to minimize inhalation exposure.[6][7]

Essential PPE for Standard Operations

The following PPE is mandatory for all procedures involving Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride, including weighing, dissolution, and transfers.

Protection Area	Required PPE	Rationale and Best Practices
Eye & Face	Chemical Splash Goggles (ANSI Z87.1 certified).[8]	Protects against splashes and airborne powder. Standard safety glasses are insufficient.[9] For high-risk operations (e.g., handling >1 liter, pressure reactions), a full face shield must be worn over the goggles.[8][9]
Hands	Chemical-Resistant Gloves (Nitrile).[6]	Inspect gloves for defects before each use.[10] For prolonged tasks or direct handling, consider double-gloving. Remove the outer glove immediately upon contamination. Wash hands thoroughly after glove removal.[9]
Body	Flame-Resistant Laboratory Coat.[8]	Must be fully buttoned to cover the arms and torso. Provides a removable barrier in case of a spill.
Feet	Closed-Toe Shoes.[6][10]	Protects feet from spills. Perforated shoes, sandals, or cloth footwear are prohibited in the laboratory.[10]

Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling the compound, from initial preparation to final disposal. Each stage requires strict adherence to the PPE protocol.

Caption: Workflow for Handling Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride.

Operational and Disposal Plans

Safe Handling and Storage Procedures

• Engineering Controls : Always handle this chemical within a properly functioning chemical fume hood to protect against harmful vapors and dust.[6] Confirm adequate airflow before beginning work.[10]

• Minimizing Exposure : Use the minimum quantity of the chemical necessary for your experiment to reduce waste and potential exposure.[7] Keep containers securely sealed when not in use.[4]

• Contamination Prevention : Never wear gloves outside of the laboratory or when touching common items like doorknobs or phones to prevent cross-contamination.[9]

• Storage : Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[3] Store away from incompatible materials such as strong oxidizing agents.[1][11]

Emergency and Spill Response

In the event of exposure or a spill, immediate and correct action is crucial.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Skin Contact : Immediately remove all contaminated clothing.[4] Flush the affected skin with copious amounts of water and soap for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[1]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

• Minor Spills : For small spills inside a fume hood, alert others in the area.[7] Wearing appropriate PPE, clean the spill with absorbent pads or other suitable material.[4] Collect the contaminated material in a sealed container for hazardous waste disposal.[7]

Disposal Plan

All waste containing Quinuclidin-3-yl di(thiophen-2-yl)methanol hydrochloride must be treated as hazardous waste.

• Segregation : Do not mix this waste with other waste streams.[7] Keep it in a designated, sealed, and clearly labeled hazardous waste container.

• Labeling : The waste container must be labeled with the full chemical name and appropriate hazard warnings.

• Disposal : Dispose of the waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[12] Never dispose of this chemical down the drain.[7]

By adhering to these rigorous PPE and handling protocols, you establish a self-validating system of safety that protects you, your colleagues, and your research.

References

• Triumvirate Environmental. (2021, April 6). 6 Safety Practices for Highly Hazardous Lab Chemicals.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). University of California, Santa Cruz.
• Actylis Lab Solutions. (n.d.).
• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• The Codelucky. (2025, October 19). Laboratory Safety: Working Safely with Chemicals | Essential Lab Techniques for Beginners [Video]. YouTube.
• Santa Cruz Biotechnology. (n.d.).
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• Fisher Scientific. (2023, October 13).
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Quinuclidinone hydrochloride, 99% (tlc).
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• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry | Environmental Health and Safety.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: 3-Quinuclidinone hydrochloride.
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• BLD Pharm. (n.d.). Quinuclidin-3-yldi(thiophen-2-yl)methanol hydrochloride.
• BenchChem. (2025). Navigating the Disposal of (R)

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